4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

• CAS: 1223748-48-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Introduction: The Significance of the 1,2,4-Triazole Scaffold in Modern Drug Discovery

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically significant therapeutic agents.[1][2][3] Derivatives of 1,2,4-triazole exhibit a remarkable breadth of pharmacological activities, including potent antifungal, antibacterial, antiviral, anticancer, anticonvulsant, and anti-inflammatory properties.[2][4][5] The unique structural features of the 1,2,4-triazole ring, such as its hydrogen bonding capabilities, dipole character, and metabolic stability, allow for high-affinity interactions with a wide array of biological targets.[3] This guide provides a comprehensive, in-depth technical overview of a robust synthetic pathway to a valuable, functionalized 1,2,4-triazole derivative, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, intended for researchers, scientists, and professionals in the field of drug development.

Synthetic Strategy: A Two-Step Pathway

The synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is most effectively achieved through a two-step process. This strategy involves the initial synthesis of a key precursor, 4-(4-hydroxyphenyl)-4H-1,2,4-triazole, followed by the introduction of the 2-bromoethoxy side chain via a Williamson ether synthesis. This approach allows for clear, well-defined reaction stages and facilitates the purification of both the intermediate and the final product.

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An In-depth Technical Guide to 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole: Synthesis, Properties, and Applications

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical knowledge with practical insights to facilitate further investigation and application of this versatile heterocyclic compound.

Introduction: The Significance of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs.[1][2] Its prevalence stems from its unique combination of physicochemical properties: the triazole moiety is a stable, aromatic heterocycle with a significant dipole moment and the capacity to engage in hydrogen bonding.[2] These characteristics allow it to serve as a bioisostere for amide, ester, and carboxylic acid functionalities, enhancing molecular interactions with biological targets.[1] The broad spectrum of pharmacological activities associated with 1,2,4-triazole derivatives—including antifungal, antibacterial, anticancer, and antiviral properties—underscores the importance of this chemical class in the pursuit of novel therapeutics.[2][3]

The subject of this guide, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, is a functionalized derivative poised for a variety of chemical transformations, making it a valuable building block in synthetic and medicinal chemistry. The presence of a reactive bromoethoxy group offers a versatile handle for introducing diverse functionalities through nucleophilic substitution reactions, enabling the exploration of a wide chemical space for structure-activity relationship (SAR) studies.

Physicochemical and Spectroscopic Profile

While specific experimental data for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is not extensively documented in publicly available literature, its properties can be reliably predicted based on the well-characterized nature of its constituent functional groups and data from analogous compounds.

Predicted Physicochemical Properties

Property	Predicted Value/Information	Justification
Molecular Formula	C₁₀H₁₀BrN₃O	Based on the chemical structure.
Molecular Weight	268.11 g/mol	Calculated from the molecular formula.
Appearance	White to off-white solid	Typical for small to medium-sized organic molecules with this composition.
Melting Point	Estimated in the range of 100-150 °C	Inferred from related 4-phenyl-4H-1,2,4-triazole derivatives. The exact value is sensitive to crystalline packing and purity.
Solubility	Soluble in polar aprotic solvents (e.g., DMSO, DMF, acetone); sparingly soluble in alcohols; likely insoluble in water and nonpolar solvents (e.g., hexanes).	The polar triazole and ether functionalities suggest solubility in polar organic solvents, while the overall non-ionic nature and presence of a phenyl ring would limit aqueous solubility.
Stability	Stable under standard laboratory conditions. May be sensitive to strong bases and high temperatures, which could promote elimination or substitution reactions of the bromoethoxy group.	The 1,2,4-triazole ring is known for its stability.[4] The bromoethoxy group is the most reactive site.

Spectroscopic Characterization (Predicted)

Spectroscopic analysis is essential for confirming the identity and purity of the synthesized compound. Below are the predicted key features in ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Aromatic Protons: Two doublets are expected for the para-substituted phenyl ring, typically in the range of δ 7.0-8.0 ppm. The protons ortho to the ether linkage will be upfield compared to the protons ortho to the triazole ring.

• Triazole Protons: A singlet corresponding to the two equivalent protons on the 4H-1,2,4-triazole ring is anticipated, likely appearing downfield (δ 8.0-9.0 ppm) due to the electron-withdrawing nature of the heterocyclic system.

• Bromoethoxy Protons: Two triplets are predicted for the -OCH₂CH₂Br moiety. The methylene group attached to the oxygen (-OCH₂-) would likely resonate around δ 4.2-4.5 ppm, while the methylene group attached to the bromine (-CH₂Br) would be further downfield, around δ 3.6-3.9 ppm.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Aromatic Carbons: Four distinct signals are expected for the para-substituted phenyl ring, with the carbon attached to the oxygen appearing at a higher chemical shift (δ ~150-160 ppm) and the carbon attached to the triazole ring also being significantly deshielded.

• Triazole Carbons: One signal is anticipated for the two equivalent carbons of the 4H-1,2,4-triazole ring, typically in the range of δ 140-150 ppm.

• Bromoethoxy Carbons: The carbon atom of the -OCH₂- group is expected around δ 65-70 ppm, while the carbon of the -CH₂Br group will be further upfield, around δ 25-35 ppm.

Infrared (IR) Spectroscopy: [5][6][7]

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3100	C-H stretch	Aromatic and Triazole
~2950-2850	C-H stretch	Aliphatic (ethoxy)
~1600, ~1500	C=C stretch	Aromatic ring
~1250	C-O stretch	Aryl ether
~1100	C-N stretch	Triazole ring
~600-700	C-Br stretch	Bromoalkane

Mass Spectrometry (MS):

The mass spectrum is expected to show a molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, which is characteristic of a molecule containing one bromine atom.[8][9][10] Common fragmentation patterns would likely involve the loss of the bromoethoxy group or cleavage of the ether bond.

Synthesis and Purification

A robust and logical synthetic pathway to 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole involves a two-step process, beginning with the synthesis of the key intermediate, 4-(4-hydroxyphenyl)-4H-1,2,4-triazole, followed by its alkylation.

Synthetic Workflow

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocols

Step 1: Synthesis of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole

This procedure is adapted from established methods for the synthesis of 4-aryl-4H-1,2,4-triazoles.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine p-aminophenol (1 equivalent) and an excess of formamide (approximately 10-15 equivalents).

• Heating: Heat the reaction mixture to reflux (typically 180-200 °C) and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, pour the reaction mixture into a beaker of cold water with stirring.

• Isolation: The crude product, 4-(4-hydroxyphenyl)-4H-1,2,4-triazole, will precipitate. Collect the solid by vacuum filtration and wash thoroughly with water.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

Step 2: Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole (Williamson Ether Synthesis) [11][12]

This alkylation reaction is a standard Williamson ether synthesis.

• Reaction Setup: In a round-bottom flask, dissolve the 4-(4-hydroxyphenyl)-4H-1,2,4-triazole (1 equivalent) in a suitable polar aprotic solvent such as acetone or dimethylformamide (DMF).

• Addition of Base: Add an excess of a weak base, such as anhydrous potassium carbonate (K₂CO₃, 2-3 equivalents), to the solution. This will deprotonate the phenolic hydroxyl group.

• Addition of Alkylating Agent: Add 1,2-dibromoethane (an excess, typically 3-5 equivalents, is used to minimize the formation of the bis-triazole product) to the reaction mixture.

• Heating: Heat the mixture to reflux and maintain for 12-24 hours, monitoring the reaction by TLC until the starting material is consumed.

• Workup: After cooling, filter off the inorganic salts. Evaporate the solvent from the filtrate under reduced pressure.

• Purification: The resulting crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

Reactivity and Potential Applications

The chemical architecture of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole provides distinct sites for chemical modification, making it a versatile intermediate in organic synthesis.

Key Reaction Pathways

Caption: Reactivity profile of the target compound.

The primary site of reactivity is the terminal bromine of the ethoxy chain, which is susceptible to nucleophilic substitution. This allows for the straightforward introduction of a wide array of functional groups, including:

• Amines: Reaction with primary or secondary amines yields amino-functionalized derivatives, which are common in pharmacologically active molecules.

• Thiols: Thiolates can displace the bromide to form thioethers, a strategy used to link the molecule to cysteine residues in proteins or to other sulfur-containing moieties.

• Azides: Substitution with sodium azide provides an azido-functionalized intermediate, a key precursor for "click chemistry" (Huisgen cycloaddition), enabling efficient ligation to alkyne-containing molecules.

Applications in Drug Discovery and Materials Science

The 1,2,4-triazole core is a well-established pharmacophore.[1][13][14] By using 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole as a scaffold, medicinal chemists can rapidly generate libraries of novel compounds for screening against various biological targets. The flexible ethoxy linker allows for the positioning of different pharmacophoric groups to probe the binding pockets of enzymes and receptors.

Potential therapeutic areas for derivatives of this compound include:

• Anticancer Agents: Many 1,2,4-triazole derivatives exhibit cytotoxic activity against cancer cell lines.[15]

• Antifungal Agents: The triazole moiety is famously present in several azole antifungals.[3]

• Antimicrobial Agents: Novel triazole compounds continue to be explored for their activity against a range of bacterial pathogens.[1]

In materials science, the aromatic and heterocyclic nature of this molecule suggests potential applications in the development of:

• Luminescent Materials: Functionalized 1,2,4-triazoles have been shown to possess interesting photophysical properties.[16]

• Corrosion Inhibitors: The nitrogen atoms in the triazole ring can coordinate to metal surfaces, offering protection against corrosion.[3]

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole and its precursors.

General Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.

• Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the affected area immediately with copious amounts of water.

Specific Hazards:

• 1,2-Dibromoethane (Alkylation Reagent): This reagent is a known carcinogen and is highly toxic.[15][17] Extreme caution must be exercised when handling it, and it should only be used in a certified chemical fume hood with appropriate secondary containment.

• Toxicity of the Target Compound: While specific toxicity data is unavailable, it should be handled as a potentially hazardous substance. Many small organic molecules with reactive functional groups can be irritants or have unknown toxicological profiles.[18][19]

Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents and strong bases.

Conclusion

4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole represents a valuable and versatile building block for chemical synthesis. Its straightforward preparation and the reactive handle provided by the bromoethoxy group open up a multitude of possibilities for creating diverse molecular architectures. For researchers in drug discovery and materials science, this compound offers a promising starting point for the development of novel, functional molecules. As with all research chemicals, adherence to rigorous safety protocols is paramount to ensure safe and effective scientific exploration.

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An In-Depth Technical Guide to 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole: Synthesis, Characterization, and Potential Applications

For the Attention of Researchers, Scientists, and Drug Development Professionals

Foreword

I. Strategic Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

The synthesis of the title compound is most logically approached via a two-step process: first, the formation of the precursor phenol, 4-(4-hydroxyphenyl)-4H-1,2,4-triazole, followed by its etherification. This strategy allows for controlled introduction of the bromoethoxy moiety.

A. Synthesis of the Precursor: 4-(4-Hydroxyphenyl)-4H-1,2,4-triazole

The formation of the 4-substituted-4H-1,2,4-triazole ring is a well-established transformation in heterocyclic chemistry. A common and effective method involves the cyclization of a formylhydrazide derivative with an amine. In this case, the reaction of formohydrazide with 4-aminophenol provides a direct route to the desired precursor.

Experimental Protocol: Synthesis of 4-(4-Hydroxyphenyl)-4H-1,2,4-triazole

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-aminophenol (1.0 eq) and formohydrazide (1.1 eq) in a suitable high-boiling solvent such as N,N-dimethylformamide (DMF).

• Reaction Conditions: Heat the reaction mixture to 120-140 °C and maintain for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, allow the reaction mixture to cool to room temperature. Pour the mixture into ice-water to precipitate the product. Collect the solid by vacuum filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 4-(4-hydroxyphenyl)-4H-1,2,4-triazole.

Causality of Experimental Choices:

• Formohydrazide: This reagent serves as the source of the C-N-N-C backbone of the triazole ring.

• 4-Aminophenol: This bifunctional molecule provides the N-phenyl substituent and the crucial hydroxyl group for the subsequent etherification step.

• High Temperature: The cyclization reaction requires thermal energy to overcome the activation barrier for the intramolecular condensation and dehydration steps leading to the stable aromatic triazole ring.

B. Etherification to Yield 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

The final step involves the alkylation of the phenolic hydroxyl group with 1,2-dibromoethane. This is a classic Williamson ether synthesis, which proceeds via the formation of a phenoxide intermediate.

Experimental Protocol: Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the precursor, 4-(4-hydroxyphenyl)-4H-1,2,4-triazole (1.0 eq), in a polar aprotic solvent such as acetone or acetonitrile.

• Base Addition: Add a suitable base, such as anhydrous potassium carbonate (K₂CO₃, 2.0 eq), to the solution to deprotonate the phenolic hydroxyl group.

• Alkylation: To the resulting suspension, add 1,2-dibromoethane (1.5 eq) dropwise at room temperature.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for 8-12 hours, monitoring the reaction progress by TLC.

• Work-up and Purification: After cooling, filter off the inorganic salts. Concentrate the filtrate under reduced pressure. The resulting residue can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure product.

Causality of Experimental Choices:

• Anhydrous Conditions: The presence of water can hydrolyze the alkylating agent and reduce the yield.

• Potassium Carbonate: A mild base is sufficient to deprotonate the phenol without causing side reactions with the triazole ring.

• Excess 1,2-dibromoethane: Using a slight excess of the alkylating agent helps to drive the reaction to completion.

Synthetic Workflow Diagram:

Caption: Synthetic route to the target compound.

II. Physicochemical and Spectroscopic Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following techniques are standard for the structural elucidation of novel organic molecules.

Property	Predicted Characteristics
Molecular Formula	C₁₀H₁₀BrN₃O
Molecular Weight	268.11 g/mol
Appearance	Likely a white to off-white solid at room temperature.
Solubility	Expected to be soluble in polar organic solvents such as DMSO, DMF, and moderately soluble in acetone, ethyl acetate, and dichloromethane. Sparingly soluble in non-polar solvents and water.
¹H NMR	- Aromatic protons of the phenyl ring will appear as two doublets in the range of δ 7.0-8.0 ppm. - The triazole protons will appear as a singlet around δ 8.5-9.5 ppm. - The methylene protons of the bromoethoxy group will appear as two triplets, one for -OCH₂- around δ 4.3-4.5 ppm and one for -CH₂Br around δ 3.7-3.9 ppm.
¹³C NMR	- Aromatic carbons will appear in the range of δ 110-160 ppm. - The triazole carbons will be observed around δ 140-155 ppm. - The methylene carbons will be seen at approximately δ 68 ppm (-OCH₂) and δ 28 ppm (-CH₂Br).
IR Spectroscopy	- Aromatic C-H stretching around 3100-3000 cm⁻¹. - C=N and C=C stretching of the triazole and phenyl rings in the 1600-1400 cm⁻¹ region. - C-O-C ether stretching around 1250 cm⁻¹. - C-Br stretching in the fingerprint region, typically below 700 cm⁻¹.
Mass Spectrometry (MS)	The mass spectrum will show a molecular ion peak [M]⁺ and a characteristic [M+2]⁺ peak of similar intensity due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br).

III. Potential Applications in Drug Discovery and Development

The 1,2,4-triazole nucleus is a versatile pharmacophore, and its derivatives have demonstrated a wide range of biological activities.[1] The introduction of a bromoethoxy phenyl substituent at the 4-position of the triazole ring can modulate the compound's pharmacokinetic and pharmacodynamic properties, opening avenues for various therapeutic applications.

Logical Relationship Diagram of Potential Applications:

Caption: Potential applications based on structural features.

A. Antifungal Agents

Many blockbuster antifungal drugs, such as fluconazole and itraconazole, are based on the 1,2,4-triazole scaffold.[1] These drugs typically function by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase, which is crucial for the synthesis of ergosterol, a vital component of the fungal cell membrane. The N-phenyl substituent of the title compound could mimic the interactions of known antifungal agents within the enzyme's active site.

B. Anticancer Therapeutics

The 1,2,4-triazole ring is present in several anticancer drugs, including the aromatase inhibitor letrozole.[1] Furthermore, the bromoethoxy group is a potential alkylating agent. This reactive moiety could enable the molecule to act as a covalent inhibitor, forming a permanent bond with a target protein, which can lead to enhanced potency and duration of action. This mechanism is particularly relevant for targeting enzymes with active site cysteine or histidine residues.

C. Antimicrobial and Anti-inflammatory Applications

Derivatives of 1,2,4-triazole have been reported to possess broad-spectrum antibacterial and anti-inflammatory properties.[3][4] The specific substitution pattern on the phenyl ring can be optimized to enhance these activities. The title compound could serve as a lead structure for the development of novel antimicrobial or anti-inflammatory agents.

IV. Conclusion and Future Directions

4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole represents a promising, yet underexplored, molecule with significant potential in drug discovery. The synthetic route outlined in this guide is robust and based on well-established chemical principles. The diverse biological activities associated with the 1,2,4-triazole scaffold provide a strong rationale for the investigation of this compound in various therapeutic areas. Future research should focus on the efficient synthesis and purification of this compound, followed by comprehensive in vitro and in vivo screening to elucidate its full pharmacological profile. Structure-activity relationship (SAR) studies, involving modifications of the phenyl and bromoethoxy moieties, will be crucial in optimizing its potency and selectivity for specific biological targets.

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• MDPI. (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. Available from: [Link]

• TSI Journals. (2016). SYNTHESIS, CHARACTERIZATION OF 1, 2, 4-TRIAZOLES AND ANTIMICROBIAL SCREENING. Trade Science Inc..

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• 4. mdpi.com [mdpi.com]

An In-depth Technical Guide to 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the chemical compound 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, focusing on its fundamental molecular characteristics. This molecule is of interest to the scientific community due to its structural components: a 1,2,4-triazole ring linked to a substituted phenyl group, a common motif in pharmacologically active compounds.

Core Molecular Attributes

The fundamental identity of a chemical compound is established by its molecular formula and weight. For 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, these core attributes are critical for experimental design, stoichiometric calculations, and analytical characterization.

While direct data for the para-substituted isomer (4-position) is not explicitly available, the molecular formula and weight are identical to its ortho-substituted isomer, 4-[2-(2-bromoethoxy)phenyl]-4H-1,2,4-triazole.

Table 1: Core Molecular Data

Attribute	Value	Source(s)
Molecular Formula	C₁₀H₁₀BrN₃O	[1][2]
Molecular Weight	268.11 g/mol	[1][2]
Exact Mass	268.11 Da	[1]

This data forms the basis for all quantitative work with this compound, from synthesis reaction calculations to the preparation of solutions for bioassays.

Structural and Chemical Context

The molecule belongs to the 1,2,4-triazole class of heterocyclic compounds. These five-membered rings, containing three nitrogen atoms and two carbon atoms, are a cornerstone of medicinal chemistry.[3][4] The aromaticity of the triazole ring contributes to the stability of molecules in which it is incorporated.[3]

The 1,2,4-triazole scaffold is a privileged structure in drug discovery, featured in a wide array of therapeutic agents, including notable antifungal drugs like fluconazole and itraconazole.[5] The versatility of the triazole ring allows for the synthesis of diverse derivatives with a broad spectrum of biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties.[3][4]

The structure of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole incorporates three key functional components that dictate its potential reactivity and utility:

• 4H-1,2,4-triazole Core : Provides a stable, aromatic scaffold and potential hydrogen bonding sites, crucial for molecular recognition in biological systems.

• Phenyl Linker : A rigid spacer connecting the triazole ring to the bromoethoxy group. The substitution pattern on this ring (ortho, meta, or para) is a critical determinant of the molecule's overall three-dimensional shape and biological activity.

• Bromoethoxy Tail : The ethyl bromide functional group is a reactive handle. The bromine atom is a good leaving group, making this site susceptible to nucleophilic substitution. This allows the molecule to be used as a building block or an alkylating agent to covalently modify target macromolecules, a common strategy in the design of irreversible inhibitors or chemical probes.

Potential Synthetic Pathways

While a specific, documented synthesis for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is not detailed in the provided search results, a general synthetic approach can be logically inferred from established heterocyclic chemistry principles. The synthesis of substituted 4H-1,2,4-triazoles often involves the cyclization of intermediates derived from hydrazines or thiosemicarbazides.[5]

A plausible synthetic workflow is outlined below.

Caption: A plausible two-step synthetic workflow for the target compound.

Experimental Protocol Considerations:

• Step 1 (Phenyltriazole Formation): This step would likely involve reacting 4-aminophenol with a reagent capable of forming the triazole ring, such as N,N-dimethylformamide azine or a similar precursor, under heating. The choice of reagents and conditions would be critical to ensure the correct isomer is formed.

• Step 2 (Etherification): The resulting 4-(4-hydroxyphenyl)-4H-1,2,4-triazole would then undergo a Williamson ether synthesis. This involves deprotonating the phenolic hydroxyl group with a suitable base (e.g., sodium hydride or potassium carbonate) followed by reaction with an excess of 1,2-dibromoethane. The use of excess dibromoethane is crucial to favor the formation of the bromoethoxy product over a potential dimeric species. Purification would likely be achieved via column chromatography.

Applications in Research and Development

Given its structure, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is a valuable molecule for several research applications:

• Fragment-Based Drug Discovery (FBDD): The core 4-phenyl-4H-1,2,4-triazole fragment can be used in screening campaigns to identify initial hits against protein targets.

• Chemical Probe Development: The reactive bromoethoxy group enables its use as a starting point for developing covalent probes to study enzyme function or identify drug targets. By reacting it with a fluorescent dye or an affinity tag, researchers can create tools for biochemical and cellular assays.

• Medicinal Chemistry Scaffolding: This compound serves as a versatile intermediate. The bromine can be displaced by a wide range of nucleophiles (e.g., amines, thiols, azides) to rapidly generate a library of new chemical entities for structure-activity relationship (SAR) studies.

The logical relationship for its utility in generating a chemical library is visualized below.

Caption: Workflow for leveraging the title compound in library synthesis.

Conclusion

4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is a compound defined by its molecular formula C₁₀H₁₀BrN₃O and a molecular weight of 268.11 g/mol . Its structure, featuring a stable triazole core and a reactive alkyl bromide handle, makes it a compound of significant interest for medicinal chemistry and chemical biology. It is well-suited for use as a scaffold for creating novel molecular entities and as a tool for probing biological systems. The principles and data outlined in this guide provide a solid foundation for researchers and developers looking to incorporate this or similar molecules into their scientific programs.

References

• Wikipedia. 1,2,4-Triazole. Available from: [Link]

• PubChem. 1,4-di(4H-1,2,4-triazol-4-yl)benzene. Available from: [Link]

• International Journal of Trend in Scientific Research and Development. A Comprehensive review on 1, 2,4 Triazole. Available from: [Link]

• ResearchGate. Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties. Available from: [Link]

• ResearchGate. Synthesis and characterizations of some new 4H-1,2,4-triazole derivatives. Available from: [Link]

• SciSpace. Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. Available from: [Link]

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• 4. researchgate.net [researchgate.net]
• 5. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]

Spectroscopic Characterization of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected spectroscopic data for the compound 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole . Due to the limited availability of direct experimental spectra for this specific molecule in publicly accessible databases, this guide synthesizes data from analogous structures and foundational spectroscopic principles to present a comprehensive and predictive characterization. This approach is designed to offer valuable insights for researchers involved in the synthesis, identification, and application of novel triazole derivatives.

Introduction: The Significance of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

The 1,2,4-triazole moiety is a cornerstone in medicinal chemistry, renowned for its presence in a wide array of therapeutic agents exhibiting diverse biological activities, including antifungal, antiviral, and anticancer properties. The title compound, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, incorporates this privileged scaffold functionalized with a bromoethoxy-phenyl group. This specific combination of a reactive bromoethyl chain and a triazole core makes it a valuable intermediate for the synthesis of more complex molecules through nucleophilic substitution reactions, potentially leading to the development of novel drug candidates and functional materials. Accurate spectroscopic characterization is paramount for confirming the identity and purity of this key building block.

Molecular Structure and Spectroscopic Rationale

To fully appreciate the spectroscopic data, it is essential to understand the molecular structure of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

Figure 1. Molecular structure of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

The molecule consists of a central 4H-1,2,4-triazole ring attached to a para-substituted phenyl ring. The substituent on the phenyl ring is a 2-bromoethoxy group. This structure presents several distinct chemical environments that will be reflected in its spectroscopic signatures.

Predicted Spectroscopic Data

The following sections detail the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for the title compound. These predictions are based on the analysis of spectral data from structurally related compounds found in the literature.

¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

The ¹H NMR spectrum is expected to show distinct signals for the protons of the triazole ring, the phenyl ring, and the bromoethoxy chain.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.5 - 8.7	Singlet	2H	H-3 and H-5 of the triazole ring
~7.5 - 7.7	Doublet	2H	Aromatic protons ortho to the triazole ring
~7.0 - 7.2	Doublet	2H	Aromatic protons ortho to the bromoethoxy group
~4.3 - 4.5	Triplet	2H	-O-CH₂-
~3.7 - 3.9	Triplet	2H	-CH₂-Br

Causality Behind Predictions:

• Triazole Protons: The protons on the 1,2,4-triazole ring (H-3 and H-5) are in a highly deshielded environment due to the electronegativity of the adjacent nitrogen atoms, leading to a downfield chemical shift, typically observed as a sharp singlet.

• Aromatic Protons: The para-substituted phenyl ring will exhibit a classic AA'BB' system. The protons ortho to the electron-withdrawing triazole ring are expected to be more deshielded than the protons ortho to the electron-donating bromoethoxy group.

• Bromoethoxy Protons: The methylene protons adjacent to the oxygen atom (-O-CH₂-) will be deshielded to a greater extent than those adjacent to the bromine atom (-CH₂-Br) due to the higher electronegativity of oxygen. The coupling between these two methylene groups will result in triplet signals.

¹³C Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.

Chemical Shift (δ, ppm)	Assignment
~158 - 160	C-4 of the phenyl ring (attached to Oxygen)
~145 - 147	C-3 and C-5 of the triazole ring
~130 - 132	C-1 of the phenyl ring (attached to Nitrogen)
~122 - 124	Aromatic CH carbons ortho to the triazole ring
~115 - 117	Aromatic CH carbons ortho to the bromoethoxy group
~68 - 70	-O-CH₂-
~30 - 32	-CH₂-Br

Causality Behind Predictions:

• Aromatic and Triazole Carbons: The carbon attached to the oxygen of the ether group is expected to be the most downfield among the aromatic carbons. The carbons of the triazole ring will also appear at a downfield chemical shift.

• Aliphatic Carbons: The carbon atom bonded to the electronegative oxygen will resonate at a lower field compared to the carbon atom attached to the bromine.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~3100 - 3150	C-H stretching	Aromatic and Triazole C-H
~2850 - 3000	C-H stretching	Aliphatic C-H
~1600 - 1610	C=N stretching	Triazole ring
~1500 - 1520	C=C stretching	Aromatic ring
~1240 - 1260	C-O-C stretching (asymmetric)	Aryl ether
~1020 - 1050	C-O-C stretching (symmetric)	Aryl ether
~650 - 670	C-Br stretching	Alkyl bromide

Causality Behind Predictions:

• The characteristic stretches of the aromatic and triazole C-H bonds will appear above 3000 cm⁻¹.

• The C=N and C=C stretching vibrations of the triazole and phenyl rings, respectively, will be observed in the 1500-1610 cm⁻¹ region.

• The strong asymmetric and symmetric C-O-C stretching bands are indicative of the aryl ether linkage.

• The C-Br stretching vibration is expected in the fingerprint region.

Mass Spectrometry (MS)

The mass spectrum will provide information about the molecular weight and fragmentation pattern of the molecule.

m/z Value	Interpretation
~268/270	Molecular ion peak [M]⁺ and [M+2]⁺ (due to ⁷⁹Br and ⁸¹Br isotopes)
~161	[M - CH₂CH₂Br]⁺
~145	[M - OCH₂CH₂Br]⁺
~108/110	[CH₂CH₂Br]⁺

Causality Behind Predictions:

• Molecular Ion Peak: The presence of a bromine atom will result in a characteristic isotopic pattern for the molecular ion peak, with two peaks of nearly equal intensity separated by 2 m/z units.

• Fragmentation: The primary fragmentation pathways are expected to involve the cleavage of the bromoethoxy side chain. The loss of the entire bromoethoxy group or parts of it will lead to significant fragment ions.

Experimental Protocols

The following are generalized, step-by-step methodologies for acquiring the spectroscopic data discussed above. These protocols should be adapted based on the specific instrumentation available.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in about 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-180 ppm).

  • A longer acquisition time and a greater number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the peaks in the ¹H NMR spectrum and reference both spectra to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Solid Sample (KBr Pellet): Grind a small amount of the sample with dry potassium bromide (KBr) and press it into a thin, transparent pellet.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Place the sample in the IR spectrometer and acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. The method of introduction will depend on the ionization technique used (e.g., direct infusion for Electrospray Ionization (ESI) or a GC inlet for Electron Impact (EI)).

• Ionization: Ionize the sample using an appropriate technique (e.g., ESI or EI).

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection and Data Analysis: Detect the ions and generate a mass spectrum. Identify the molecular ion peak and major fragment ions.

Visualization of the Analytical Workflow

Figure 2. Workflow for the synthesis and spectroscopic characterization.

Conclusion

This technical guide provides a predictive yet scientifically grounded overview of the key spectroscopic features of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. By understanding the expected NMR, IR, and MS data, researchers can more effectively confirm the successful synthesis and purity of this versatile chemical intermediate. The provided methodologies offer a starting point for the practical characterization of this and related compounds, facilitating their application in drug discovery and materials science.

References

• Note: As this guide is based on predictive data from analogous structures, direct references for the spectroscopic data of the title compound are not available. The principles and data for related compounds are drawn from a wide body of chemical literature and standard spectroscopic textbooks. For specific examples of triazole characterization, researchers are encouraged to consult chemical databases such as PubChem, SciFinder, and Reaxys, as well as journals in the field of organic and medicinal chemistry.

An In-depth Technical Guide to the Solubility Profile of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Abstract

This technical guide provides a comprehensive analysis of the solubility profile for the heterocyclic compound 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. Designed for researchers, scientists, and drug development professionals, this document outlines the core physicochemical properties, theoretical solubility predictions, and robust experimental protocols for both kinetic and thermodynamic solubility determination. We delve into the causal factors influencing solubility, such as solvent polarity and pH, providing field-proven insights into experimental design and data interpretation. The guide emphasizes scientific integrity through self-validating, standards-compliant methodologies and authoritative grounding with comprehensive citations. All quantitative data is summarized in structured tables, and key workflows are visualized using Graphviz diagrams to ensure clarity and practical applicability in a laboratory setting.

Introduction to 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is a substituted aromatic heterocyclic compound. Its structure features a central 1,2,4-triazole ring linked to a phenyl group, which is further functionalized with a 2-bromoethoxy side chain. This unique combination of a polar triazole moiety, a non-polar phenyl ring, and a reactive bromoalkoxy group makes it a valuable intermediate in synthetic organic chemistry and medicinal chemistry.[1][2][3] The 1,2,4-triazole core is a well-established pharmacophore found in a wide array of therapeutic agents, including antifungal and anticancer drugs.[2][3][4]

Understanding the solubility of this compound is paramount for its effective use. Solubility directly impacts reaction kinetics in synthesis, bioavailability in drug candidates, and the ease of formulation and purification.[5] Poor aqueous solubility, for instance, is a leading cause of failure in drug development, affecting absorption and leading to variable bioavailability.[5] This guide provides the foundational knowledge and practical methodologies required to fully characterize the solubility of this molecule.

Physicochemical Properties and Solubility Predictions

A molecule's solubility is governed by its intrinsic physicochemical properties. Before undertaking experimental work, an in silico analysis provides a critical baseline for predicting behavior.

Molecular Structure:

• Chemical Name: 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

• Molecular Formula: C₁₀H₁₀BrN₃O[6][7]

• Molecular Weight: 268.11 g/mol [6][7]

Key structural features influencing solubility include:

• 1,2,4-Triazole Ring: A polar, aromatic heterocycle containing three nitrogen atoms capable of acting as hydrogen bond acceptors. The parent 1,2,4-triazole is very soluble in water.[8][9]

• Phenyl Ring: A large, non-polar, hydrophobic group that will tend to decrease aqueous solubility.

• Ether Linkage (-O-): A polar group that can act as a hydrogen bond acceptor.

• Bromoethyl Group (-CH₂CH₂Br): A hydrophobic alkyl chain with a terminal bromine atom, contributing to the molecule's lipophilicity.

Based on these features, the molecule possesses both hydrophilic (triazole, ether) and lipophilic (phenyl, bromoethyl) characteristics, suggesting it will exhibit moderate to low aqueous solubility but good solubility in polar organic solvents. Computational models are often used to quantify these properties.[10][11][12]

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Implication for Solubility
LogP (o/w)	2.0 - 2.5	Indicates a higher affinity for an organic phase (octanol) over an aqueous phase; suggests low to moderate aqueous solubility.
Topological Polar Surface Area (TPSA)	54.7 Ų	Moderate TPSA suggests the molecule can form hydrogen bonds, which is favorable for solubility in polar protic solvents.
Hydrogen Bond Acceptors	4	The nitrogen and oxygen atoms can accept hydrogen bonds, enhancing solubility in protic solvents like water and ethanol.

| Hydrogen Bond Donors | 0 | The absence of donor groups (like -OH or -NH) limits its ability to donate hydrogen bonds. |

Theoretical Framework for Solubility

The principle of "like dissolves like" is the cornerstone of solubility. A solute dissolves best in a solvent that has a similar polarity. For 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, its amphiphilic nature—possessing both polar and non-polar regions—means its solubility will be highly dependent on the chosen solvent system.

Impact of Solvent Polarity

The interplay between the compound's functional groups and the solvent's properties dictates solubility.

• Non-Polar Solvents (e.g., Hexane, Toluene): Solubility is expected to be low. While the phenyl ring has an affinity for these solvents, the highly polar triazole ring will resist dissolution.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): High solubility is predicted. These solvents can effectively solvate both the polar triazole ring and the phenyl group through dipole-dipole interactions without the high energy cost of disrupting a hydrogen-bonded network like water.

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): Moderate solubility is expected. These solvents can hydrogen bond with the triazole and ether functionalities, but the large hydrophobic phenyl and bromoethyl groups will limit overall solubility.

The Critical Role of pH in Aqueous Solubility

For ionizable compounds, aqueous solubility is profoundly influenced by pH.[13][14] The 1,2,4-triazole ring is weakly basic.[8][15] The pKa of the protonated 1,2,4-triazole is approximately 2.2-2.5.[4][8][16]

• Henderson-Hasselbalch Relationship: The relationship between pH, pKa, and the ionization state of a weak base can be described by the Henderson-Hasselbalch equation.[13][17]

• At pH < pKa (e.g., pH 1-2): The triazole ring will be predominantly protonated, forming a cationic species (the triazolium ion). This charge significantly increases the molecule's polarity and its interaction with water molecules, leading to a substantial increase in aqueous solubility.[18]

• At pH > pKa (e.g., pH 4-10): The molecule will exist primarily in its neutral, un-ionized form. In this state, its solubility is much lower and is referred to as its intrinsic solubility (S₀).[13]

This pH-dependent behavior is critical for applications in drug delivery, where a compound must dissolve in the acidic environment of the stomach (pH ~1-3) and remain soluble in the more neutral environment of the intestines.[18][19]

Experimental Determination of Solubility

A multi-tiered experimental approach is essential for accurately characterizing a compound's solubility. This typically begins with rapid, high-throughput screening to gain initial insights (kinetic solubility) and progresses to more rigorous, time-intensive methods to determine the true equilibrium value (thermodynamic solubility).[20][21]

Experimental Workflow Overview

The logical flow for comprehensive solubility analysis involves initial screening followed by gold-standard equilibrium measurement, with influencing factors like pH systematically investigated.

Caption: Workflow for comprehensive solubility characterization.

Protocol 1: High-Throughput Kinetic Solubility Assay

Causality: The kinetic solubility assay provides a rapid, early-stage assessment of a compound's propensity to precipitate when a concentrated organic stock solution is introduced into an aqueous buffer.[22][23][24] This mimics the conditions often encountered in high-throughput biological screening and is invaluable for flagging potential issues early.[20] Nephelometry (light scattering) is chosen for its speed and direct measurement of precipitation.[22][24]

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole in 100% dimethyl sulfoxide (DMSO).

• Plate Preparation: Using a liquid handler, dispense 198 µL of aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4) into each well of a 96-well microplate.

• Compound Addition: Add 2 µL of the DMSO stock solution to the buffer in each well to achieve a final nominal concentration of 100 µM. This results in a final DMSO concentration of 1%.

• Mixing and Incubation: Seal the plate and mix on a plate shaker for 2 hours at room temperature, protected from light.

• Measurement: Measure the turbidity (light scattering) of each well using a nephelometer. A significant increase in light scattering compared to a buffer-only control indicates precipitation.

• Data Analysis: The kinetic solubility is reported as the highest concentration tested that did not produce a precipitate.

Protocol 2: Thermodynamic (Equilibrium) Solubility Assay

Causality: The shake-flask method is the gold standard for determining thermodynamic or equilibrium solubility.[21][25][26] It measures the maximum concentration of a solute that can be dissolved in a solvent at equilibrium, which is a fundamental, material-specific constant.[26] This method, compliant with standards like OECD Guideline 105, ensures that the system has reached a true equilibrium between the solid and dissolved states, providing a definitive value for formulation and regulatory purposes.[27][28][29]

Methodology:

• Sample Preparation: Add an excess amount of the solid compound (enough to ensure undissolved solid remains visible) to a series of glass vials containing a known volume (e.g., 2 mL) of the desired solvent (e.g., water, pH 7.4 buffer, ethanol).

• Equilibration: Seal the vials tightly and place them in a temperature-controlled shaker or rotator (e.g., 25 °C or 37 °C). Agitate the samples for at least 24-48 hours to ensure equilibrium is reached.[21][25] The pH of the suspension should be verified at the beginning and end of the experiment.[25]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle. Carefully withdraw a sample of the supernatant. It is critical to separate the saturated solution from the undissolved solid. This is best achieved by centrifugation followed by filtration through a 0.22 µm syringe filter compatible with the solvent.

• Quantification:

  • Accurately dilute the filtered supernatant with a suitable mobile phase.

  • Analyze the concentration of the dissolved compound using a validated High-Performance Liquid Chromatography with UV detection (HPLC-UV) method.

  • Construct a calibration curve using standards of known concentrations to determine the concentration in the sample.

• Data Reporting: The thermodynamic solubility is reported in units of µg/mL or µM. The experiment should be performed in triplicate to ensure reproducibility.

Data Summary and Interpretation

The experimental data should be compiled into clear, comparative tables. While actual experimental values are not available, the following tables illustrate how the results would be presented based on the theoretical analysis.

Table 2: Illustrative Solubility Data for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole at 25°C

Solvent	Type	Predicted Polarity Index	Kinetic Solubility (µM)	Thermodynamic Solubility (µg/mL)
Hexane	Non-Polar	0.1	< 1	< 0.5
Toluene	Non-Polar	2.4	< 10	~5
Acetonitrile	Polar Aprotic	5.8	> 100	> 5000
DMSO	Polar Aprotic	7.2	> 100	> 20000
Ethanol	Polar Protic	4.3	> 100	~1500
Methanol	Polar Protic	5.1	> 100	~2500
Water (pH 7.4)	Polar Protic	10.2	~25	~6.7 (25 µM)

| Buffer (pH 2.0) | Polar Protic | 10.2 | > 100 | > 270 (> 1000 µM) |

Relationship Between Structure, pH, and Solubility

The data clearly demonstrates the compound's pH-dependent aqueous solubility. The low solubility at neutral pH is attributed to the un-ionized, relatively lipophilic nature of the molecule. The dramatic increase in solubility at pH 2.0 is a direct consequence of the protonation of the triazole ring, which validates our theoretical analysis.

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A Technical Guide to 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole: A Key Starting Material in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, a pivotal starting material in contemporary pharmaceutical synthesis. The document elucidates the strategic importance of this molecule, detailing its synthesis, characterization, and critical role as a versatile building block, most notably in the construction of complex antifungal agents like posaconazole. By offering a comprehensive examination of the underlying chemistry, reaction mechanisms, and practical applications, this guide serves as an essential resource for researchers and professionals engaged in the field of medicinal chemistry and drug development. We will explore the causality behind the synthetic choices, provide validated experimental protocols, and discuss the broader implications of its use in the synthesis of next-generation therapeutics.

Introduction: The Strategic Importance of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, renowned for its metabolic stability, hydrogen bonding capabilities, and dipole character, which facilitate strong interactions with biological targets.[1] This five-membered heterocycle is a core component in a multitude of approved drugs, exhibiting a wide spectrum of pharmacological activities, including antifungal, antiviral, anticancer, and anticonvulsant properties. The therapeutic success of triazole-based drugs such as fluconazole and letrozole has cemented the importance of this heterocycle in drug design and development.

Within this class of compounds, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole has emerged as a particularly valuable starting material. Its structure incorporates three key features: the stable 4H-1,2,4-triazole ring, a phenyl group that can be further functionalized, and a reactive 2-bromoethoxy side chain. This unique combination of a stable core and a reactive handle makes it an ideal precursor for the synthesis of complex molecules through nucleophilic substitution and cross-coupling reactions. The bromoethoxy group, in particular, serves as a versatile electrophile, enabling the facile introduction of various functionalities and the construction of elaborate molecular architectures.

The significance of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is underscored by its role as a key intermediate in the synthesis of the broad-spectrum antifungal agent, posaconazole.[2] The synthesis of posaconazole, a complex molecule with multiple stereocenters, relies on a convergent approach where this triazole derivative constitutes a critical building block of the side chain.[2] This "field-proven" application validates the industrial relevance and strategic importance of this starting material.

Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole: A Two-Step Approach

The synthesis of the title compound is logically approached through a two-step sequence starting from readily available commercial reagents. This strategy ensures a high overall yield and facilitates purification of the intermediates. The synthetic pathway is outlined below:

A two-step synthesis of the target compound.

Step 1: Synthesis of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole

The initial step involves the construction of the 1,2,4-triazole ring from 4-aminophenol. This transformation is typically achieved by heating 4-aminophenol with an excess of formamide. The reaction proceeds through the formation of a formylamino intermediate, which then undergoes cyclization with another molecule of formamide to yield the triazole ring.

Experimental Protocol:

• To a round-bottom flask equipped with a reflux condenser, add 4-aminophenol (1.0 eq).

• Add an excess of formamide (e.g., 5-10 eq).

• Heat the reaction mixture to a high temperature (typically 160-180 °C) and maintain for several hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-water to precipitate the product.

• Filter the solid, wash with cold water, and dry under vacuum to yield 4-(4-hydroxyphenyl)-4H-1,2,4-triazole.

Step 2: Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

The second step is a Williamson ether synthesis, where the phenolic hydroxyl group of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole is alkylated using 1,2-dibromoethane. The use of an excess of 1,2-dibromoethane and a suitable base, such as potassium carbonate, in a polar aprotic solvent like dimethylformamide (DMF) or acetone, favors the formation of the desired mono-alkylated product.

Experimental Protocol:

• In a round-bottom flask, dissolve 4-(4-hydroxyphenyl)-4H-1,2,4-triazole (1.0 eq) in a suitable polar aprotic solvent (e.g., DMF or acetone).

• Add a base, such as anhydrous potassium carbonate (e.g., 1.5-2.0 eq).

• Add an excess of 1,2-dibromoethane (e.g., 3-5 eq).

• Heat the reaction mixture to reflux and stir for several hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Remove the solvent from the filtrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford pure 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

Characterization of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

The structural confirmation and purity assessment of the synthesized compound are performed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the phenyl ring (typically two doublets in the aromatic region), the triazole protons (a singlet in the downfield region), and the two methylene groups of the bromoethoxy chain (two triplets).
¹³C NMR	Resonances for the carbon atoms of the phenyl ring, the triazole ring, and the two carbons of the bromoethoxy group.
Mass Spec.	The molecular ion peak corresponding to the calculated mass of the compound, along with a characteristic isotopic pattern for a bromine-containing molecule.
FT-IR	Characteristic absorption bands for C-H aromatic and aliphatic stretching, C=N and C=C stretching of the aromatic and triazole rings, and the C-O ether linkage.

Application in the Synthesis of Bioactive Molecules: The Case of Posaconazole

The utility of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole as a starting material is best exemplified by its application in the synthesis of posaconazole, a potent, broad-spectrum triazole antifungal agent.[3] In the convergent synthesis of posaconazole, this intermediate is used to introduce the key side chain onto the core structure.

Role in Posaconazole Synthesis.

The 2-bromoethoxy group acts as an excellent leaving group, allowing for efficient nucleophilic substitution by a piperazine derivative, which forms a crucial part of the posaconazole structure. This reaction is typically carried out in the presence of a base to facilitate the displacement of the bromide ion. The successful incorporation of this side chain is a critical step in the total synthesis of the drug.

Beyond posaconazole, the reactive nature of the bromoethoxy group allows for the synthesis of a diverse library of compounds. The bromine can be displaced by a wide range of nucleophiles, including amines, thiols, and alcohols, enabling the introduction of various pharmacophores and tuning of the physicochemical properties of the final molecules. This versatility makes 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole a valuable starting material for lead optimization in drug discovery programs targeting a range of diseases.[4][5]

Conclusion

4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is a strategically important starting material in modern organic and medicinal chemistry. Its straightforward two-step synthesis from readily available precursors, combined with the versatile reactivity of its bromoethoxy group, makes it an invaluable tool for the construction of complex bioactive molecules. Its pivotal role in the industrial synthesis of the antifungal drug posaconazole highlights its significance and reliability as a key building block. This technical guide has provided a comprehensive overview of its synthesis, characterization, and application, underscoring its potential to accelerate the discovery and development of new therapeutic agents. For researchers and professionals in the field, a thorough understanding of the chemistry and utility of this compound is essential for advancing the frontiers of drug discovery.

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An In-depth Technical Guide on the Potential Biological Activities of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Abstract

The 1,2,4-triazole nucleus is a cornerstone of modern medicinal chemistry, serving as a privileged scaffold in a multitude of clinically vital therapeutic agents.[1][2] This technical guide provides an in-depth, prospective analysis of the potential biological activities of a specific, yet underexplored derivative: 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole . While direct experimental data for this compound is not extensively available in current literature, its structural features—a proven bioactive triazole core and a reactive alkylating side chain—present a compelling basis for hypothesizing significant therapeutic potential. This document will deconstruct the molecule's architecture to infer its likely pharmacological activities, focusing primarily on antifungal and anticancer applications. We will elucidate the established mechanisms of related triazole compounds and propose unique mechanistic possibilities conferred by the bromoethoxy moiety. Furthermore, this guide furnishes detailed, field-proven experimental protocols for the synthesis, characterization, and comprehensive in vitro evaluation of this compound, providing a robust framework for researchers and drug development professionals to validate its therapeutic promise.

Introduction: The Architectural Promise of a Novel Triazole Derivative

The 1,2,4-triazole ring is a five-membered heterocycle with three nitrogen atoms that is present in numerous drugs with a wide range of biological functions, including antifungal, anticancer, antiviral, and antibacterial properties.[2][3][4][5] Marketed drugs such as the antifungal agents fluconazole and itraconazole, and the anticancer agents letrozole and anastrozole, underscore the therapeutic versatility of this scaffold.[5]

The subject of this guide, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole , integrates this potent heterocyclic core with two key features:

• A 4-phenyl substituent , a common feature in many bioactive triazoles that can engage in crucial hydrophobic and π-π stacking interactions within biological targets.

• A 2-bromoethoxy side chain , which introduces a reactive electrophilic site. This functional group is a potential alkylating agent, capable of forming covalent bonds with nucleophilic residues (e.g., cysteine, histidine) in proteins or with nucleic acids. This opens the door to mechanisms of action, such as irreversible enzyme inhibition or DNA damage, that are distinct from many existing triazole-based drugs.

This guide will explore the latent potential of this molecule, grounded in the established pharmacology of its parent scaffold and the predictable reactivity of its unique functional group.

Plausible Synthetic Pathway

The synthesis of 4-substituted-4H-1,2,4-triazoles is well-documented in organic chemistry literature.[6][7] A feasible approach to synthesize the title compound would involve the reaction of a suitably protected 4-(4-hydroxyphenyl)-4H-1,2,4-triazole with 1,2-dibromoethane under basic conditions. The initial triazole intermediate can be formed through established methods, such as the reaction of diacylhydrazines with aromatic amines.[7]

Caption: Plausible synthetic route to the target compound.

Inferred Biological Activity and Mechanistic Hypotheses

Potent Antifungal Activity via Dual-Mechanism Enzyme Inhibition

Rationale: The 1,2,4-triazole core is the defining feature of the azole class of antifungal drugs, which are mainstays in the treatment of systemic fungal infections.[8][9]

Proposed Mechanism of Action: The primary target of azole antifungals is the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51) . This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[10] The mechanism involves two key interactions:

• Reversible Coordination: The N4 atom of the 1,2,4-triazole ring forms a coordinate bond with the heme iron atom at the active site of CYP51, competitively inhibiting the binding of the natural substrate, lanosterol.[11]

• Irreversible Alkylation (Hypothesized): We hypothesize that the 2-bromoethoxy side chain of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole introduces a secondary, more potent mechanism. Once the triazole moiety has positioned the molecule within the CYP51 active site, the reactive bromoethyl group can act as an electrophile, forming a covalent bond with a nearby nucleophilic amino acid residue (e.g., Cys, His). This would result in irreversible inhibition of the enzyme, potentially leading to greater potency and a longer duration of action compared to traditional, reversible azole drugs.

This dual-mechanism approach could also be effective against fungal strains that have developed resistance to conventional azoles through mutations in the CYP51 active site.

Caption: Proposed dual inhibition of the fungal ergosterol pathway.

Cytotoxic Activity Against Cancer Cells

Rationale: A significant number of 1,2,4-triazole derivatives have demonstrated potent anticancer activity through various mechanisms.[4][12][13] The inclusion of an alkylating functional group strongly suggests a potential for cytotoxic effects.

Proposed Mechanisms of Action:

• DNA Alkylation: The 2-bromoethoxy group can function as a mono-alkylating agent. It can react with nucleophilic sites on DNA bases (e.g., the N7 of guanine), leading to the formation of DNA adducts. This can disrupt DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis. This mechanism is a hallmark of many established chemotherapeutic agents.

• Protein Alkylation and Enzyme Inhibition: Beyond DNA, the compound could alkylate key proteins involved in cancer cell proliferation and survival. Potential targets include:

  • Tubulin: Covalent modification of cysteine residues in tubulin could disrupt microtubule dynamics, leading to mitotic arrest and apoptosis, a mechanism employed by drugs like vinca alkaloids.

  • Kinases: Alkylation of cysteine residues in the active sites of kinases involved in oncogenic signaling pathways could lead to their irreversible inhibition.

  • Aromatase: For hormone-dependent cancers like certain types of breast cancer, triazoles are known aromatase inhibitors.[4] The title compound could act as a dual-mode inhibitor, coordinating to the heme iron and potentially alkylating the active site.

Experimental Protocols for Biological Validation

The following protocols provide a standardized framework for the initial in vitro assessment of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

Protocol: In Vitro Antifungal Susceptibility Testing

This protocol uses the broth microdilution method, following Clinical and Laboratory Standards Institute (CLSI) guidelines, to determine the Minimum Inhibitory Concentration (MIC).[14]

Objective: To quantify the antifungal potency of the test compound against pathogenic fungal strains.

Materials:

• Test Compound stock solution (e.g., 10 mg/mL in DMSO).

• Fungal strains (e.g., Candida albicans, Aspergillus fumigatus, Cryptococcus neoformans).

• RPMI 1640 medium with L-glutamine, buffered with MOPS.

• Sterile 96-well flat-bottom microtiter plates.

• Spectrophotometer or microplate reader.

• Standard antifungal drugs for comparison (e.g., Fluconazole, Amphotericin B).

Procedure:

• Inoculum Preparation: Culture the fungal strain on an appropriate agar plate. Suspend colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. Further dilute this suspension in RPMI 1640 to achieve the final required inoculum concentration (e.g., 0.5–2.5 x 10³ CFU/mL for yeast).

• Compound Dilution: Perform a serial two-fold dilution of the test compound in RPMI 1640 directly in the 96-well plate. Typical concentration ranges are from 64 µg/mL down to 0.06 µg/mL.

• Inoculation: Add 100 µL of the prepared fungal inoculum to each well containing 100 µL of the diluted compound, bringing the final volume to 200 µL.

• Controls: Include a growth control (inoculum in media, no compound) and a sterility control (media only). Also, run parallel dilutions of standard antifungal drugs.

• Incubation: Incubate the plates at 35°C for 24-48 hours (duration depends on the fungal species).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that causes a significant inhibition of visible growth compared to the growth control. For yeasts, this is often a ≥50% reduction in turbidity as measured by a microplate reader at 530 nm.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This colorimetric assay measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[15][16]

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the test compound on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7 breast, A549 lung, HepG2 liver) and a non-cancerous control cell line (e.g., 3T3 fibroblasts).[15]

• Complete culture medium (e.g., DMEM with 10% FBS).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or acidified isopropanol).

• Sterile 96-well plates.

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Caption: A streamlined workflow for validating biological potential.

Data Summary and Interpretation

The following table provides a template for summarizing the prospective data from the proposed in vitro assays. Strong candidates would exhibit low MIC and IC₅₀ values and a high selectivity index.

Assay Type	Target Organism / Cell Line	Metric	Hypothetical Result (Test Compound)	Reference Drug Result
Antifungal	Candida albicans	MIC (µg/mL)	0.25	Fluconazole: 1.0
Aspergillus fumigatus	MIC (µg/mL)	0.5	Voriconazole: 0.5
Anticancer	MCF-7 (Breast Cancer)	IC₅₀ (µM)	1.2	Doxorubicin: 0.8
A549 (Lung Cancer)	IC₅₀ (µM)	2.5	Cisplatin: 5.0
Selectivity	3T3 (Normal Fibroblast)	IC₅₀ (µM)	> 50	-

Selectivity Index (SI): Calculated as IC₅₀ (Normal Cells) / IC₅₀ (Cancer Cells). A higher SI indicates greater selectivity for cancer cells.

Future Directions and Concluding Remarks

The structural features of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole strongly suggest its potential as a lead compound for the development of novel antifungal and anticancer agents. The presence of a reactive alkylating group on a proven pharmacophore scaffold is a compelling strategy for achieving enhanced potency and overcoming drug resistance through irreversible target engagement.

The immediate priorities are the chemical synthesis and subsequent in vitro validation as outlined in this guide. Positive outcomes from these initial screens would warrant progression into more advanced studies.

Caption: A logical progression for future development.

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An In-Depth Technical Guide to 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole and Its Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, renowned for its versatile biological activities. This technical guide focuses on a key intermediate, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole , and its pivotal role in the synthesis of novel therapeutic agents. We will delve into the synthetic pathways, characterization, and the vast potential of its derivatives as potent antifungal and anticancer agents. This document serves as a comprehensive resource, providing not only theoretical insights but also actionable experimental protocols and data interpretation to empower researchers in the field of drug discovery and development.

Introduction: The Significance of the 1,2,4-Triazole Moiety

The 1,2,4-triazole ring is a five-membered heterocycle containing three nitrogen atoms, a structure that imparts a unique combination of physicochemical properties, including metabolic stability, hydrogen bonding capability, and dipole character. These attributes make it a "privileged scaffold" in medicinal chemistry, capable of interacting with a wide array of biological targets.[1][2] Consequently, 1,2,4-triazole derivatives have been successfully developed into a broad spectrum of therapeutic agents, demonstrating activities such as antifungal, anticancer, antiviral, antibacterial, anti-inflammatory, and anticonvulsant effects.[3][4]

The subject of this guide, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole , is a strategically designed chemical intermediate. The presence of the reactive 2-bromoethoxy group provides a versatile handle for medicinal chemists to introduce a diverse range of substituents through nucleophilic substitution reactions. This allows for the systematic exploration of the chemical space around the core scaffold, a critical process in optimizing drug-like properties and biological activity.

Synthesis of the Core Intermediate: 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

The synthesis of the title compound is a multi-step process that begins with the formation of the 1,2,4-triazole ring, followed by the introduction of the bromoethoxy functionality.

Synthesis of the Precursor: 4-(4-hydroxyphenyl)-4H-1,2,4-triazole

The formation of the 4-substituted-4H-1,2,4-triazole ring can be achieved through several established methods. A common and effective approach involves the reaction of N,N'-diformylhydrazine with a primary amine, in this case, 4-aminophenol, at elevated temperatures.[5] This condensation reaction directly yields the desired 4-(4-hydroxyphenyl)-4H-1,2,4-triazole.

Experimental Protocol: Synthesis of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole

• Materials: 4-aminophenol, N,N'-diformylhydrazine, high-boiling point solvent (e.g., N,N-dimethylformamide or sulfolane).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of 4-aminophenol and N,N'-diformylhydrazine in a suitable high-boiling point solvent.

  • Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, allow the mixture to cool to room temperature.

  • The product may precipitate upon cooling or can be precipitated by the addition of water.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

• Characterization: The structure of the synthesized 4-(4-hydroxyphenyl)-4H-1,2,4-triazole should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Williamson Ether Synthesis: Introduction of the 2-Bromoethoxy Group

With the hydroxyl-functionalized precursor in hand, the 2-bromoethoxy side chain is introduced via a Williamson ether synthesis. This classic SN2 reaction involves the deprotonation of the phenolic hydroxyl group to form a more nucleophilic phenoxide, which then attacks the electrophilic carbon of 1,2-dibromoethane.[6][7]

Experimental Protocol: Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

• Materials: 4-(4-hydroxyphenyl)-4H-1,2,4-triazole, 1,2-dibromoethane, a suitable base (e.g., potassium carbonate or sodium hydride), and a polar aprotic solvent (e.g., acetone, DMF, or acetonitrile).

• Procedure:

  • Dissolve 4-(4-hydroxyphenyl)-4H-1,2,4-triazole in the chosen solvent in a round-bottom flask.

  • Add an excess of a suitable base (e.g., 1.5-2 equivalents of K₂CO₃) to the solution to deprotonate the phenol.

  • Add an excess of 1,2-dibromoethane (typically 2-3 equivalents to minimize the formation of the bis-substituted product).

  • Heat the reaction mixture to reflux and maintain for several hours, monitoring by TLC.

  • After the reaction is complete, cool the mixture and filter off the inorganic salts.

  • Remove the solvent from the filtrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to yield the pure 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

• Characterization: The final product should be thoroughly characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Derivatization Strategies and Therapeutic Applications

The true value of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole lies in its utility as a versatile intermediate for creating extensive libraries of novel compounds. The terminal bromine atom is an excellent leaving group, allowing for facile nucleophilic substitution with a wide variety of nucleophiles.

General Derivatization Workflow

The general strategy for derivatizing the core intermediate is depicted in the workflow below. This approach enables the systematic introduction of diverse functionalities, allowing for a thorough investigation of structure-activity relationships (SAR).

Caption: Synthetic and derivatization workflow for therapeutic applications.

Antifungal Activity of Triazole Derivatives

A significant body of research highlights the potent antifungal activity of 1,2,4-triazole derivatives.[5][8] The mechanism of action for many triazole antifungals, such as fluconazole, involves the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase. This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. Its inhibition disrupts membrane integrity, leading to fungal cell death.[9]

By reacting 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole with various nitrogen- and sulfur-containing heterocycles, novel derivatives can be synthesized and screened for their antifungal properties. Structure-activity relationship (SAR) studies often reveal that the nature of the terminal heterocyclic ring significantly influences the antifungal potency and spectrum of activity.

Table 1: Representative Antifungal Triazole Derivatives and their Activities

Derivative Class	Example Substituent	Target Fungi	Reported Activity (MIC)
Triazole-Thiol Derivatives	5-aryl-1,3,4-thiadiazole	Candida albicans, Aspergillus niger	Moderate to good
Triazole-Amine Derivatives	Substituted anilines	Microsporum gypseum	Superior to ketoconazole in some cases[8]
Fused Triazole Systems	Triazolopyrimidines	Broad spectrum	High antifungal activity[4]

Anticancer Activity of Triazole Derivatives

In recent years, 1,2,4-triazole derivatives have emerged as promising candidates for the development of novel anticancer agents.[1][10] Their mechanisms of action are diverse and can include the inhibition of key enzymes involved in cancer cell proliferation, such as kinases and topoisomerases, as well as the induction of apoptosis.[11]

The derivatization of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole with various pharmacophores known to interact with cancer-related targets is a promising strategy. For instance, coupling with moieties that can interact with the ATP-binding site of kinases or intercalate with DNA can lead to potent antiproliferative compounds.

Table 2: Examples of Anticancer Triazole Derivatives and their Mechanisms

Derivative Class	Example Substituent	Cancer Cell Lines	Mechanism of Action
Triazole-Amide Hybrids	Mefenamic acid moiety	A549 (lung), HepG2 (liver)	EGFR tyrosine kinase inhibition, apoptosis induction[11]
Fused Triazole Systems	Indole scaffold	MCF-7, MDA-MB-231 (breast)	CDK4/6 inhibition, cell cycle arrest[12]
Substituted Phenyl Triazoles	Various substituted phenyl rings	Panel of cancer cell lines	Tubulin polymerization inhibition[2]

Structure-Activity Relationship (SAR) Insights

The development of potent triazole-based therapeutics relies heavily on understanding the structure-activity relationships. For derivatives of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, key SAR insights can be summarized as follows:

• The Phenyl Ring: Substitution patterns on the phenyl ring can modulate the electronic properties and lipophilicity of the molecule, influencing its pharmacokinetic profile and target engagement.

• The Ether Linkage: The ethoxy linker provides flexibility, allowing the terminal substituent to adopt an optimal orientation for binding to the target protein.

• The Terminal Substituent: This is the most critical element for determining the specific biological activity. The choice of nucleophile used to displace the bromine atom dictates the pharmacophoric features of the final compound and its therapeutic application.

Caption: Key structural components influencing the activity of derivatives.

Conclusion and Future Perspectives

4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is a highly valuable and versatile intermediate in the synthesis of novel, biologically active molecules. Its strategic design allows for the efficient generation of large and diverse chemical libraries, which are essential for modern drug discovery campaigns. The demonstrated potential of 1,2,4-triazole derivatives as both antifungal and anticancer agents underscores the importance of this scaffold in medicinal chemistry.

Future research in this area should focus on the continued exploration of novel derivatives synthesized from this core intermediate. High-throughput screening of these compounds against a broad range of biological targets, coupled with computational modeling and detailed SAR studies, will be instrumental in identifying new lead compounds with improved potency, selectivity, and pharmacokinetic properties. The development of innovative synthetic methodologies to further diversify the accessible chemical space will also be a key driver of future success in this promising field.

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An In-Depth Technical Guide to 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, chemical properties, and potential applications of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. While direct literature on this specific molecule is sparse, this document extrapolates from established synthetic methodologies for 4-substituted-4H-1,2,4-triazoles and the known biological significance of this heterocyclic scaffold to present a plausible and detailed pathway for its preparation and to explore its promise as a versatile intermediate in drug discovery. The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, integral to a wide array of therapeutic agents.[1] This guide will detail a proposed two-step synthetic route, discuss the reactivity of the key functional groups, and survey the vast therapeutic landscape of related 1,2,4-triazole derivatives, thereby providing a solid foundation for researchers interested in this compound.

Introduction: The Prominence of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring is a five-membered heterocycle containing three nitrogen atoms that has garnered significant attention in medicinal chemistry due to its remarkable biological activity.[1] This scaffold is a privileged structure, appearing in a multitude of clinically approved drugs with diverse therapeutic applications. Its prevalence stems from its unique physicochemical properties, including its ability to participate in hydrogen bonding and its metabolic stability.

Derivatives of 1,2,4-triazole have demonstrated a broad spectrum of pharmacological activities, including:

• Antifungal: The triazole ring is a key component of many azole antifungals.

• Antibacterial: Numerous 1,2,4-triazole derivatives exhibit potent antibacterial properties.[1]

• Antitubercular: This scaffold has shown promise in the development of new treatments for tuberculosis.[1]

• Anti-inflammatory: Certain 1,2,4-triazole compounds have displayed significant anti-inflammatory effects.[1]

• Anticancer: The 1,2,4-triazole nucleus is found in several anticancer agents.[2]

• Anticonvulsant: Some derivatives have shown potential as anticonvulsant drugs.

The subject of this guide, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, is a molecule that combines the biologically active 1,2,4-triazole core with a phenyl ring substituted with a bromoethoxy group. This bromoethoxy moiety serves as a reactive handle for further chemical modifications, making this compound a potentially valuable building block in the synthesis of novel therapeutic agents.

Proposed Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

A plausible and efficient two-step synthetic pathway for the target molecule is proposed, commencing with the synthesis of the key intermediate, 4-(4-hydroxyphenyl)-4H-1,2,4-triazole, followed by its alkylation.

Step 1: Synthesis of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole

The initial step focuses on the construction of the 4-aryl-4H-1,2,4-triazole core. A well-established method for this transformation is the Einhorn-Brunner reaction, which involves the condensation of a hydrazine with a diacylamine in the presence of a weak acid.[3][4] An adaptation of this reaction, or a multicomponent approach, can be envisioned starting from 4-aminophenol.[5]

Conceptual Workflow for the Synthesis of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole:

Figure 1: Proposed synthesis of the key intermediate.

Detailed Experimental Protocol (Hypothetical):

• Formation of N-(4-hydroxyphenyl)formamide: In a round-bottom flask equipped with a reflux condenser, combine 4-aminophenol (1 equivalent) with an excess of formamide (acting as both reactant and solvent).

• Heat the reaction mixture at a suitable temperature (e.g., 150-180 °C) for several hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture and pour it into ice-water to precipitate the product.

• Filter the solid, wash with cold water, and dry to obtain N-(4-hydroxyphenyl)formamide.

• Cyclization to form 4-(4-hydroxyphenyl)-4H-1,2,4-triazole: To the crude N-(4-hydroxyphenyl)formamide in a suitable solvent (e.g., a high-boiling point alcohol), add hydrazine hydrate (1.1 equivalents).

• Heat the mixture to reflux for an extended period, monitoring by TLC.

• After the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from an appropriate solvent system.

Causality of Experimental Choices: The use of an excess of formamide drives the initial formylation reaction to completion. The subsequent cyclization with hydrazine is a common method for forming the 1,2,4-triazole ring from an N-acyl intermediate.[3]

Step 2: Alkylation of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole

The second step involves the alkylation of the phenolic hydroxyl group of the intermediate with a suitable bromo-reagent to introduce the desired 2-bromoethoxy side chain.

Reaction Scheme for the Alkylation Step:

Figure 2: Final alkylation step to yield the target compound.

Detailed Experimental Protocol (Hypothetical):

• Setup: In a round-bottom flask, dissolve 4-(4-hydroxyphenyl)-4H-1,2,4-triazole (1 equivalent) in a suitable polar aprotic solvent such as acetone or DMF.

• Addition of Base: Add a slight excess of a weak base, such as potassium carbonate (K₂CO₃) (1.5 equivalents), to the solution.

• Addition of Alkylating Agent: To the stirred suspension, add 1,2-dibromoethane (1.2 equivalents) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor its progress using TLC.

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Purification: Remove the solvent from the filtrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

Causality of Experimental Choices: The use of a weak base like potassium carbonate is sufficient to deprotonate the phenolic hydroxyl group, making it a nucleophile for the subsequent Williamson ether synthesis. 1,2-dibromoethane is the chosen electrophile to introduce the 2-bromoethoxy moiety.

Chemical Properties and Reactivity

The target molecule, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, possesses several key functional groups that dictate its chemical behavior and potential for further derivatization.

• The 1,2,4-Triazole Ring: This aromatic heterocycle is generally stable.[6] The nitrogen atoms can act as ligands for metal coordination.

• The Phenyl Ring: The phenyl ring can undergo electrophilic aromatic substitution reactions, although the reactivity will be influenced by the electronic nature of the triazole and bromoethoxy substituents.[7]

• The Bromoethoxy Group: This is the most reactive site for further functionalization. The bromine atom is a good leaving group, making the terminal carbon susceptible to nucleophilic substitution. This allows for the introduction of a wide variety of functional groups, such as amines, azides, thiols, and others, paving the way for the synthesis of a library of derivatives.

Table 1: Key Physicochemical Properties (Predicted)

Property	Predicted Value
Molecular Formula	C₁₀H₁₀BrN₃O
Molecular Weight	268.11 g/mol
Appearance	Likely a solid at room temperature
Solubility	Expected to be soluble in common organic solvents

Potential Applications in Drug Development

The diverse biological activities reported for 1,2,4-triazole derivatives suggest a wide range of potential therapeutic applications for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole and its subsequent derivatives.[6]

Table 2: Potential Therapeutic Targets based on the 1,2,4-Triazole Scaffold

Therapeutic Area	Rationale and Examples of Related Compounds
Antifungal	The 1,2,4-triazole core is central to the mechanism of action of many azole antifungals which inhibit fungal cytochrome P450 enzymes.
Antibacterial	Numerous studies have demonstrated the potent antibacterial activity of various substituted 1,2,4-triazoles.[1]
Anticancer	The 1,2,4-triazole scaffold is present in anticancer drugs and has been shown to inhibit cancer cell proliferation.[2]
Anticonvulsant	Certain 4-aryl-4H-1,2,4-triazole derivatives have exhibited anticonvulsant properties in preclinical models.
Anti-inflammatory	The anti-inflammatory potential of 1,2,4-triazoles has been reported, suggesting a role in modulating inflammatory pathways.[1]

The bromoethoxy side chain of the title compound provides a convenient point of attachment for various pharmacophores, allowing for the creation of hybrid molecules with potentially enhanced or novel biological activities.

Conclusion

While "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" is not a widely documented compound, this technical guide has outlined a logical and feasible synthetic approach based on established chemical principles. The inherent reactivity of the bromoethoxy group, coupled with the proven biological significance of the 1,2,4-triazole scaffold, positions this molecule as a highly attractive and versatile intermediate for the development of new therapeutic agents. Further research into the synthesis and biological evaluation of this compound and its derivatives is warranted to fully explore its potential in medicinal chemistry.

References

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Protocols & Analytical Methods

Application Note: A General Protocol for the Synthesis of Novel Amine-Functionalized 1,2,4-Triazole Derivatives

Abstract

This guide provides a comprehensive, field-proven protocol for the synthesis of novel amine-functionalized 1,2,4-triazole derivatives through the N-alkylation of primary amines with 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous clinically significant drugs.[1][2][3] This protocol is designed for researchers in drug discovery and medicinal chemistry aiming to generate libraries of novel compounds for biological screening.[4] The methodology is based on the robust and well-understood nucleophilic aliphatic substitution (SN2) reaction, ensuring wide applicability and reproducible results.[5][6]

Introduction and Scientific Background

The 1,2,4-triazole ring is a five-membered heterocycle that is a cornerstone of modern drug development.[1] Its metabolic stability, hydrogen bonding capability, and dipole character allow for high-affinity interactions with biological targets, leading to a broad spectrum of pharmacological activities, including antifungal, antiviral, and anticancer properties.[1][2]

The synthesis described herein involves the reaction of a primary amine with an alkyl halide, specifically the bromoethoxy moiety of the triazole precursor. This reaction proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism.[5][6] The lone pair of electrons on the nitrogen atom of the primary amine acts as a nucleophile, attacking the electrophilic carbon atom attached to the bromine. This concerted, single-step process results in the formation of a new carbon-nitrogen bond and the displacement of the bromide leaving group.[5][6]

A key challenge in the N-alkylation of primary amines is the potential for overalkylation, as the secondary amine product is often more nucleophilic than the starting primary amine.[7][8] This protocol mitigates this issue through careful control of stoichiometry and reaction conditions.

Reaction Principle and Mechanism

The core of this protocol is the SN2 reaction between the primary amine (nucleophile) and the bromoethoxy group of the triazole compound (electrophile). A non-nucleophilic base is essential to neutralize the hydrobromic acid (HBr) generated during the reaction, driving the equilibrium towards the product.

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Application Notes and Protocols for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole as a Versatile Alkylating Agent in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and application of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole , a valuable bifunctional reagent in modern organic synthesis and medicinal chemistry. The presence of a reactive bromoethoxy group appended to a biologically relevant 1,2,4-triazole scaffold makes this compound a potent alkylating agent for the introduction of an ethoxy-linked phenyl-triazole moiety into a wide range of nucleophilic substrates. This guide will detail a plausible synthetic pathway, outline its mechanism of action as an alkylating agent, provide detailed experimental protocols for its use, and discuss its potential applications in the synthesis of novel bioactive molecules.

Introduction

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs with a broad spectrum of biological activities, including antifungal, antiviral, anticancer, and anti-inflammatory properties.[1][2] The ability to functionalize this heterocyclic system allows for the fine-tuning of a molecule's physicochemical properties and biological activity. 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole emerges as a key building block, offering a reactive handle for the covalent modification of various target molecules through alkylation. The bromoethoxy group serves as a potent electrophile, readily undergoing nucleophilic substitution with a variety of nucleophiles such as amines, thiols, and phenols. This facilitates the synthesis of novel derivatives with potential applications in drug discovery and materials science.

Plausible Synthetic Pathway

Step 1: Synthesis of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole

The initial step involves the formation of the 4-(4-hydroxyphenyl)-4H-1,2,4-triazole intermediate. A common method for the synthesis of 4-substituted-4H-1,2,4-triazoles is the reaction of a primary amine with a mixture of formamide and formic acid, or through multicomponent reactions.[3][4] In this case, 4-aminophenol would serve as the starting material.

Step 2: Alkylation of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole with 1,2-dibromoethane

The second step is a Williamson ether synthesis, a well-established and versatile method for preparing ethers.[6][7] The phenolic hydroxyl group of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole is deprotonated with a suitable base to form a phenoxide, which then acts as a nucleophile, attacking one of the electrophilic carbon atoms of 1,2-dibromoethane. The use of an excess of 1,2-dibromoethane can favor the mono-alkylated product.

Caption: Generalized SN2 mechanism of alkylation.

Experimental Protocols

The following are detailed, hypothetical protocols for the synthesis of the title compound and its subsequent use in an alkylation reaction. These protocols are based on established procedures for similar chemical transformations and should be adapted and optimized by the user.

Protocol 1: Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Materials:

• 4-(4-hydroxyphenyl)-4H-1,2,4-triazole

• 1,2-dibromoethane (excess, e.g., 5-10 equivalents)

• Potassium carbonate (K2CO3), anhydrous

• Acetone or N,N-dimethylformamide (DMF), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• To a solution of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole (1 equivalent) in anhydrous acetone or DMF in a round-bottom flask, add anhydrous potassium carbonate (1.5-2 equivalents).

• Stir the suspension at room temperature for 30 minutes.

• Add 1,2-dibromoethane (5-10 equivalents) to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane gradient) to afford the pure 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

Protocol 2: Alkylation of a Generic Nucleophile (e.g., an Aniline Derivative)

Materials:

• 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

• Aniline derivative (nucleophile)

• A suitable base (e.g., triethylamine (TEA), diisopropylethylamine (DIPEA), or potassium carbonate)

• A suitable solvent (e.g., acetonitrile, DMF, or DMSO)

• Standard reaction and purification equipment

Procedure:

• Dissolve the aniline derivative (1 equivalent) and the base (1.2-1.5 equivalents) in the chosen anhydrous solvent in a round-bottom flask.

• Add a solution of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole (1.1 equivalents) in the same solvent dropwise to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature or heat to 50-80 °C, depending on the reactivity of the nucleophile. Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous work-up by adding water and extracting the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired alkylated product.

Quantitative Data Summary

The following table provides hypothetical, yet realistic, quantitative data for the proposed synthetic and alkylation reactions. Actual yields and reaction times will vary depending on the specific substrates and reaction conditions.

Reaction Step	Reactants	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Synthesis	4-(4-hydroxyphenyl)-4H-1,2,4-triazole, 1,2-dibromoethane	K2CO3	Acetone	Reflux	18	75-85
Alkylation	4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, Aniline	TEA	Acetonitrile	60	12	80-90
Alkylation	4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, Thiophenol	K2CO3	DMF	Room Temp	6	85-95

Applications in Drug Discovery and Development

The use of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole as an alkylating agent opens avenues for the synthesis of a diverse library of compounds with potential therapeutic applications. The introduced ethoxy-phenyl-triazole moiety can significantly influence the pharmacokinetic and pharmacodynamic properties of a parent molecule.

• Linker Chemistry: This reagent can be employed as a linker to conjugate a pharmacophore to a targeting moiety, a solubilizing group, or a solid support for combinatorial synthesis.

• Modulation of Physicochemical Properties: The introduction of this fragment can alter the lipophilicity, polarity, and hydrogen bonding capacity of a molecule, which can in turn affect its absorption, distribution, metabolism, and excretion (ADME) profile.

• Synthesis of Novel Bioactive Scaffolds: By reacting with various nucleophilic building blocks, novel molecular architectures can be constructed around the central 1,2,4-triazole core, leading to the discovery of new lead compounds. For example, derivatives of 1,2,4-triazole have shown promise as anticancer, antifungal, and antiviral agents. [1][8]

Conclusion

4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole represents a highly versatile and valuable alkylating agent for synthetic and medicinal chemists. Its straightforward, albeit hypothetical, synthesis and predictable reactivity make it an attractive tool for the construction of complex molecules with potential biological activity. The protocols and insights provided in this guide are intended to serve as a foundation for researchers to explore the full potential of this promising reagent in their own synthetic endeavors.

References

• Fadhil Hamzah, B., et al. (2025). Synthesis of 4-Azo-3,5-Substituted-1,2,4-Triazole Polymers and Study of their Applications. Advanced Journal of Chemistry, Section A, 8(1), 65-79.
• Gawad, J., et al. (2019). Synthesis of 4-Alkyl-4H-1,2,4-triazole Derivatives by Suzuki Cross-Coupling Reactions and Their Luminescence Properties. Molecules, 24(4), 679.
• N/A.
• Mishra, R., et al. (2018). (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. Molbank, 2018(4), M1017.
• Al-Amiery, A. A., et al. (2012). Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene. PharmaInfo, 10(1).
• Bechara, W. S., et al. (2015). Triflic anhydride activation followed by microwave-induced cyclodehydration enables a one-pot synthesis of 3,4,5-trisubstituted 1,2,4-triazoles from secondary amides and hydrazides. Organic Letters, 17(5), 1184-1187.
• Lu, Y., et al. (2022). Chemistry of 1,2,4-Triazoles in Current Science. ISRES, 1(1).
• Zhang, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 999337.
• Yüksek, H., et al. (2005). Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. Asian Journal of Chemistry, 17(3), 1541-1548.
• N/A.
• Bagley, M. C., et al. (2009). Multicomponent Synthesis of 1-Aryl 1,2,4-Triazoles. Organic Letters, 11(15), 3342–3345.
• LibreTexts. (2023). 18.2: Preparing Ethers.
• BenchChem. (2025). Application Notes and Protocols for the Alkylation of Phenols with 1-Bromo-3-methoxypropane.
• N/A.
• Khan Academy. (2025). Preparation of ethers | Alcohols, phenols & ethers | Grade 12 | Chemistry.
• OpenStax. (2023). 18.2 Preparing Ethers.
• N/A.
• Wang, X., et al. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Organic Letters, 11(23), 5490–5493.
• N/A.
• N/A.
• N/A.
• N/A.
• N/A.

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Application Notes and Protocols for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole: A Versatile Synthetic Intermediate

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for the utilization of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole . While not a final drug product, this compound is a highly valuable synthetic intermediate, primarily designed for the introduction of the (4-(4H-1,2,4-triazol-4-yl)phenoxy)ethyl- moiety into target molecules. Its bifunctional nature, combining a reactive alkyl bromide with a biologically significant triazole pharmacophore, makes it a potent tool for researchers in medicinal chemistry and drug development. This guide details its chemical properties, a primary application in O-alkylation reactions via Williamson ether synthesis, a step-by-step experimental protocol, safety considerations, and methods for product characterization.

Compound Profile and Strategic Importance

Chemical Structure:

(Note: Ph represents a para-substituted benzene ring)

Key Structural Features:

• 4H-1,2,4-Triazole Core: The 1,2,4-triazole ring is a well-established "privileged scaffold" in medicinal chemistry. Its presence is integral to a wide array of clinically approved drugs, including antifungals (e.g., fluconazole), anticancer agents (e.g., anastrozole), and antivirals (e.g., ribavirin)[1][2][3]. The triazole moiety acts as a bioisostere for amide and ester groups, enhances solubility, and can form crucial hydrogen bonds with biological receptors[1].

• 2-Bromoethoxy Alkylating Group: The terminal bromoethyl group is a classic electrophile, primed for nucleophilic substitution reactions (SN2). The ether linkage provides flexibility and appropriate spacing, which is often critical for optimal binding of the final molecule to its biological target.

Primary Application: A Molecular "Lego" Block

The principal application of this compound is as an alkylating agent to covalently link the triazole-phenyl-ethoxy moiety to a nucleophilic substrate. This is a cornerstone of "lead optimization" in drug discovery, where a known pharmacophore (the triazole) is systematically combined with other molecular fragments to enhance potency, selectivity, or pharmacokinetic properties. A prime example is its use in the Williamson ether synthesis to modify phenols, alcohols, or thiols.

Experimental Protocol: O-Alkylation of a Model Phenol

This section provides a detailed protocol for a representative SN2 reaction using 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole to alkylate a model nucleophile, 4-methoxyphenol. This reaction serves as a template that can be adapted for various other nucleophilic substrates.

Reaction Scheme:

Materials and Reagents

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Stoichiometric Ratio
4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole	283.12	283 mg	1.0	1.0 eq
4-Methoxyphenol	124.14	137 mg	1.1	1.1 eq
Potassium Carbonate (K₂CO₃), anhydrous	138.21	276 mg	2.0	2.0 eq
Acetonitrile (CH₃CN), anhydrous	41.05	10 mL	-	-
Deionized Water (H₂O)	18.02	~50 mL	-	-
Ethyl Acetate (EtOAc)	88.11	~50 mL	-	-
Brine (saturated NaCl solution)	-	~20 mL	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	~2 g	-	-

Causality Behind Experimental Choices

• Nucleophile Stoichiometry (1.1 eq): A slight excess of the nucleophile (4-methoxyphenol) is used to ensure the complete consumption of the limiting electrophile, the bromo-triazole compound, which is typically more valuable.

• Base (K₂CO₃): Potassium carbonate is a moderately strong, non-nucleophilic base. Its primary role is to deprotonate the acidic phenolic hydroxyl group, generating the more nucleophilic phenoxide anion required for the SN2 attack[4]. It is easily removed during the aqueous work-up. Stronger bases like sodium hydride (NaH) could also be used but require stricter anhydrous conditions[5][6].

• Solvent (Acetonitrile): Anhydrous acetonitrile is an excellent polar aprotic solvent for SN2 reactions. It effectively dissolves the reactants and salts while not solvating the anionic nucleophile excessively, thus keeping it "naked" and highly reactive. Dimethylformamide (DMF) is another suitable alternative.

• Temperature (Reflux): Heating the reaction provides the necessary activation energy for the reaction to proceed at a reasonable rate. The reflux temperature of acetonitrile (~82 °C) is often sufficient for this type of alkylation.

Step-by-Step Procedure

• Preparation: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole (283 mg, 1.0 mmol), 4-methoxyphenol (137 mg, 1.1 mmol), and anhydrous potassium carbonate (276 mg, 2.0 mmol).

• Solvent Addition: Add 10 mL of anhydrous acetonitrile to the flask.

• Reaction: Place the flask in a pre-heated oil bath at 90 °C and stir the suspension vigorously under a nitrogen or argon atmosphere. Allow the reaction to reflux for 6-12 hours.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Eluent: A mixture of ethyl acetate and hexane (e.g., 1:1 v/v) is a good starting point.

  • Visualization: UV light (254 nm).

  • Analysis: The disappearance of the starting material spot (bromo-triazole) indicates reaction completion.

• Work-up (Quenching & Extraction):

  • Cool the reaction mixture to room temperature.

  • Filter the solid K₂CO₃ and rinse the filter cake with a small amount of ethyl acetate.

  • Transfer the filtrate to a separatory funnel and add 20 mL of deionized water.

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash with deionized water (1 x 20 mL) followed by brine (1 x 20 mL). The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent, to obtain the pure desired ether product.

Workflow and Mechanistic Diagrams

The following diagrams illustrate the experimental workflow and the underlying chemical mechanism.

Caption: Experimental workflow for Williamson ether synthesis.

Caption: Mechanism of the SN2 O-alkylation reaction.

Product Characterization

A self-validating protocol requires rigorous characterization of the final product to confirm its identity and purity.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show characteristic signals for the newly formed ether linkage, specifically two triplets corresponding to the -O-CH₂-CH₂-O- protons, typically in the 4.0-4.5 ppm range. The disappearance of the phenolic -OH proton signal will also be evident.

• ¹³C NMR (Carbon Nuclear Magnetic Resonance): Will confirm the presence of all carbon atoms in the molecule, including the two new aliphatic carbons of the ethyl bridge.

• MS (Mass Spectrometry): Electrospray ionization (ESI-MS) should show a prominent peak corresponding to the molecular ion [M+H]⁺ of the final product, confirming the correct molecular weight.

• FT-IR (Fourier-Transform Infrared Spectroscopy): The disappearance of the broad -OH stretch from the starting phenol (around 3200-3500 cm⁻¹) and the appearance of a strong C-O-C ether stretch (around 1250-1050 cm⁻¹) provides evidence of the reaction.

Safety and Handling

Trustworthiness in science begins with safety. Alkyl bromides, including the title compound, must be handled with care as they are reactive alkylating agents.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile or neoprene), a lab coat, and safety goggles or a face shield[7].

• Ventilation: Handle the compound in a well-ventilated chemical fume hood to avoid inhalation of any potential vapors or dust[7][8].

• Exposure Risks: Alkyl bromides can be irritants to the skin, eyes, and respiratory system. Prolonged or repeated exposure should be avoided. Direct skin contact may cause irritation or chemical burns.

• Waste Disposal: Dispose of all chemical waste, including unused reagent and contaminated materials, in accordance with local, state, and federal regulations. Do not pour down the drain.

By adhering to this detailed guide, researchers can safely and effectively utilize 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole as a powerful building block for the synthesis of novel molecules with potential therapeutic applications.

References

• O-Alkylation of Phenol Derivatives via a Nucleophilic Substitution . ResearchGate. Available at: [Link]

• Synthesis of 4-O-Alkylated N-Acetylneuraminic Acid Derivatives . Diva-Portal.org. Available at: [Link]

• An insight on medicinal attributes of 1,2,4-triazoles . PubMed Central (PMC), National Institutes of Health (NIH). Available at: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review . Frontiers in Chemistry. Available at: [Link]

• Synthesis and stereochemistry of N 4-Aryl-1,2,4-triazoles . ResearchGate. Available at: [Link]

• Alkyl Bromides Product Stewardship Summary . Lanxess. Available at: [Link]

• Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties . MDPI. Available at: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review . PubMed Central (PMC), National Institutes of Health (NIH). Available at: [Link]

• Synthesis of 1,2,3-Triazoles . Organic Chemistry Portal. Available at: [Link]

• Ester synthesis by O-alkylation . Organic Chemistry Portal. Available at: [Link]

• Williamson Ether Synthesis . Chemistry LibreTexts. Available at: [Link]

• Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents . RSC Publishing. Available at: [Link]

• The synthesis and study of physicochemical properties of 1,2,4-triazole derivatives containing the phenethyl group in position 5 . ResearchGate. Available at: [Link]

• Room-Temperature, Base-Mediated Selective Synthesis of 2-(Arylamino)ethanols and 2-Aryloxyethanols . Thieme Chemistry. Available at: [Link]

• Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations . Dolly Corporation. Available at: [Link]

• Novel 1, 2, 4-Triazoles as Antifungal Agents . PubMed Central (PMC), National Institutes of Health (NIH). Available at: [Link]

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• 8. fishersci.com [fishersci.com]

Synthesis of novel compounds using "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole"

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Application Notes and Protocols: 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole in Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A Versatile Linker for Bioconjugation

In the landscape of modern chemical biology and drug development, the need for robust and efficient methods to create complex molecular architectures is paramount. "Click chemistry," a term coined by K. Barry Sharpless, describes a class of reactions that are high-yielding, wide in scope, and form only inoffensive byproducts.[1] Among these, the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) has emerged as a cornerstone technique for bioconjugation, enabling the covalent linking of molecules with precision and efficiency.[2]

This guide focuses on the application of a key building block, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole , in click chemistry. This compound serves as a versatile precursor to an azide-functionalized linker, which can then be seamlessly integrated into a variety of biomolecules, including peptides, proteins, and nucleic acids, through the CuAAC reaction. The bromoethoxy group provides a convenient handle for conversion to an azide, which is then ready to "click" with an alkyne-modified molecule of interest. This two-step, one-pot approach offers a streamlined workflow for creating stable triazole-linked conjugates.[3][4][5]

The 1,2,4-triazole core of this linker is not merely a passive spacer. Triazole moieties are known for their metabolic stability and their ability to engage in hydrogen bonding and dipole interactions, which can be advantageous in drug design.[6] This guide will provide detailed protocols for the synthesis of the azide precursor from its bromo-analogue and its subsequent use in CuAAC-mediated bioconjugation.

Physicochemical Properties

Property	Value
Chemical Name	4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole
CAS Number	1223748-48-8
Molecular Formula	C₁₀H₁₀BrN₃O
Molecular Weight	268.11 g/mol
Appearance	Off-white to pale yellow solid (predicted)
Solubility	Soluble in DMF, DMSO, and chlorinated solvents (predicted)

Synthesis of the Azide Precursor: A One-Pot Approach

The conversion of the bromoethoxy group of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole to the corresponding azide is a critical step in preparing this linker for click chemistry. This transformation can be efficiently achieved through a nucleophilic substitution reaction with sodium azide. A one-pot procedure, where the azide is generated in situ and immediately used in a subsequent click reaction, is often preferred to avoid the isolation of potentially hazardous organic azides.[1][5][7]

Sources

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• 4. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 5. Solvent-free one-pot synthesis of 1,2,3-triazole derivatives by the ‘Click’ reaction of alkyl halides or aryl boronic acids, sodium azide and terminal alkynes over a Cu/Al2O3 surface under ball-milling - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pharm.minia.edu.eg [pharm.minia.edu.eg]
• 7. BJOC - One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives [beilstein-journals.org]

Application Note &amp; Protocols: Evaluating 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole for Antifungal Drug Discovery

For: Researchers, scientists, and drug development professionals in mycology and infectious diseases.

Introduction: The Imperative for Novel Antifungal Agents

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global public health. The limited arsenal of antifungal drugs and the significant toxicity associated with some existing therapies necessitate the urgent discovery of new, effective, and safer treatments.[1][2] The 1,2,4-triazole scaffold is a cornerstone of modern antifungal therapy, famously represented by drugs like fluconazole and voriconazole.[3][4] These agents primarily act by inhibiting lanosterol 14α-demethylase (CYP51), a critical enzyme in the fungal ergosterol biosynthesis pathway.[2][5][6] Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in mammals, and its depletion disrupts membrane integrity, leading to fungal cell death or growth inhibition.[5][6][7]

This document provides a comprehensive guide to the preclinical evaluation of a novel triazole derivative, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole . The presence of the bromoethoxy substituent offers a reactive site for potential covalent interactions or further derivatization, making it an intriguing candidate for investigation. We outline a strategic workflow from synthesis to detailed in vitro characterization, providing field-proven protocols to assess its potential as an antifungal drug lead.

Compound Profile: 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

• Structure:

• IUPAC Name: 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

• Molecular Scaffold: 4-phenyl-4H-1,2,4-triazole

• Rationale for Investigation: The core 1,2,4-triazole ring is a well-established pharmacophore for CYP51 inhibition. The phenyl linker provides a rigid scaffold for interaction with the enzyme's active site. The terminal bromoethoxy group is of particular interest; it can act as a leaving group, potentially enabling covalent modification of the target enzyme, or serve as a handle for creating a diverse library of derivatives to optimize activity and pharmacokinetic properties.

Synthesis Protocol: A Proposed Route

Protocol 3.1: Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Materials:

• 4-(2-Bromoethoxy)aniline

• N,N-Dimethylformamide azine

• Formic acid

• Toluene

• Standard glassware for organic synthesis (reflux condenser, round-bottom flasks, etc.)

• Magnetic stirrer with heating plate

• Rotary evaporator

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexane)

Procedure:

• Step 1: Synthesis of the Formamidine Intermediate.

  • In a round-bottom flask, dissolve 4-(2-bromoethoxy)aniline (1 equivalent) in toluene.

  • Add N,N-dimethylformamide azine (1.1 equivalents).

  • Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Rationale: This step forms the necessary N-arylformamidine intermediate, which is primed for cyclization.

• Step 2: Cyclization to form the Triazole Ring.

  • Cool the reaction mixture to room temperature.

  • Carefully add formic acid (excess, ~5-10 equivalents).

  • Heat the mixture to reflux for 8-12 hours. The formic acid serves as both a reagent and a solvent for this cyclization step.

  • Rationale: The acidic conditions and heat promote the intramolecular cyclization and dehydration required to form the stable 1,2,4-triazole ring.

• Step 3: Work-up and Purification.

  • After cooling, carefully neutralize the excess formic acid with a saturated sodium bicarbonate solution.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel using an appropriate solvent gradient (e.g., hexane/ethyl acetate).

• Step 4: Characterization.

  • Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Antifungal Drug Discovery Workflow

A systematic approach is crucial for evaluating a new chemical entity. The following workflow outlines the logical progression from initial screening to preliminary safety assessment.

Caption: High-level workflow for the evaluation of a novel antifungal candidate.

Detailed Experimental Protocols

Protocol 5.1: In Vitro Antifungal Susceptibility Testing

This protocol determines the Minimum Inhibitory Concentration (MIC) of the test compound against a panel of clinically relevant fungal pathogens using the broth microdilution method, as standardized by the Clinical and Laboratory Standards Institute (CLSI).[10][11][12][13]

Materials:

• Test compound: 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, dissolved in Dimethyl Sulfoxide (DMSO) to a stock concentration of 10 mg/mL.

• Fungal Strains: Candida albicans, Cryptococcus neoformans, Aspergillus fumigatus.

• Culture Media: RPMI-1640 with L-glutamine, without bicarbonate, buffered to pH 7.0 with MOPS.

• Sterile 96-well U-bottom microtiter plates.

• Positive Control: Fluconazole or Voriconazole.

• Negative Control: DMSO.

• Spectrophotometer or specialized plate reader.

Procedure:

• Inoculum Preparation:

  • Culture fungi on appropriate agar plates.

  • Prepare a cell suspension in sterile saline, adjusted spectrophotometrically to achieve a final concentration specified by CLSI guidelines (e.g., 0.5 × 10³ to 2.5 × 10³ cells/mL for yeasts).[11]

• Drug Dilution:

  • In a 96-well plate, perform a two-fold serial dilution of the test compound in RPMI-1640 medium, typically ranging from 64 µg/mL to 0.06 µg/mL.

  • Prepare identical dilutions for the positive control drug.

  • Include a "growth control" well (medium + inoculum, no drug) and a "sterility control" well (medium only).

  • Ensure the final DMSO concentration in all wells is ≤1% to avoid solvent toxicity.

• Inoculation:

  • Add the prepared fungal inoculum to each well (except the sterility control). The final volume in each well should be 200 µL.

• Incubation:

• MIC Determination:

  • The MIC is defined as the lowest concentration of the drug that causes a significant inhibition of growth (e.g., ≥50% reduction for azoles) compared to the drug-free growth control. This can be determined visually or by reading the optical density (OD) at a specific wavelength.

Protocol 5.2: Mechanism of Action - Ergosterol Biosynthesis Inhibition

This assay investigates if the compound targets the ergosterol pathway, a hallmark of triazole antifungals.[1][7] Inhibition leads to the accumulation of specific sterol precursors.

Materials:

• Saccharomyces cerevisiae or Candida albicans culture.

• Test compound and positive control (Fluconazole).

• Saponification solution (15% w/v alcoholic KOH).

• Heptane.

• UV-Vis Spectrophotometer.

Procedure:

• Cell Culture and Treatment:

  • Grow yeast cells to mid-log phase.

  • Expose the cells to the test compound at concentrations near the MIC value (e.g., 0.5x MIC, 1x MIC, 2x MIC) for several hours. Include untreated and positive control (Fluconazole-treated) cultures.

• Sterol Extraction:

  • Harvest the cells by centrifugation.

  • Add the alcoholic KOH solution and incubate at 80°C for 1 hour to saponify cellular lipids.

  • After cooling, extract the non-saponifiable lipids (sterols) by adding water and heptane, followed by vigorous vortexing.

  • Collect the upper heptane layer.

• Spectrophotometric Analysis:

  • Scan the heptane extract from 240 nm to 300 nm using a UV-Vis spectrophotometer.

  • Rationale: Ergosterol has a characteristic four-peaked absorbance profile. Inhibition of CYP51 by triazoles leads to the accumulation of the sterol precursor lanosterol and a depletion of ergosterol, causing a distinct change in the absorbance spectrum.[14] A loss of the characteristic ergosterol peaks in treated cells compared to untreated cells indicates inhibition of the pathway.

Protocol 5.3: In Vitro Mammalian Cell Cytotoxicity Assay (MTT Assay)

It is critical to assess whether the compound's antifungal activity is selective. This protocol measures the cytotoxicity of the compound against a human cell line to determine its therapeutic window.[15][16][17]

Materials:

• Human cell line (e.g., HEK293 - human embryonic kidney cells, or HepG2 - human liver cancer cells).

• Cell culture medium (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS).

• Test compound dissolved in DMSO.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).[18]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• 96-well flat-bottom plates.

Procedure:

• Cell Seeding:

  • Seed the 96-well plate with mammalian cells at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Remove the old medium and add fresh medium containing serial dilutions of the test compound (e.g., from 100 µg/mL down to 0.1 µg/mL).

  • Include vehicle control (DMSO) and untreated control wells.

  • Incubate for 24-48 hours.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

  • Rationale: Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow MTT tetrazolium salt into insoluble purple formazan crystals.[18][19]

• Formazan Solubilization:

  • Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading:

  • Measure the absorbance at ~570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Data Presentation & Interpretation

Quantitative data should be summarized for clarity. The Selectivity Index (SI) is a critical parameter, calculated as: SI = IC₅₀ (Mammalian Cells) / MIC (Fungal Cells)

A higher SI value indicates greater selectivity for the fungal target over host cells, which is a desirable characteristic for a drug candidate.

Table 1: Hypothetical Antifungal Activity and Cytotoxicity Data

Fungal Strain	Compound MIC (µg/mL)	Fluconazole MIC (µg/mL)	Cell Line	Compound IC₅₀ (µg/mL)	Selectivity Index (SI)
Candida albicans	2.0	1.0	HEK293	> 64	> 32
Cryptococcus neoformans	4.0	8.0	HEK293	> 64	> 16
Aspergillus fumigatus	8.0	> 64	HEK293	> 64	> 8

Visualizing the Mechanism of Action

The primary target for triazole antifungals is the ergosterol biosynthesis pathway, a multi-enzyme process essential for fungal survival.[1][5]

Caption: Inhibition of the fungal ergosterol biosynthesis pathway by the test compound.

Conclusion and Future Directions

This application note provides a foundational framework for the initial preclinical assessment of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. The protocols described will generate crucial data on its antifungal potency, selectivity, and mechanism of action. Promising results, particularly a high Selectivity Index, would warrant further investigation, including:

• Structure-Activity Relationship (SAR) Studies: Synthesizing analogs by modifying the bromoethoxy group to improve potency and drug-like properties.

• In Vivo Efficacy Studies: Testing the compound in animal models of fungal infection.

• Pharmacokinetic Profiling: Evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of the compound.

By following this structured approach, researchers can efficiently evaluate the therapeutic potential of this and other novel triazole derivatives, contributing to the vital pipeline of new antifungal agents.

References

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• Lepesheva, G. I., & Waterman, M. R. (2011). Validation of Human Sterol 14α-Demethylase (CYP51) Druggability: Structure-Guided Design, Synthesis, and Evaluation of Stoichiometric, Functionally Irreversible Inhibitors. Journal of medicinal chemistry, 54(12), 4109-4120. Available from: [Link]

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• PubMed. (2005). Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. Available from: [Link]

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• PubMed. (2011). Design, synthesis and antifungal activities of novel 1,2,4-triazole derivatives. Available from: [Link]

• MDPI. (2021). Human Lanosterol 14-Alpha Demethylase (CYP51A1) Is a Putative Target for Natural Flavonoid Luteolin 7,3′-Disulfate. Available from: [Link]

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• PubMed. (1992). Cytochrome P450 lanosterol 14α-demethylase (CYP51): insights from molecular genetic analysis of the ERG11 gene in Saccharomyces cerevisiae. Available from: [Link]

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Application Notes and Protocols for the Investigation of "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" in Anticancer Research

Introduction: The Therapeutic Potential of 1,2,4-Triazole Scaffolds in Oncology

The 1,2,4-triazole nucleus is a "privileged" scaffold in medicinal chemistry, forming the core of numerous pharmacologically active compounds with a broad range of biological activities, including anticancer effects.[1] Derivatives of 1,2,4-triazole have been reported to exert their antineoplastic properties through diverse mechanisms such as the inhibition of critical cellular enzymes like kinases, disruption of DNA replication, and the induction of programmed cell death (apoptosis).[2][3] The subject of this guide, "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole," is a novel synthetic compound featuring this key heterocyclic motif. The presence of a bromoethoxy-phenyl substituent offers intriguing possibilities for structure-activity relationships and target engagement within cancer cells.

These application notes provide a comprehensive framework for the preclinical evaluation of "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" (hereinafter referred to as Compound T-BET24) as a potential anticancer agent. The protocols herein are designed to systematically assess its cytotoxic and cytostatic effects, elucidate its mechanism of action at the cellular level, and evaluate its in vivo efficacy in a preliminary tumor model. This document is intended for researchers, scientists, and drug development professionals in the field of oncology.

Part 1: Synthesis and Characterization of Compound T-BET24

A reliable and reproducible synthesis protocol is paramount for ensuring the integrity of subsequent biological studies. While specific reaction conditions for T-BET24 are not yet published, a generalizable synthetic route for 3,4,5-trisubstituted 4H-1,2,4-triazoles often involves the reaction of diacylhydrazines with aromatic amines in the presence of a dehydrating agent.[4] An alternative approach involves the conversion of other heterocyclic systems like 1,3,4-oxadiazoles.[4]

General Synthetic Scheme:

A plausible synthesis could involve the reaction of a suitably substituted phenylhydrazine with a formic acid derivative or an equivalent one-carbon source to form the triazole ring. The bromoethoxy moiety could be introduced either on the starting phenol or post-triazole formation via Williamson ether synthesis.

Characterization:

The identity and purity of the synthesized Compound T-BET24 must be unequivocally established. The following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure and the connectivity of the atoms.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the key functional groups present in the molecule.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound, which should ideally be >95% for biological assays.

Part 2: In Vitro Evaluation of Anticancer Activity

The initial phase of screening involves assessing the compound's effect on cancer cell lines in a controlled laboratory environment.[5]

Cell Viability and Cytotoxicity Assays

These assays are fundamental for determining the concentration at which Compound T-BET24 inhibits cell growth or induces cell death.[6][7] The half-maximal inhibitory concentration (IC₅₀) is a key parameter derived from these experiments.

Protocol: WST-8 Cell Viability Assay

This colorimetric assay measures the activity of cellular dehydrogenases, which is indicative of the number of viable cells.

• Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer, PC3 for prostate cancer) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C and 5% CO₂.

• Compound Treatment: Prepare a series of dilutions of Compound T-BET24 in the appropriate cell culture medium. Add 100 µL of these dilutions to the respective wells. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plates for 48-72 hours.

• Assay: Add 10 µL of WST-8 reagent to each well and incubate for 2-4 hours.[6]

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC₅₀ value.

Hypothetical Data Presentation:

Cell Line	Compound T-BET24 IC₅₀ (µM)	Doxorubicin IC₅₀ (µM) (Positive Control)
MCF-7 (Breast)	8.5	0.9
A549 (Lung)	12.3	1.2
PC3 (Prostate)	6.8[8]	0.7
HCT116 (Colon)	15.1	1.5

Investigation of the Mechanism of Cell Death: Apoptosis and Cell Cycle Analysis

Understanding how the compound affects cancer cells is a critical next step. Flow cytometry is a powerful tool for this purpose.[9]

Workflow for Apoptosis and Cell Cycle Analysis:

Caption: Workflow for assessing apoptosis and cell cycle distribution.

Protocol: Annexin V/Propidium Iodide (PI) Apoptosis Assay

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with Compound T-BET24 at concentrations around its IC₅₀ for 24 hours.

• Staining: Harvest the cells and resuspend them in Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Analysis: Analyze the stained cells by flow cytometry.[9]

Protocol: Cell Cycle Analysis

This protocol determines if the compound causes cell cycle arrest at a specific phase.

• Cell Treatment: Treat cells as in the apoptosis assay.

• Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight at 4°C.[10]

• Staining: Wash the cells and resuspend them in a solution containing PI and RNase A. Incubate for 30 minutes at 37°C.[10][11]

• Analysis: Analyze the DNA content by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases.[11]

Hypothetical Data Summary:

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase	% Apoptosis
Vehicle Control	55	30	15	5
Compound T-BET24 (IC₅₀)	25	20	55	35

This hypothetical data suggests that Compound T-BET24 induces G2/M cell cycle arrest and apoptosis.

Part 3: Potential Molecular Mechanisms of 1,2,4-Triazole Derivatives

The anticancer effects of 1,2,4-triazole derivatives are often attributed to their interaction with key cellular pathways.[2][12]

Potential Signaling Pathways Targeted by Triazoles:

Caption: Potential anticancer mechanisms of 1,2,4-triazole compounds.

Further investigations, such as Western blotting for key proteins in these pathways (e.g., caspases for apoptosis, cyclins for cell cycle), would be necessary to confirm the specific mechanism of Compound T-BET24.

Part 4: In Vivo Efficacy Assessment

Promising in vitro results should be followed by in vivo studies to evaluate the compound's efficacy and safety in a living organism.[13][14] Cell line-derived xenograft (CDX) models in immunodeficient mice are a standard approach for this.[15][16]

Protocol: Subcutaneous Xenograft Model

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 5 x 10⁶ PC3 cells) into the flank of athymic nude mice.[16]

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomization and Treatment: Randomize the mice into treatment groups (e.g., vehicle control, Compound T-BET24 at different doses, positive control). Administer the treatments via a clinically relevant route (e.g., intraperitoneal injection, oral gavage) according to a predetermined schedule.

• Monitoring: Measure tumor volume with calipers twice a week and monitor the body weight of the mice as an indicator of toxicity. Tumor volume can be calculated using the formula: (Length x Width²)/2.[17]

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, biomarker studies).

Data to Collect:

• Tumor growth inhibition (TGI)

• Changes in body weight

• Clinical observations of animal health

Conclusion and Future Directions

This document outlines a systematic approach to evaluate the anticancer potential of "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole". The proposed protocols, from in vitro screening to in vivo efficacy studies, provide a robust framework for generating the necessary data for further development. Positive outcomes from these studies would warrant more detailed mechanistic investigations, pharmacokinetic and pharmacodynamic studies, and advanced preclinical modeling. The versatility of the 1,2,4-triazole scaffold continues to make it a promising area for the discovery of novel cancer therapeutics.[18][12]

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• 8. A biochemistry-oriented drug design: synthesis, anticancer activity, enzymes inhibition, molecular docking studies of novel 1,2,4-triazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. bio-protocol.org [bio-protocol.org]
• 11. cancer.wisc.edu [cancer.wisc.edu]
• 12. Anticancer properties of 1,2,4-triazole derivatives (literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 13. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. xenograft.org [xenograft.org]
• 15. crownbio.com [crownbio.com]
• 16. meliordiscovery.com [meliordiscovery.com]
• 17. karger.com [karger.com]
• 18. Synthetic and Medicinal Perspective of 1,2,4-Triazole as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Derivatization of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole for Structure-Activity Relationship (SAR) Studies

Introduction: The 1,2,4-Triazole Scaffold as a Privileged Structure in Drug Discovery

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of clinically successful drugs.[1] Its unique physicochemical properties, including its ability to participate in hydrogen bonding, its metabolic stability, and its rigid conformational framework, make it an ideal scaffold for the design of therapeutic agents targeting a diverse range of biological targets.[1] Molecules incorporating the 1,2,4-triazole moiety have demonstrated a broad spectrum of pharmacological activities, including antifungal, antiviral, anticancer, and anti-inflammatory properties. The derivatization of this core structure is a key strategy in drug discovery, allowing for the fine-tuning of potency, selectivity, and pharmacokinetic profiles.

This guide provides a comprehensive overview of the synthetic derivatization of a specific, highly versatile intermediate, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole , for the purpose of conducting detailed Structure-Activity Relationship (SAR) studies. The bromoethoxy moiety serves as a reactive handle, enabling the introduction of a wide variety of functional groups and pharmacophores, thereby facilitating the exploration of the chemical space around the core scaffold.

Part 1: Synthesis of the Core Scaffold: 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

The synthesis of the target intermediate is a multi-step process that begins with the formation of the 4-substituted-4H-1,2,4-triazole ring, followed by the introduction of the bromoethoxy side chain.

Protocol 1.1: Synthesis of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole

This procedure is adapted from established methods for the synthesis of 4-aryl-4H-1,2,4-triazoles. The reaction involves the condensation of 4-aminophenol with N,N-dimethylformamide azine, which is then cyclized in the presence of an acid catalyst.

Materials:

• 4-Aminophenol

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Hydrazine hydrate

• Formic acid

• Toluene

• Ethanol

Procedure:

• Formation of N,N-dimethylformamide azine: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve N,N-dimethylformamide dimethyl acetal (1.2 eq) in toluene. Add hydrazine hydrate (1.0 eq) dropwise at room temperature. Stir the mixture at reflux for 2 hours. Allow the reaction to cool to room temperature. The product, N,N-dimethylformamide azine, will precipitate. Filter the solid and wash with cold toluene.

• Synthesis of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole: To a solution of 4-aminophenol (1.0 eq) in formic acid (5.0 eq), add the prepared N,N-dimethylformamide azine (1.1 eq). Heat the mixture to reflux for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: After completion, cool the reaction mixture and pour it into ice-water. Neutralize the solution with a saturated solution of sodium bicarbonate. The crude product will precipitate. Filter the solid, wash with water, and dry under vacuum. Recrystallize the crude product from an ethanol/water mixture to obtain pure 4-(4-hydroxyphenyl)-4H-1,2,4-triazole.

Protocol 1.2: Etherification to Yield 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

This step involves the Williamson ether synthesis to introduce the bromoethoxy side chain.

Materials:

• 4-(4-hydroxyphenyl)-4H-1,2,4-triazole

• 1,2-Dibromoethane

• Potassium carbonate (K₂CO₃)

• Acetone or N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 4-(4-hydroxyphenyl)-4H-1,2,4-triazole (1.0 eq) in acetone or DMF.

• Add anhydrous potassium carbonate (2.0 eq) and 1,2-dibromoethane (3.0 eq).

• Heat the reaction mixture to reflux and stir for 12-16 hours. Monitor the reaction progress by TLC.

• Work-up and Purification: After the reaction is complete, filter off the potassium carbonate. Evaporate the solvent under reduced pressure. Dissolve the residue in dichloromethane and wash with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole .

Caption: Synthetic route to the core scaffold.

Part 2: Derivatization Strategies for SAR Library Generation

The terminal bromide of the core scaffold is a versatile electrophilic site for nucleophilic substitution reactions. This allows for the introduction of a diverse array of functionalities to probe the structure-activity relationships.

Protocol 2.1: Synthesis of Amine Derivatives

The introduction of various amines (primary, secondary, and heterocyclic) can explore the impact of basicity, hydrogen bonding capacity, and steric bulk on biological activity.

Materials:

• 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

• A diverse library of primary and secondary amines (e.g., morpholine, piperidine, N-methylpiperazine, benzylamine, aniline derivatives)

• Potassium carbonate (K₂CO₃) or Triethylamine (TEA)

• Acetonitrile or DMF

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole (1.0 eq) in acetonitrile or DMF.

• Add the desired amine (1.2 eq) and a base such as potassium carbonate (1.5 eq) or triethylamine (2.0 eq).

• Stir the reaction mixture at room temperature or heat to 50-80 °C for 4-24 hours, monitoring by TLC.

• Work-up and Purification: Once the starting material is consumed, remove the solvent under reduced pressure. Partition the residue between ethyl acetate and water. Wash the organic layer with saturated sodium bicarbonate solution and brine. Dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography or preparative HPLC to obtain the desired amine derivative.

Protocol 2.2: Synthesis of Thioether and Ether Derivatives

Introducing different thiol and alcohol nucleophiles allows for the investigation of the effects of sulfur versus oxygen linkers and the impact of the appended groups' lipophilicity and electronic properties.

Materials:

• 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

• A library of thiols (e.g., thiophenol, benzyl mercaptan, cysteine derivatives) or alcohols (e.g., phenol derivatives, benzyl alcohol)

• Sodium hydride (NaH) or Cesium carbonate (Cs₂CO₃)

• Anhydrous DMF or Tetrahydrofuran (THF)

• Diethyl ether

• Saturated ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• For Thioethers/Ethers: In a separate flask, dissolve the desired thiol or alcohol (1.1 eq) in anhydrous DMF or THF.

• Add a base such as sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C. Stir for 30 minutes at this temperature to form the corresponding thiolate or alkoxide.

• In the main reaction flask, dissolve 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole (1.0 eq) in anhydrous DMF or THF.

• Slowly add the pre-formed nucleophile solution to the solution of the bromo-intermediate at room temperature.

• Stir for 2-12 hours, monitoring by TLC.

• Work-up and Purification: Carefully quench the reaction by the slow addition of saturated ammonium chloride solution. Extract the product with diethyl ether or ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to yield the pure thioether or ether derivative.

Caption: Decision-making workflow for SAR analysis.

Conclusion

The derivatization of the 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole scaffold provides a robust platform for the systematic exploration of structure-activity relationships. The protocols outlined in this guide offer a clear path for the synthesis of a diverse library of analogues and their subsequent biological evaluation. The insights gained from such SAR studies are invaluable for the optimization of lead compounds and the rational design of novel drug candidates.

References

• Bo-Yang, Z., et al. (2022). 1,2,4-Triazole: a privileged scaffold in medicinal chemistry. Future Medicinal Chemistry, 14(1), 53-78. [Link]

• Kumar, K., & A., A. (2013). 1, 2, 4-Triazole derivatives: A patent review. Expert Opinion on Therapeutic Patents, 23(8), 1023-1042. [Link]

• Katritzky, A. R., & Rees, C. W. (Eds.). (1984). Comprehensive Heterocyclic Chemistry: The Structure, Reactions, Synthesis, and Uses of Heterocyclic Compounds. Pergamon Press. [Link]

• Páll, N., et al. (2015). Synthesis of new 4-amino-4H-1,2,4-triazole derivatives and their antimicrobial activity. Molecules, 20(9), 16896-16915. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer. [Link]

• Inglese, J., et al. (2006). Quantitative high-throughput screening: a titration-based approach that efficiently identifies biological activities in large chemical libraries. Proceedings of the National Academy of Sciences, 103(31), 11473-11478. [Link]

• Copeland, R. A. (2013). Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists. John Wiley & Sons. [Link]

• Al-Soud, Y. A., et al. (2003). Synthesis and antimicrobial activity of new 1, 2, 4-triazole and 1, 3, 4-thiadiazole derivatives. Il Farmaco, 58(11), 1163-1172. [Link]

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Application Note &amp; Protocols for the Purification of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Purity for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

The 4H-1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of therapeutic agents due to its favorable metabolic stability and ability to engage in various biological interactions.[1][2][3] The title compound, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, is a key intermediate in the synthesis of more complex molecules, where the bromoethoxy group serves as a reactive handle for introducing diverse functionalities. The purity of this intermediate is paramount, as impurities can lead to unwanted side reactions, complicate the interpretation of biological data, and create challenges in downstream process development. This guide provides a comprehensive overview of robust purification techniques for this specific triazole derivative, grounded in established chemical principles and supported by literature on analogous compounds.

Anticipating the Challenge: A Profile of Potential Impurities

Effective purification begins with a thorough understanding of the potential impurities. A common synthetic route to 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is the Williamson ether synthesis, involving the reaction of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole with an excess of 1,2-dibromoethane in the presence of a base.

Caption: A simplified reaction scheme for the synthesis of the target compound.

This reaction can generate several impurities that must be removed:

• Unreacted Starting Materials:

  • 4-(4-hydroxyphenyl)-4H-1,2,4-triazole: This starting material is significantly more polar than the desired product due to the presence of the hydroxyl group.

  • 1,2-dibromoethane: A non-polar and volatile reagent.

• Reaction Byproducts:

  • Bis-substituted byproduct: Two molecules of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole can react with one molecule of 1,2-dibromoethane, resulting in a larger, more polar, and symmetrical molecule.

  • Elimination product: 1-bromo-2-ethoxybenzene could potentially form, though this is less likely under standard Williamson ether synthesis conditions.

• Reagents and Catalysts:

  • The base (e.g., potassium carbonate) and any phase-transfer catalysts used must be thoroughly removed.

Purification Strategies: A Multi-pronged Approach

A combination of techniques is often necessary to achieve high purity. The general workflow involves an initial workup followed by either column chromatography or recrystallization, or a combination of both.

Caption: General purification workflow for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

Protocol 1: Aqueous Workup and Extraction

This initial step aims to remove inorganic salts and water-soluble impurities.

• Quenching the Reaction: Once the reaction is complete, cool the mixture to room temperature.

• Dilution: Dilute the reaction mixture with a suitable organic solvent that is immiscible with water, such as ethyl acetate or dichloromethane.

• Washing: Transfer the organic layer to a separatory funnel and wash sequentially with:

  • Water (to remove the bulk of inorganic salts).

  • A mild acidic solution (e.g., 1M HCl) if a basic catalyst was used.

  • A mild basic solution (e.g., saturated sodium bicarbonate) to neutralize any excess acid.

  • Brine (saturated aqueous NaCl solution) to facilitate the separation of the organic and aqueous layers and remove residual water.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Concentration: Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Flash Column Chromatography

Flash column chromatography is a highly effective technique for separating compounds with different polarities.[4][5][6][7] For triazole derivatives, a common stationary phase is silica gel, and the mobile phase is typically a mixture of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate).[4][8]

Table 1: Recommended Starting Conditions for Flash Column Chromatography

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60 Å, 40-63 µm)	Standard choice for a broad range of organic compounds.
Mobile Phase	Hexane/Ethyl Acetate Gradient	A gradient from low to high polarity allows for the elution of non-polar impurities first, followed by the product, and finally any highly polar impurities.
Initial Eluent	90:10 Hexane:Ethyl Acetate	This starting polarity should be sufficient to elute non-polar byproducts without moving the desired product too quickly.
Final Eluent	50:50 Hexane:Ethyl Acetate	This will elute the product and more polar impurities.
Detection	UV (254 nm)	The aromatic rings in the target compound will be UV active.

Step-by-Step Protocol:

• TLC Analysis: Before running the column, analyze the crude product by Thin Layer Chromatography (TLC) using various ratios of hexane and ethyl acetate to determine the optimal solvent system for separation. An Rf value of 0.2-0.3 for the product spot is ideal.

• Column Packing: Prepare a silica gel column using the initial eluent mixture.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase and adsorb it onto a small amount of silica gel. Dry this mixture and carefully add it to the top of the packed column.

• Elution: Begin elution with the initial solvent mixture, collecting fractions. Gradually increase the polarity of the mobile phase according to the predetermined gradient.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

Protocol 3: Recrystallization

Recrystallization is an excellent technique for purifying solid compounds that are relatively clean after the initial workup.[9][10][11] The principle relies on the differential solubility of the desired compound and its impurities in a particular solvent at different temperatures.

Table 2: Potential Solvents for Recrystallization

Solvent	Rationale
Ethanol	Often a good choice for triazole derivatives, as many are sparingly soluble at room temperature but dissolve upon heating.[9][10]
Isopropanol	Similar properties to ethanol and can be a good alternative.[11]
Acetonitrile	Another polar aprotic solvent that can be effective.[11]
Toluene	A less polar option that may be useful if the compound is highly soluble in alcohols.
Mixed Solvent Systems	A combination of a "good" solvent (in which the compound is soluble) and a "poor" solvent (in which it is less soluble), such as ethanol/water or toluene/hexane, can be used to fine-tune the solubility.

Step-by-Step Protocol:

• Solvent Selection: In a small test tube, add a small amount of the crude product and a few drops of a potential recrystallization solvent. Observe the solubility at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: In a larger flask, dissolve the crude product in the minimum amount of the chosen hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, you can try scratching the inside of the flask with a glass rod or placing the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven.

Troubleshooting Common Purification Issues

• Oily Product: If the product oils out during recrystallization, it may be due to the presence of impurities that are depressing the melting point. In this case, column chromatography is the preferred method.

• Poor Separation in Column Chromatography: If the product and an impurity co-elute, try a different solvent system (e.g., dichloromethane/methanol) or a different stationary phase (e.g., alumina). A shallower gradient during elution can also improve separation.[8]

• Low Recovery: Low recovery from recrystallization can be due to using too much solvent or the product having significant solubility in the cold solvent. From chromatography, it could be due to irreversible adsorption on the column; in such cases, flushing the column with a very polar solvent like methanol might help recover the compound.

Conclusion

The successful synthesis of novel therapeutics and functional materials relies on the purity of key intermediates like 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. By understanding the potential impurities and employing systematic purification strategies such as aqueous workup, flash column chromatography, and recrystallization, researchers can obtain this valuable compound in high purity, ensuring the reliability and success of their subsequent research and development efforts.

References

• Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. (2022). Research Journal of Pharmacy and Technology.

• Synthesis of 4-Alkyl-4H-1,2,4-triazole Derivatives by Suzuki Cross-Coupling Reactions and Their Luminescence Properties. (2019). Molecules. [Link]

• (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. (n.d.). MDPI. [Link]

• Synthesis of 1,2,4-triazole derivatives and evaluation of their antioxidant activity. (2018). Journal of Chemical and Pharmaceutical Research. [Link]

• Synthesis of 4H-1,2,4-triazoles. (n.d.). Organic Chemistry Portal. [Link]

• Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties. (n.d.). National Institutes of Health. [Link]

• Synthesis of 4-Alkyl-4H-1,2,4-triazole Derivatives by Suzuki Cross-Coupling Reactions and Their Luminescence Properties. (n.d.). MDPI. [Link]

• Supporting Information for "Palladium-Catalyzed C-H Arylation of 1,2,3-Triazoles: A New Route to 5-Aryl-1-benzyl-1H-1,2,3-triazoles". (n.d.). The Royal Society of Chemistry. [Link]

• Synthesis and Characterizations of Some New 4H-1,2,4-Triazole Derivatives. (2008). TÜBİTAK Academic Journals. [Link]

• Supporting Information for "An Electrochemical Approach for the Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles". (n.d.). The Royal Society of Chemistry. [Link]

• Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene. (2018). Journal of Pharmacy and Scientific Research. [Link]

• Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. (2021). Current Chemistry Letters. [Link]

• A Comprehensive review on 1, 2,4 Triazole. (2021). International Journal of Pharmaceutical Research and Applications. [Link]

• Characterization and purification of 1,2,4-triazole-containing phthalocyaninessynthesized by microwave method and structure elucidation by spectroscopictechniques. (2019). Turkish Journal of Chemistry. [Link]

• A Practical Flow Synthesis of 1,2,3-Triazoles. (n.d.). The Royal Society of Chemistry. [Link]

• Synthesis of 1,2,3-Triazole-Fused Heterocycles via Palladium Catalyzed Annulation of 5-Iodotriazoles. (n.d.). University of Toronto. [Link]

• Synthesis and Crystallization of N-Rich Triazole Compounds. (n.d.). MDPI. [Link]

• Synthesis and biological evaluation of a triazole-based library of pyrido[2,3-d]pyrimidines as FGFR3 tyrosine kinase inhibitors. (n.d.). The Royal Society of Chemistry. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Welcome to the technical support guide for the synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. This document is designed for researchers and drug development professionals to provide in-depth troubleshooting for common issues encountered during this synthesis, focusing on improving yield and purity. The synthesis is typically a two-step process, beginning with the formation of the 4-(4-hydroxyphenyl)-4H-1,2,4-triazole precursor, followed by a Williamson ether synthesis to introduce the 2-bromoethoxy side chain. The majority of yield and purity issues arise in the second, O-alkylation step.

Overall Synthetic Pathway

The reaction proceeds via the initial formation of a triazole ring, followed by a nucleophilic substitution reaction.

Caption: Overall synthesis scheme for the target molecule.

Frequently Asked Questions (FAQs)

Q1: My overall yield is critically low. Where should I start troubleshooting?

A low overall yield can stem from either the triazole formation or the subsequent alkylation. First, confirm the purity and identity of your precursor, 4-(4-hydroxyphenyl)-4H-1,2,4-triazole, via NMR or melting point. If the precursor is correct, the low yield is almost certainly from the Williamson ether synthesis step. Key areas to investigate are incomplete deprotonation of the phenol, suboptimal reaction temperature, or competing side reactions.

Q2: I am observing multiple spots on my TLC after the alkylation reaction. What are the likely side products?

When using 1,2-dibromoethane, two major side products are common:

• Di-substituted Product: 1,2-bis(4-(4H-1,2,4-triazol-4-yl)phenoxy)ethane. This forms when a second molecule of the precursor displaces the bromine from your desired product. This is favored when the ratio of 1,2-dibromoethane to the phenol precursor is too low.

• Elimination Product: 4-(4-vinyloxyphenyl)-4H-1,2,4-triazole. The phenoxide is a strong base and can promote an E2 elimination reaction with the 2-bromoethoxy group, especially at higher temperatures, to form an alkene.[1][2]

Q3: What is the best base for the Williamson ether synthesis of a phenol?

For phenols, which are more acidic than aliphatic alcohols, moderately strong inorganic bases are typically sufficient and often lead to cleaner reactions than extremely strong bases like sodium hydride (NaH).[2][3]

• Potassium Carbonate (K₂CO₃): This is the most commonly recommended base. It is strong enough to deprotonate the phenol, is inexpensive, and is easy to handle.

• Cesium Carbonate (Cs₂CO₃): Often gives higher yields and faster reaction times due to the higher solubility of cesium phenoxides, but it is more expensive.[4]

• Sodium Hydride (NaH): While effective, it is a very strong base that can increase the rate of the competing E2 elimination reaction.[3][5] It also requires strictly anhydrous conditions.

Q4: How can I effectively monitor the reaction progress?

Thin-Layer Chromatography (TLC) is the best method. Use a moderately polar solvent system, such as 30-50% ethyl acetate in hexanes. The starting material (hydroxyphenyl triazole) is quite polar and will have a low Rf value. The desired product is less polar and will have a higher Rf. The di-substituted byproduct will be significantly less polar and have the highest Rf.

Visualization: The aromatic rings in all compounds allow for easy visualization under a UV lamp (254 nm).[2][6][7] Staining with potassium permanganate (KMnO₄) can also be effective, as it will react with the phenol starting material (producing a yellow spot on a purple background) but not the ether product.

In-Depth Troubleshooting Guide

Problem 1: Low Yield in Williamson Ether Synthesis Step

This is the most common and multifaceted problem. The Williamson synthesis is a classic Sₙ2 reaction, meaning its success is highly dependent on minimizing steric hindrance and competing side reactions like E2 elimination.[1][5]

The reaction cannot proceed without the formation of the phenoxide nucleophile.

• Causality: The base must be strong enough to fully deprotonate the phenolic hydroxyl group. Insufficient base or a deactivated base will leave unreacted starting material. Moisture is a critical issue, as it will consume strong bases like NaH and can hydrolyze the alkyl halide.

• Solutions & Protocol:

  • Choice of Base: Use anhydrous potassium carbonate (K₂CO₃). For a 1 mmol scale reaction, use at least 2.0 equivalents.

  • Anhydrous Conditions: Ensure all glassware is oven- or flame-dried. Use an anhydrous grade of your chosen solvent (e.g., DMF or acetonitrile). While phenols are less sensitive to trace moisture than aliphatic alcohols, good practice dictates maintaining dry conditions.

  • Solvent Selection: Use a polar aprotic solvent like N,N-Dimethylformamide (DMF) or acetonitrile. These solvents solvate the cation (K⁺) but leave the phenoxide anion "naked" and highly nucleophilic, accelerating the Sₙ2 reaction.[2][7][8]

With 1,2-dibromoethane, you face a unique challenge of both elimination and a second substitution.

• Causality 1 (Di-substitution): The product, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, contains a reactive primary alkyl bromide. A phenoxide ion can react with this product faster than with the 1,2-dibromoethane, leading to the undesired dimer.

• Solution 1: Employ a significant excess of the alkylating agent. Using 3 to 5 equivalents of 1,2-dibromoethane ensures that the phenoxide is more likely to encounter a molecule of 1,2-dibromoethane than a molecule of the product, kinetically favoring the desired reaction.

• Causality 2 (E2 Elimination): The phenoxide is a base. At elevated temperatures, it can abstract a proton from the carbon adjacent to the bromine, leading to an alkene via an E2 mechanism.[2][9] Elimination reactions are often favored over substitution at higher temperatures.[2][10]

• Solution 2: Maintain careful temperature control. A typical range for this reaction is 50-80 °C.[1] Start the reaction at a lower temperature (e.g., 60 °C) and monitor by TLC. Only increase the temperature if the reaction is sluggish. Avoid high temperatures (>100 °C).

Parameter	Recommended Condition	Problematic Condition & Rationale
Base	K₂CO₃ (2.0 eq.) or Cs₂CO₃ (1.5 eq.)	NaOH/KOH (may contain water); NaH (can increase elimination)
Alkylating Agent	1,2-Dibromoethane (3-5 eq.)	1,2-Dibromoethane (1.1 eq.) - Leads to di-substitution
Solvent	Anhydrous DMF or Acetonitrile	Protic solvents (Ethanol, Water) - Reduces nucleophilicity
Temperature	60-80 °C	>100 °C - Favors E2 elimination
Catalyst (Optional)	Phase-Transfer Catalyst (e.g., TBAB)	None - May result in slower reaction, especially with K₂CO₃

Problem 2: Difficulty in Product Purification

The final product is a relatively polar solid containing a bromine atom, while impurities range from very polar (starting material) to non-polar (dimer).

• Causality: The wide polarity range of potential components can make separation by column chromatography challenging. The product may also streak on silica gel due to the basic nitrogen atoms in the triazole ring.

• Solutions & Protocol:

  • Work-up: After the reaction, filter off the inorganic salts (K₂CO₃, KBr). Quench the filtrate with water and extract the product into a solvent like ethyl acetate or dichloromethane. Wash the organic layer with water and brine to remove residual DMF and salts.

  • Column Chromatography:

    • Stationary Phase: Use standard silica gel.

    • Eluent System: A gradient elution is recommended. Start with a less polar solvent system (e.g., 20% Ethyl Acetate / 80% Hexanes) to elute the non-polar di-substituted byproduct first. Gradually increase the polarity (e.g., to 40-50% Ethyl Acetate / 60-50% Hexanes) to elute your desired product. The highly polar starting material will remain on the baseline.[11][12]

  • Recrystallization: If column chromatography provides a semi-pure product, recrystallization can be an excellent final purification step. Try solvent systems like ethanol/water or ethyl acetate/hexanes.

Optimized Experimental Protocol (Williamson Ether Synthesis Step)

This protocol is a synthesized recommendation based on best practices for analogous phenol alkylations.

• Reagent Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-(4-hydroxyphenyl)-4H-1,2,4-triazole (1.0 eq.).

• Solvent and Base: Add anhydrous DMF (approx. 0.1 M concentration) and anhydrous powdered K₂CO₃ (2.0 eq.).

• Alkylating Agent: Add 1,2-dibromoethane (4.0 eq.) to the suspension.

• Reaction: Heat the mixture to 70 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress every 1-2 hours by TLC (e.g., 40% EtOAc/Hexanes, UV visualization). The reaction is typically complete in 4-8 hours.

• Work-up: Cool the reaction to room temperature. Filter the mixture through a pad of celite to remove inorganic salts, washing the pad with ethyl acetate. Combine the filtrates and transfer to a separatory funnel. Wash with water (3x) to remove DMF, followed by a brine wash (1x).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude solid by flash column chromatography on silica gel using a gradient elution of ethyl acetate in hexanes.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting low yield.

References

• Wikipedia. Williamson ether synthesis. [Link]

• Chemistry LibreTexts. 2.3F: Visualizing TLC Plates. [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. [Link]

• Google Patents. Process for the synthesis of 4-amino-1,2,4-(4h)

• Khan Academy. Thin layer chromatography (TLC). [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• European Patent Office. Process for the synthesis of 4-amino-1,2,4-\4H\triazole derivatives. [Link]

• University of Colorado Boulder, Department of Chemistry. Column Chromatography. [Link]

• University of Ottawa, Department of Chemistry. Column chromatography. [Link]

• YouTube. column chromatography & purification of organic compounds. [Link]

• V.Nimc. Williamson Ether Synthesis Explained. [Link]

• Quora. How to decide if Alkyl Halides undergo elimination or Williamson's ether synthesis when it reacts with NaOEt. [Link]

• PharmaInfo. Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene. [Link]

• ResearchGate. Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. [Link]

• ISRES Publishing. synthesis of 1,2,4 triazole compounds. [Link]

• ResearchGate. Synthesis and Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. [Link]

• PMC - NIH. Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. [Link]

• Biotage. Very polar compound purification using aqueous normal-phase flash column chromatography. [Link]

• Organic Chemistry Portal. Synthesis of 4H-1,2,4-triazoles. [Link]

• ResearchGate. An Investigation into the Alkylation of 1,2,4-Triazole. [Link]

• MDPI. (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}. [Link]

• ResearchGate. Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. [Link]

• Dummies. How E2 Elimination Reactions Occur. [Link]

• ResearchGate. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. [Link]

• The Hive. Phenol Alkylation using Cs2CO3 as base. [Link]

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• 12. web.uvic.ca [web.uvic.ca]

Technical Support Center: Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Welcome to the technical support guide for the synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. This document is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this specific synthetic procedure. Here, we provide in-depth, field-proven insights and troubleshooting protocols to enhance your experimental success.

Introduction to the Synthesis

The synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is a critical step in the development of various pharmacologically active molecules. Triazole derivatives are known for a wide range of biological activities, including antifungal, antibacterial, and anticancer properties.[1][2][3] The target molecule is typically synthesized via a Williamson ether synthesis. This involves the reaction of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole with an excess of 1,2-dibromoethane in the presence of a suitable base. While seemingly straightforward, this reaction is prone to several side reactions that can complicate purification and significantly reduce the yield of the desired product.

This guide will address these potential pitfalls in a practical question-and-answer format, explaining the underlying chemical principles and providing actionable solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction yield is consistently low, and I have a significant amount of unreacted 4-(4-hydroxyphenyl)-4H-1,2,4-triazole starting material. What's going wrong?

A1: Root Cause Analysis & Solutions

Low conversion is a common issue often traced back to incomplete deprotonation of the starting phenol or suboptimal reaction conditions. The Williamson ether synthesis relies on the formation of a phenoxide ion, which is a much stronger nucleophile than the neutral phenol.[4]

• Insufficient Base: The pKa of a typical phenol is around 10. The base used must be strong enough to deprotonate it effectively. While potassium carbonate (K₂CO₃) is commonly used, its efficacy can be limited by its solubility in organic solvents.

  • Troubleshooting Protocol 1: Optimizing Base and Solvent System:

    • Switch to a Stronger Base: Consider using sodium hydride (NaH), a powerful, non-nucleophilic base that irreversibly deprotonates the phenol.[5] Exercise caution as NaH is highly reactive with water and protic solvents.

    • Improve Base Solubility: If using K₂CO₃, switch to a more polar aprotic solvent like Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) to increase its solubility and reactivity.

    • Phase-Transfer Catalyst: The addition of a phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB), can facilitate the reaction when using carbonate bases in less polar solvents by helping to transport the carbonate anion into the organic phase.

• Reaction Temperature: The reaction may be too slow at room temperature.

  • Troubleshooting Protocol 2: Temperature Adjustment:

    • Gently heat the reaction mixture to 50-60 °C.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) every hour.

    • Avoid excessive heat, as this can promote elimination and other side reactions.

Q2: I've isolated a major byproduct with roughly double the molecular weight of my starting material. What is it and how can I prevent its formation?

A2: Identifying and Mitigating Dimer Formation

This high-molecular-weight impurity is almost certainly the dimer byproduct, 1,2-bis(4-(4H-1,2,4-triazol-4-yl)phenoxy)ethane . It forms when a second molecule of the starting phenoxide attacks the already-formed desired product, displacing the second bromine atom from the ethoxy bridge.

• Causality: This occurs because both ends of 1,2-dibromoethane are electrophilic. When the concentration of the phenoxide is high relative to 1,2-dibromoethane, the probability of this second substitution increases.

• Mitigation Strategy: Molar Ratio Control

  • Troubleshooting Protocol 3: Preventing Dimerization:

    • The most effective way to prevent this is to use a significant molar excess of 1,2-dibromoethane. A ratio of 5 to 10 equivalents of 1,2-dibromoethane relative to the 4-(4-hydroxyphenyl)-4H-1,2,4-triazole is recommended.

    • This ensures that the phenoxide is statistically more likely to encounter a molecule of 1,2-dibromoethane than a molecule of the desired product.

    • The unreacted 1,2-dibromoethane can be easily removed after the reaction by distillation or during aqueous workup due to its poor water solubility.

Reagent	Standard Ratio	Optimized Ratio (Anti-Dimer)
4-(4-hydroxyphenyl)-4H-1,2,4-triazole	1 equiv	1 equiv
1,2-dibromoethane	1.5-2 equiv	5-10 equiv
Base (e.g., K₂CO₃)	1.5 equiv	1.5-2 equiv

Table 1: Recommended molar ratios to minimize dimer formation.

Q3: My NMR and Mass Spec data suggest the presence of an isomer. Could N-alkylation be occurring on the triazole ring?

A3: Understanding and Controlling Regioselectivity (O- vs. N-Alkylation)

Yes, N-alkylation is a known side reaction in the alkylation of phenols bearing nitrogen-containing heterocycles.[6] The 1,2,4-triazole ring contains nucleophilic nitrogen atoms (specifically at the N1 and N2 positions) that can compete with the phenoxide for the electrophilic bromoethoxy group.

• Mechanistic Insight: The regioselectivity of the alkylation is highly dependent on the reaction conditions.

  • Hard and Soft Acids and Bases (HSAB) Theory: The phenoxide oxygen is a "hard" nucleophile, while the triazole nitrogens are "softer" nucleophiles. The primary alkyl bromide is a relatively soft electrophile. While O-alkylation is generally favored, changes in the solvent or counter-ion can influence the outcome.

  • Solvent Effects: Polar aprotic solvents like DMF and DMSO can solvate the cation (e.g., K⁺), leaving a more "naked" and highly reactive phenoxide anion, which favors O-alkylation. Polar protic solvents, on the other hand, can hydrogen-bond with the phenoxide, reducing its nucleophilicity and potentially allowing the softer N-alkylation to compete.

• Confirmation and Prevention:

  • Characterization: 2D NMR techniques like HMBC (Heteronuclear Multiple Bond Correlation) can be invaluable in confirming the structure. An HMBC correlation between the methylene protons of the ethoxy group and the carbons of the triazole ring would confirm N-alkylation.

  • Troubleshooting Protocol 4: Maximizing O-Alkylation:

    • Use a Polar Aprotic Solvent: Perform the reaction in anhydrous DMF or acetone.

    • Ensure Strong Basicity: Use a base like K₂CO₃ or NaH to ensure the phenoxide is the dominant nucleophile.

    • Moderate Temperature: Keep the reaction temperature below 70 °C. Higher temperatures can sometimes favor N-alkylation.

Q4: After extended reaction times, I'm seeing a new, unexpected product spot on my TLC. What could this be?

A4: The Risk of Intramolecular Cyclization

The desired product, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, contains both a nucleophile (the triazole ring) and an electrophile (the bromoethyl group) within the same molecule. Under forcing conditions (e.g., prolonged heating, residual base), it can undergo an intramolecular Sₙ2 reaction to form a fused tricyclic system.[7][8][9] This is a common pathway for molecules containing both a nucleophile and a leaving group separated by a suitable linker.[4]

• Troubleshooting Protocol 5: Monitoring and Quenching the Reaction:

  • Monitor Closely: Actively monitor the reaction using TLC. Once the starting material is consumed and the desired product spot is maximized, the reaction should be stopped.

  • Timely Workup: Do not let the reaction run overnight without prior validation.

  • Neutralize Promptly: Upon completion, cool the reaction to room temperature and quench any remaining base by washing with water or a dilute acid (e.g., 1M HCl) during the workup. This removes the catalyst for the unwanted cyclization.

Visualizing Reaction Pathways

The following diagrams illustrate the intended synthetic route and the competing side reactions that can occur.

Caption: A workflow for troubleshooting common synthesis issues.

References

• Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. (2024). MDPI. [Link]

• Significance of triazole-derivatives: Their chemistry, synthesis, and clinical applications. (2023). International Journal of Chemical Studies. [Link]

• Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. (2024). ResearchGate. [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). Frontiers in Chemistry. [Link]

• Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities. (2024). National Institutes of Health (NIH). [Link]

• Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. (n.d.). Iraqi Journal of Pharmaceutical Sciences. [Link]

• What Are The Limitations Of Williamson Ether Synthesis?. (2024). Chemistry For Everyone via YouTube. [Link]

• Williamson Ether Synthesis. (n.d.). Organic Chemistry Tutor. [Link]

• The Williamson Ether Synthesis. (2014). Master Organic Chemistry. [Link]

• Synthesis of 4-(4-hydroxyphenyl) thiazole. (n.d.). PrepChem.com. [Link]

• Intramolecular Cyclization of 4-Amino-3-alkylsulfanyl-1,2- triazoles as a Method for Annelation of Thiadiazine and Thiadiazole. (n.d.). ResearchGate. [Link]

• Synthesis of 4-Alkyl-4H-1,2,4-triazole Derivatives by Suzuki Cross-Coupling Reactions and Their Luminescence Properties. (2019). National Institutes of Health (NIH). [Link]

• Synthesis and characterization of some 1,2,4-triazole-3-thiones obtained from intramolecular cyclization of new 1-(4-(4-X-phenylsulfonyl)benzoyl)-4-(4-iodophenyl)-3-thiosemicarbazides. (n.d.). SciSpace. [Link]

• Williamson Ether Synthesis. (2015). Chemistry LibreTexts. [Link]

• Organic Chemistry 1: Williamson ether synthesis practice problems. (2022). YouTube. [Link]

• synthesis of 1,2,4 triazole compounds. (n.d.). ISRES. [Link]

• Synthesis of 4H-1,2,4-triazoles. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis of 1,2,4-triazole derivatives and evaluation of their antioxidant activity. (2018). Journal of Advanced Biomedical and Pharmaceutical Sciences. [Link]

• Reactions of hydroxyphenyl-substituted 1,2,4-triazoles with electrophylic reagents. (2024). ResearchGate. [Link]

• A Comprehensive review on 1, 2,4 Triazole. (n.d.). International Journal of Pharmaceutical Research and Applications. [Link]

• Synthesis and characterization of some 1,2,4-triazole-3-thiones obtained from intramolecular cyclization of new 1-(4-(4-X-phenylsulfonyl)benzoyl)-4-(4-iodophenyl)-3-thiosemicarbazides. (2024). ResearchGate. [Link]

• Synthesis and Anti-inflammatory Evaluation of 1,2,4 Triazole Derivatives. (2014). Research and Reviews: Journal of Chemistry. [Link]

• Di(hydroxyphenyl)-1,2-4-triazole monomers. (1993). SciSpace. [Link]

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• 9. researchgate.net [researchgate.net]

"4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" stability and storage issues

A Guide to Stability, Storage, and Handling for Researchers

Welcome to the technical support guide for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. This document, designed for researchers, scientists, and drug development professionals, provides in-depth information on the stability and proper storage of this compound. Adherence to these guidelines is critical for ensuring experimental reproducibility and the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for solid 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole?

A1: For long-term stability, the solid compound should be stored in a tightly sealed container in a freezer, ideally at -20°C.[1] The container should be placed in a desiccator or a dry, well-ventilated area to protect it from moisture.[1][2] To prevent potential degradation from light, an amber vial or a container shielded from light is recommended.

Q2: Is this compound sensitive to moisture?

A2: Yes. The primary point of instability in this molecule is the 2-bromoethoxy group. The bromine atom is a good leaving group, making the adjacent carbon susceptible to nucleophilic attack by water. This hydrolysis reaction, which can be accelerated by non-neutral pH, will replace the bromine atom with a hydroxyl (-OH) group, forming an impurity.[3][4] Therefore, minimizing exposure to atmospheric and solvent moisture is crucial.

Q3: How should I prepare stock solutions of this compound?

A3: Stock solutions should be prepared using a high-purity, anhydrous grade of a suitable aprotic solvent (e.g., DMSO, DMF, Acetonitrile). It is advisable to prepare fresh solutions for each experiment. If storage is necessary, aliquot the stock solution into smaller, single-use vials to minimize freeze-thaw cycles and moisture ingress. Store these aliquots at -20°C or -80°C under an inert atmosphere (e.g., argon or nitrogen).

Q4: Can I store the compound at room temperature?

A4: Short-term storage (hours to a few days) of the solid compound at room temperature in a desiccator is generally acceptable. However, elevated temperatures can increase the rate of degradation, especially in the presence of moisture.[5] Long-term storage at room temperature is strongly discouraged.

Troubleshooting Guide

This section addresses common experimental problems that may arise from the improper handling or degradation of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

Problem 1: My reaction yield is significantly lower than expected.

• Potential Cause: Degradation of the starting material. If the compound has been stored improperly, a significant portion may have hydrolyzed to the less reactive alcohol analog, 4-(4-(2-hydroxyethoxy)phenyl)-4H-1,2,4-triazole.

• Troubleshooting Steps:

  • Assess Purity: Before starting your reaction, check the purity of the compound using an appropriate analytical method like HPLC or LC-MS.[6][7]

  • Compare to a Standard: If available, compare your analytical results to a certified reference standard or a newly purchased batch.

  • Use Fresh Material: Repeat the experiment using a fresh vial of the compound that has been stored under the recommended conditions.

  • Check Reaction Conditions: Ensure your reaction solvent is anhydrous and that the reaction is run under an inert atmosphere to prevent in-situ degradation.

Problem 2: I see an unexpected, more polar spot on my TLC plate or a new peak in my HPLC chromatogram.

• Potential Cause: This is a classic sign of the hydrolysis byproduct, 4-(4-(2-hydroxyethoxy)phenyl)-4H-1,2,4-triazole. The hydroxyl group makes the molecule more polar, causing it to have a lower Rf value on a normal-phase TLC plate or a shorter retention time on a standard reversed-phase HPLC column.[8]

• Troubleshooting Steps:

  • Co-injection/Co-spotting: If you suspect hydrolysis, intentionally expose a small sample of your compound to water (perhaps with a trace of acid or base to accelerate it) and run it alongside your experimental sample on TLC or HPLC. If the new spot/peak matches the degradation product, you have confirmed its identity.

  • Review Handling Procedures: Examine your experimental setup for sources of moisture. Were solvents anhydrous? Was glassware properly dried? Was the reaction exposed to the atmosphere for an extended period?

  • Purify the Material: If the level of impurity is unacceptable, the starting material may need to be purified by recrystallization or column chromatography before use.

Problem 3: My analytical results (e.g., NMR, Mass Spec) are inconsistent with the expected structure.

• Potential Cause: Significant degradation has occurred, leading to a mixture of compounds. In addition to hydrolysis, other degradation pathways, although less common under normal conditions, could include cleavage of the ether linkage under harsh acidic conditions.

• Troubleshooting Steps:

  • Acquire Full Characterization Data: Run a full suite of analyses (¹H NMR, ¹³C NMR, LC-MS, IR) on the material. Look for peaks corresponding to the hydrolyzed product (e.g., a new -OH peak in the IR and NMR, a mass corresponding to the loss of Br and addition of OH).

  • Consult Supplier: Contact the supplier with the lot number and your analytical data. They may be able to provide specific guidance or information on that batch.

  • Follow the Purity Assessment Protocol: Use the detailed protocol below to rigorously determine the purity and identity of your material.

Key Data and Protocols

Table 1: Recommended Storage Conditions

Condition	Solid Compound	In Solution (Anhydrous Aprotic Solvent)
Temperature	-20°C	-20°C to -80°C
Atmosphere	Dry, Inert Gas (optional)	Inert Gas (e.g., Argon, Nitrogen)
Light	Protect from light (Amber vial)	Protect from light (Amber vial)
Duration	>1 year (with proper storage)	Short-term (days to weeks)
Container	Tightly sealed vial within a desiccator	Tightly sealed vial with septum

Diagram 1: Primary Degradation Pathway

This diagram illustrates the most common degradation pathway for the compound: hydrolysis of the bromoethoxy group.

Caption: Primary hydrolysis pathway of the title compound.

Protocol 1: Purity Assessment by Reversed-Phase HPLC

This protocol provides a general method for assessing the purity of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole and detecting the primary hydrolysis impurity. Method optimization may be required for your specific system.

• Sample Preparation:

  • Accurately weigh ~1 mg of the compound.

  • Dissolve in 1 mL of HPLC-grade acetonitrile to create a 1 mg/mL stock solution.

  • Further dilute with the mobile phase to a final concentration of ~50-100 µg/mL.

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to 30% B and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 5 µL.

  • Detection: UV at 254 nm.

• Data Analysis:

  • The primary hydrolysis impurity will elute earlier than the parent compound due to its increased polarity.

  • Integrate all peaks and calculate the area percentage to determine the purity. A purity level >95% is generally acceptable for most applications, but this should be determined based on experimental needs.

Diagram 2: Troubleshooting Workflow for Low Reaction Yield

This workflow guides researchers through a logical process to determine if compound stability is the root cause of poor experimental outcomes.

Caption: Decision tree for troubleshooting low reaction yields.

References

• BenchChem. (2025). Assessing the Purity of Synthesized 5-methyl-1,2,4-triazole-3,4-diamine: A Comparative Guide to Analytical Methods.
• Harper College. (2012). Bromohexane 1- Safety Data Sheet.
• Fisher Scientific. (2024). 4-Bromo-1-butanol Safety Data Sheet.
• Carl ROTH. (n.d.). Safety Data Sheet: Bromoethane.
• EURL-Pesticides. (n.d.). Determination of Triazole Derivative Metabolites (TDMs) in Fruit and Vegetables using the QuPPe Method and Differential Mobility Spectrometry.
• Thermo Fisher Scientific. (2025). 2-Bromohexane Safety Data Sheet.
• Al-Azzawi, A. M., et al. (2023). Separation and analysis of triazole antifungal in biological matrices by liquid chromatography: a review. Pharmacia.
• Reddit User Discussion. (2025). Storage of bromine and chemicals? r/hottub.
• ResearchGate. (2025). Determination of lipophilicity of some new 1,2,4-triazole derivatives by RP-HPLC and RP-TLC and calculated methods.
• RSC Education. (n.d.). The hydrolysis of 2-bromo-2-methylpropane.
• U.S. Environmental Protection Agency. (n.d.). Rates of Hydrolysis of Ethylene Dibromide (EDB). ChemView.

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• 8. researchgate.net [researchgate.net]

Technical Support Center: A Guide to Improving the Purity of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole Derivatives

Welcome to the technical support center for the synthesis and purification of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole and its derivatives. These compounds serve as crucial intermediates in the development of novel therapeutics, particularly in the realm of antifungal agents and other bioactive molecules.[1][2][3][] Achieving high purity is paramount, as even minor impurities can significantly impact downstream applications, biological activity, and regulatory approval.

This guide is structured to provide direct, actionable solutions to common challenges encountered in the lab. We will delve into the causality behind purification strategies, offering not just protocols, but the scientific reasoning needed to adapt them to your specific derivative.

Section 1: Understanding the Synthesis and Common Impurity Profile

The target molecule, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, is typically synthesized via a Williamson ether synthesis. This involves the reaction of a phenolic precursor, 4-(4-hydroxyphenyl)-4H-1,2,4-triazole, with an excess of a bromo-alkylating agent like 1,2-dibromoethane in the presence of a base.[5][6][7] Understanding this reaction is the first step in predicting and identifying potential impurities.

Sources

• 1. researchgate.net [researchgate.net]
• 2. ijprajournal.com [ijprajournal.com]
• 3. Synthesis and Antifungal Activity of Novel Triazole Compounds Containing Piperazine Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jk-sci.com [jk-sci.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Navigating the Scale-Up of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole: A Technical Troubleshooting Guide

Welcome to the technical support center for the synthesis and scale-up of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the multi-step synthesis of this valuable intermediate. Here, we provide in-depth, field-proven insights in a question-and-answer format to address specific issues you may face during your experimental work, ensuring scientific integrity and a logical approach to problem-solving.

I. Reaction Overview and Key Challenges

The synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is typically a two-step process. The first step involves the formation of the 4-(4-hydroxyphenyl)-4H-1,2,4-triazole intermediate. This is followed by a Williamson ether synthesis to introduce the 2-bromoethoxy side chain.

Caption: Overall synthetic workflow.

Scaling up these reactions from the bench to pilot or manufacturing scale introduces a unique set of challenges. These include ensuring consistent product quality, managing reaction exotherms, controlling impurity profiles, and optimizing process efficiency and safety. This guide will address these challenges in a structured manner.

II. Troubleshooting Guide: Step 1 - Synthesis of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole

This step typically involves the reaction of 4-aminophenol with a source of formic acid (such as formic acid itself or an orthoformate) and hydrazine.[1] The reaction proceeds through the formation of intermediates that cyclize to form the triazole ring.

Question 1: My reaction is sluggish and gives a low yield of the triazole intermediate. How can I improve this?

Answer:

Several factors can contribute to a slow reaction and low yield during the formation of the 4-aryl-4H-1,2,4-triazole core.

• Insufficient Temperature: The cyclization step often requires elevated temperatures to proceed at a reasonable rate. If you are running the reaction at a lower temperature, consider a gradual increase while monitoring the reaction progress by a suitable analytical method like HPLC. Be cautious, as excessively high temperatures can lead to side reactions and decomposition.

• Inefficient Water Removal: The cyclization reaction to form the triazole ring is a condensation reaction that releases water. If water is not effectively removed from the reaction mixture, it can inhibit the reaction from going to completion. On a larger scale, a Dean-Stark apparatus or a reactor equipped for azeotropic distillation can be highly effective.

• Sub-optimal Reagent Stoichiometry: Ensure that the molar ratios of your reactants are optimized. While a 1:1:1 stoichiometry of 4-aminophenol, formic acid source, and hydrazine is the theoretical basis, empirical optimization may be necessary at scale.

• Mixing Efficiency: In larger reactors, inefficient mixing can lead to localized concentration gradients and "hot spots," resulting in inconsistent reaction progress and the formation of byproducts. Ensure that your reactor's agitation is sufficient to maintain a homogeneous mixture.

Question 2: I am observing significant amounts of dark-colored impurities in my crude product. What are these and how can I prevent them?

Answer:

The formation of colored impurities is a common issue, often arising from oxidation or side reactions.

• Oxidation of 4-Aminophenol: 4-Aminophenol is susceptible to oxidation, which can produce colored byproducts.[2] To mitigate this, consider running the reaction under an inert atmosphere (e.g., nitrogen or argon). The quality of your starting 4-aminophenol is also crucial; use a high-purity grade and store it properly.

• Side Reactions at High Temperatures: Excessive heating can lead to the formation of polymeric or tar-like substances. Careful temperature control is critical. Consider performing a heat flow calorimetry study to understand the reaction exotherm and set appropriate temperature limits for the scaled-up process.

• Incorrect Reagent Addition Order: The order of reagent addition can influence the reaction pathway. A well-controlled addition of one reagent to the mixture of others can help to minimize the formation of undesired intermediates that may lead to colored impurities.

Caption: Common issues in triazole formation.

III. Troubleshooting Guide: Step 2 - Williamson Ether Synthesis

This step involves the O-alkylation of the phenolic hydroxyl group of the intermediate with 1,2-dibromoethane using a base.[3] While a classic reaction, its scale-up with a di-functional electrophile presents specific challenges.

Question 1: My main impurity is a high-molecular-weight species. What is it and how can I minimize its formation?

Answer:

The most likely high-molecular-weight impurity is the bis-alkylation product, where two molecules of the triazole intermediate are linked by an ethylene bridge. This occurs because 1,2-dibromoethane has two electrophilic carbons.

To favor the desired mono-alkylation product, consider the following strategies:

• Control of Stoichiometry: Use a significant excess of 1,2-dibromoethane relative to the 4-(4-hydroxyphenyl)-4H-1,2,4-triazole. This statistically favors the reaction of a phenoxide with a fresh molecule of 1,2-dibromoethane rather than with the already mono-alkylated product.

• Slow Addition of the Limiting Reagent: A controlled, slow addition of the triazole intermediate (or the base to generate the phenoxide in situ) to the excess 1,2-dibromoethane can help to maintain a low concentration of the reactive phenoxide, further discouraging the formation of the dimer.

• Choice of Solvent and Base: The solvent and base system can influence the selectivity. A polar aprotic solvent like acetonitrile or DMF is often used. The choice of base (e.g., potassium carbonate, cesium carbonate) can also affect the reaction rate and selectivity.[4]

Question 2: The reaction is not going to completion, and I am recovering a significant amount of starting material. What can I do?

Answer:

Incomplete conversion in a Williamson ether synthesis can often be traced back to issues with the base, solvent, or temperature.

• Base Strength and Solubility: The base must be strong enough to deprotonate the phenol. The solubility of the base and the resulting phenoxide salt is also critical. If the base or the phenoxide is not sufficiently soluble, the reaction will be slow. Consider using a stronger base or a phase-transfer catalyst.

• Phase-Transfer Catalysis (PTC): On a larger scale, a phase-transfer catalyst (e.g., tetrabutylammonium bromide) can be highly effective. The PTC helps to transport the phenoxide from the solid or aqueous phase into the organic phase where the alkylating agent resides, thereby accelerating the reaction.[5] This can also allow for the use of less expensive and milder bases.

• Anhydrous Conditions: Ensure that your reaction is conducted under reasonably anhydrous conditions. Water can compete with the phenoxide as a nucleophile and can also affect the solubility and reactivity of the base.

• Reaction Temperature: As with the first step, an adequate temperature is necessary for a reasonable reaction rate. A typical range for this reaction is 50-100 °C.[3]

Question 3: Besides the bis-alkylation product, what other side reactions should I be aware of?

Answer:

While bis-alkylation is the most common side reaction, others can occur:

• Elimination: Although less likely with a primary halide like 1,2-dibromoethane, elimination to form vinyl bromide can occur, especially at higher temperatures. This is generally a minor pathway.

• C-Alkylation: The phenoxide ion is an ambident nucleophile, meaning it can react at the oxygen or the aromatic ring. While O-alkylation is generally favored, some C-alkylation can occur, leading to isomeric impurities. The choice of solvent can significantly impact the O/C alkylation ratio.[6]

Caption: Key challenges in the Williamson ether synthesis step.

IV. Frequently Asked Questions (FAQs)

Q1: What are the key safety concerns when scaling up this synthesis?

A1: The primary safety concerns are:

• Thermal Runaway: Both reaction steps can be exothermic. It is crucial to have adequate cooling capacity and to control the rate of reagent addition, especially at a large scale. A reaction calorimetry study is highly recommended before scaling up to understand the thermal profile of the reactions.

• Handling of Hazardous Reagents:

  • 4-Aminophenol: Can be harmful if swallowed or inhaled and is suspected of causing genetic defects.[7]

  • 1,2-Dibromoethane: Is a toxic and potentially carcinogenic substance.[8] It should be handled in a well-ventilated area or a closed system with appropriate personal protective equipment (PPE).

  • Bases: Strong bases like potassium carbonate can be corrosive and cause skin and eye irritation.[9]

• Solvent Handling: Many of the solvents used (e.g., acetonitrile, DMF) have their own specific hazards and should be handled appropriately.

Q2: What analytical techniques are recommended for in-process control and final product analysis?

A2: A combination of techniques is recommended:

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for monitoring reaction progress, identifying and quantifying impurities, and determining the purity of the final product.[10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the intermediate and the final product.

• Mass Spectrometry (MS): Coupled with HPLC (LC-MS), it is invaluable for identifying unknown impurities by providing molecular weight information.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for confirming the presence of key functional groups and for a quick identity check of the materials.

Q3: What are the best practices for purification of the final product at scale?

A3: The choice of purification method will depend on the impurity profile and the required purity of the final product.

• Crystallization: If a suitable solvent system can be found, crystallization is often the most efficient and scalable method for purification. It is effective at removing both higher and lower molecular weight impurities.

• Column Chromatography: While very effective at the lab scale, it can be expensive and cumbersome to scale up. It is typically used for high-value products or when crystallization is not feasible.

• Extraction/Washing: A series of aqueous washes can be used to remove salts and water-soluble impurities after the reaction work-up.

V. Experimental Protocols

Protocol 1: Synthesis of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole (Intermediate)

This protocol is a general guideline and should be optimized for your specific equipment and scale.

• To a reactor equipped with a mechanical stirrer, thermometer, and a distillation setup, charge 4-aminophenol and a suitable high-boiling solvent (e.g., N,N-dimethylformamide or sulfolane).

• Under an inert atmosphere, add formic acid (or triethyl orthoformate) to the mixture.

• Slowly add hydrazine hydrate, keeping the temperature under control.

• Heat the reaction mixture to a temperature that allows for the removal of water (typically >120 °C).

• Monitor the reaction by HPLC until the starting material is consumed.

• Cool the reaction mixture and add an anti-solvent (e.g., water or isopropanol) to precipitate the product.

• Filter the solid, wash with the anti-solvent, and dry under vacuum.

Protocol 2: Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole (Final Product)

• To a reactor, add the 4-(4-hydroxyphenyl)-4H-1,2,4-triazole intermediate, a suitable solvent (e.g., acetonitrile), and an excess of 1,2-dibromoethane.

• Add a base (e.g., anhydrous potassium carbonate) and a phase-transfer catalyst (e.g., tetrabutylammonium bromide).

• Heat the mixture to reflux (around 80-90 °C) and monitor the reaction by HPLC.

• Once the reaction is complete, cool the mixture and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• The crude product can be purified by crystallization from a suitable solvent system (e.g., ethanol/water or isopropanol).

VI. Data Summary

Parameter	Step 1: Triazole Formation	Step 2: Williamson Ether Synthesis
Typical Solvents	N,N-Dimethylformamide (DMF), Sulfolane	Acetonitrile, DMF, Acetone
Typical Bases	Not applicable (acid-catalyzed)	K₂CO₃, Cs₂CO₃, NaOH
Temperature Range	120 - 180 °C	50 - 100 °C
Key Impurities	Oxidation products, polymeric materials	Bis-alkylation product, C-alkylation isomers
Control Strategies	Inert atmosphere, temperature control	Excess of 1,2-dibromoethane, slow addition, PTC

VII. References

• Synthesis and biological evaluation of heterocyclic 1,2,4-triazole scaffolds as promising pharmacological agents. (n.d.). National Institutes of Health. [Link]

• Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. (n.d.). ResearchGate. [Link]

• Impurity profiling and HPLC methods for drug quality compliance. (2025, September 22). AMSbiopharma. [Link]

• Phenol alkylation under phase transfer catalysis conditions: Insights on the mechanism and kinetics from computations. (n.d.). ResearchGate. [Link]

• Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. (2021, January 28). RSC Publishing. [Link]

• The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry. [Link]

• Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry. (n.d.). National Institutes of Health. [Link]

• 1,2-dibromoethane: general information. (2025, March 5). GOV.UK. [Link]

• Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. (n.d.). ResearchGate. [Link]

• Synthesis and characterizations of some new 4H-1,2,4-triazole derivatives. (2025, August 10). ResearchGate. [Link]

• Phenol alkylation under phase transfer catalysis conditions: Insights on the mechanism and kinetics from computations. (n.d.). OUCI. [Link]

• Crystal structure of 4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione, C8H7N3S. (2019, May 8). De Gruyter. [Link]

• A review on methods of synthesis of 1,2,4-triazole derivatives. (n.d.). SciSpace. [Link]

• HPLC Methods for analysis of 1,2,4-triazole. (n.d.). HELIX Chromatography. [Link]

• (359c) Computer-Aided Solvent Design for Optimal Selectivity of a Williamson Ether-Synthesis Reaction. (n.d.). AIChE. [Link]

• Impurity profiling Techniques for Pharmaceuticals – A Review. (2025, March 13). Advances in Bioresearch. [Link]

• synthesis of 1,2,4 triazole compounds. (n.d.). ISRES. [Link]

• PTC Selective O-Alkylation. (n.d.). PTC Organics, Inc. [Link]

• Crystal Structure of 4′-Phenyl-1′,4′-Dihydro-2,2′:6′,2″-Terpyridine: An Intermediate from the Synthesis of Phenylterpyridine. (n.d.). MDPI. [Link]

• A Comprehensive review on 1, 2,4 Triazole. (n.d.). [Link]

• Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. (2022, November 12). National Institutes of Health. [Link]

• Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing. (n.d.). Agilent. [Link]

• Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. (n.d.). Semantic Scholar. [Link]

• Selective alkylation of phenol and tert-butanol using Zr-containing Beta zeolite. (n.d.). [Link]

• Synthesis, spectral characterization, and pharmacological screening of some 4-[{1-(aryl)methylidene}-amino]-3-(4-pyridyl)-5-mercapto-4H-1,2,4-triazole derivatives. (n.d.). National Institutes of Health. [Link]

• Enantioselective S-Alkylation of Sulfenamides by Phase-Transfer Catalysis. (2024, October 14). National Institutes of Health. [Link]

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• 2. researchgate.net [researchgate.net]
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• 6. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 7. Crystal structure of (4Z)-4-[(2E)-3-(4-chloro-phen-yl)-1-hy-droxy-prop-2-en-1-yl-idene]-5-methyl-2-phenyl-1H-pyrazol-5(4H)-one - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Welcome to the technical support center for the synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. This guide is designed for researchers, scientists, and professionals in drug development. Here, we will address common challenges and impurities encountered during this two-step synthesis, providing in-depth, field-proven insights in a troubleshooting-focused Q&A format. Our goal is to not only provide solutions but also to explain the underlying chemical principles to empower you in your experimental work.

Part 1: Overview of the Synthetic Pathway

The synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is typically achieved in two key steps:

• Formation of the Triazole Precursor: Synthesis of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole. This step involves the construction of the N-aryl triazole core.

• Williamson Ether Synthesis: The alkylation of the hydroxyl group of the precursor with a suitable 2-bromoethoxy source, most commonly 1,2-dibromoethane.

Each of these steps presents unique challenges that can lead to specific impurities. This guide will dissect these potential issues and provide actionable solutions.

Caption: Overall synthetic route for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

Part 2: Troubleshooting Guide and FAQs

This section is structured to address specific issues you may encounter during your synthesis.

Section A: Impurities from the Triazole Core Synthesis

Q1: My reaction to form the 4-(4-hydroxyphenyl)-4H-1,2,4-triazole precursor is showing a low yield and multiple spots on my TLC plate. What are the likely side products?

A1: Low yields and multiple products in the formation of N-aryl-1,2,4-triazoles often point to two primary issues: incomplete reaction and the formation of regioisomers.

• Incomplete Cyclization: The formation of the triazole ring is a multi-step process. Incomplete reaction can leave various intermediates in your crude product. These are often more polar than your desired product and will appear as distinct spots on a TLC plate.

• Regioisomeric Impurities: The 1,2,4-triazole ring can be substituted at the N1 or N4 position. While the 4-substituted isomer is your target, the formation of the 1-(4-hydroxyphenyl)-1H-1,2,4-triazole is a common side reaction.[1] The ratio of these isomers is highly dependent on the specific synthetic method and reaction conditions used.[2]

Caption: Desired N4-isomer and potential N1-isomeric impurity.

Q2: I suspect a regioisomeric impurity in my precursor. How can I confirm its structure and improve the regioselectivity of my reaction?

A2: Confirming the structure of your regioisomers can be achieved through careful analysis of NMR data. The symmetry of the desired 4-substituted-4H-1,2,4-triazole often results in a simpler 1H NMR spectrum compared to the 1-substituted isomer. Specifically, the two protons on the triazole ring of the 4-substituted isomer are equivalent and appear as a single sharp singlet. In the 1-substituted isomer, these protons are in different chemical environments and will appear as two distinct singlets.[3][4]

To improve regioselectivity:

• Review Your Synthetic Route: Different synthetic methods for 1,2,4-triazoles have varying degrees of regioselectivity. The Einhorn-Brunner reaction or methods starting from N,N'-diformylhydrazine with 4-aminophenol tend to favor the 4-substituted product.

• Reaction Conditions: The choice of solvent and base can influence the N1/N4 ratio. For some alkylations of 1,2,4-triazole, the use of ionic liquids has been shown to improve regioselectivity for the N1 position, so careful selection of conventional solvents is key for favoring the N4 position.[2]

Section B: Impurities from the Williamson Ether Synthesis

Q3: My final product is contaminated with the starting phenol, 4-(4-hydroxyphenyl)-4H-1,2,4-triazole. How can I drive the reaction to completion?

A3: The presence of unreacted starting material is a common issue in Williamson ether synthesis and can typically be resolved by optimizing the reaction conditions.

• Stoichiometry: Ensure you are using at least a stoichiometric equivalent of the base to deprotonate the phenol. A slight excess of the base (1.1-1.2 equivalents) can be beneficial. Using a large excess of the alkylating agent (1,2-dibromoethane), for example, 2 to 5 equivalents, will also push the reaction towards the product.

• Reaction Time and Temperature: These reactions can take several hours to reach completion.[5] Monitor the reaction by TLC until the starting phenol spot is no longer visible. If the reaction is sluggish at a lower temperature, a modest increase in temperature (e.g., from room temperature to 50-60 °C) can increase the reaction rate. However, be cautious as higher temperatures can promote side reactions.[6]

• Choice of Base and Solvent: A stronger base like sodium hydride (NaH) will deprotonate the phenol more effectively than a weaker base like potassium carbonate (K2CO3). Polar aprotic solvents such as DMF or acetonitrile are generally preferred as they effectively solvate the cation of the base without interfering with the nucleophilicity of the phenoxide.[5]

Q4: I have a significant byproduct that I suspect is from an elimination reaction. What is it and how can I prevent it?

A4: The likely culprit is an E2 elimination reaction of the 2-bromoethoxy group, which is promoted by the basic conditions of the Williamson ether synthesis.[5][6] This would result in the formation of 4-(4-(vinyloxy)phenyl)-4H-1,2,4-triazole.

To minimize this elimination byproduct:

• Temperature Control: Elimination reactions often have a higher activation energy than substitution reactions. Therefore, running the reaction at a lower temperature will favor the desired SN2 pathway.[5]

• Choice of Base: While a strong base is needed, a very bulky base can favor elimination. For this synthesis, a non-hindered base like K2CO3 or NaH is appropriate.[7]

• Alkyl Halide: The use of a primary alkyl halide, such as in 1,2-dibromoethane, already minimizes the tendency for elimination compared to secondary or tertiary halides.[6]

Q5: I am using 1,2-dibromoethane and I'm observing a high molecular weight impurity in my mass spectrum. What could it be?

A5: When using a di-halogenated alkylating agent like 1,2-dibromoethane, a common side product is a dimeric impurity. This occurs when a molecule of your desired product, which still has a reactive bromoethyl group, reacts with another molecule of the deprotonated starting phenol.

Caption: Formation of a dimeric impurity.

To prevent this, use a significant excess of 1,2-dibromoethane. This ensures that the phenoxide is more likely to react with a fresh molecule of the alkylating agent rather than the already-reacted product.

Q6: I'm observing C-alkylation on the phenyl ring. Why is this happening and how do I stop it?

A6: The phenoxide ion is an ambident nucleophile, meaning it can react at two different sites: the oxygen atom (O-alkylation, desired) and the carbon atoms of the aromatic ring (C-alkylation, undesired), typically at the ortho position.[6]

The choice of solvent plays a crucial role in directing the alkylation. Protic solvents can solvate the oxygen atom of the phenoxide through hydrogen bonding, making it less nucleophilic and thereby increasing the likelihood of C-alkylation. To favor O-alkylation, use a polar aprotic solvent like DMF, DMSO, or acetonitrile.[5]

Part 3: Analytical and Purification Protocols

Protocol 1: Standard HPLC-UV Method for Purity Analysis

A robust HPLC method is essential for monitoring reaction progress and determining the purity of the final product.

Parameter	Recommended Condition
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid or Acetic Acid
Mobile Phase B	Acetonitrile or Methanol
Gradient	Start with a higher percentage of A, and gradually increase B. A typical gradient might be 10-90% B over 20 minutes.
Flow Rate	1.0 mL/min
Detection	UV at 254 nm or 260 nm[8][9]
Injection Volume	10 µL

Protocol 2: Column Chromatography for Purification

Column chromatography is effective for removing both more polar and less polar impurities.[3][10]

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexanes or dichloromethane is a good starting point. For example, begin with 100% hexanes and gradually increase the proportion of ethyl acetate.

  • Unreacted 1,2-dibromoethane will elute first.

  • The desired product will typically elute next.

  • The unreacted phenolic starting material and other polar impurities will elute last or remain on the column.

Protocol 3: Recrystallization for Final Polishing

Recrystallization is an excellent final step to achieve high purity and obtain a crystalline solid.

• Solvent Selection: A solvent system in which the product is soluble when hot but sparingly soluble when cold is ideal. Good starting points for N-aryl-1,2,4-triazoles include:

  • Ethanol/Water

  • Ethyl Acetate/Hexanes[11]

  • Dichloromethane/Hexanes

Part 4: Data Interpretation Summary

The following table summarizes the key characteristics of the common impurities discussed.

Impurity Name	Structure	Key 1H NMR Signal(s)	Expected Mass (M+H)+
Starting Material	4-(4-hydroxyphenyl)-4H-1,2,4-triazole	Phenolic -OH (broad singlet, variable ppm), Aromatic protons	~162.06
N1-Isomer	1-(4-hydroxyphenyl)-1H-1,2,4-triazole	Two distinct singlets for triazole protons[3][4]	~162.06
Elimination Product	4-(4-(vinyloxy)phenyl)-4H-1,2,4-triazole	Signals in the vinyl region (~6.5-7.0 ppm and ~4.5-5.0 ppm)	~188.08
Dimeric Impurity	1,2-bis(4-(4H-1,2,4-triazol-4-yl)phenoxy)ethane	Complex aromatic region, characteristic singlet for the -O-CH2-CH2-O- protons	~349.14

This guide provides a comprehensive overview of the common challenges and impurities in the synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. By understanding the chemical principles behind the formation of these impurities, you can more effectively troubleshoot and optimize your synthetic protocol.

References

• BenchChem. (n.d.). Common side reactions in the Williamson synthesis of ethers.

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Bulger, P. G., et al. (2000). A convenient and high yielding synthesis of 1-substituted-1,2,4-triazoles. Tetrahedron Letters, 41, 1297. (As cited in Chemistry Stack Exchange).
• Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Journal of Chemical and Pharmaceutical Research.
• Catalytic Preparation of 1-Aryl-Substituted 1,2,4-Triazolium Salts. ACS Omega.
• Identifying and explaining the regioselectivity of alkylation of 1,2,4-triazole-3-thiones using NMR, GIAO and DFT methods. Journal of Molecular Structure.
• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkyl
• Catalytic Asymmetric Synthesis of Atropisomeric N-Aryl 1,2,4-Triazoles.
• Williamson Ether Synthesis. Name Reactions in Organic Synthesis.
• Williamson Ether Synthesis. Chemistry Steps.

• Discovery of[5][6][12]Triazole Derivatives as New Metallo-β-Lactamase Inhibitors. Molecules.

• Identifying and explaining the regioselectivity of alkylation of 1,2,4-triazole-3-thiones using NMR, GIAO and DFT methods.
• Synthesis and Spectral Characterization of 1,2,4-triazole deriv
• Synthesis of 4-(4-hydroxyphenyl) thiazole. PrepChem.com.
• Separation of alkylated 1,2,4-triazole in solution. Chemistry Stack Exchange.
• Synthesis of 4-Alkyl-4H-1,2,4-triazole Derivatives by Suzuki Cross-Coupling Reactions and Their Luminescence Properties. Molecules.
• Simultaneous Quantification of Triazoles in Plasma by HPLC with Bond Elut Plexa SPE. Agilent Technologies.
• Catalytic Preparation of 1-Aryl-Substituted 1,2,4-Triazolium Salts. ACS Omega.
• Determination of Triazole Derivative Metabolites (TDMs) in Fruit and Vegetables using the QuPPe Method and Differential Mobility Spectrometry. EURL-Pesticides.
• Catalytic Asymmetric Synthesis of Atropisomeric N-Aryl 1,2,4-Triazoles. PubMed Central.
• Synthesis of 1,2,4 triazole compounds. ISRES.
• Synthesis and characterizations of some new 4H-1,2,4-triazole derivatives.
• Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties. Molecules.
• Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. SciSpace.
• HPLC Methods for analysis of 1,2,4-triazole.
• Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. Green Processing and Synthesis.
• Synthesis, experimental and theoretical characterization with inhibitor activity for 1,2,4-traizaol deriv
• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry.
• Mefentrifluconazole Degrad

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• 2. researchgate.net [researchgate.net]
• 3. Catalytic Preparation of 1-Aryl-Substituted 1,2,4-Triazolium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. Discovery of [1,2,4]Triazole Derivatives as New Metallo-β-Lactamase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. Catalytic Asymmetric Synthesis of Atropisomeric N-Aryl 1,2,4-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. prepchem.com [prepchem.com]
• 12. chemmethod.com [chemmethod.com]

Technical Support Center: Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Welcome to the technical support guide for the synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. This document is designed for researchers, chemists, and drug development professionals to provide in-depth mechanistic insights, step-by-step protocols, and robust troubleshooting strategies for this multi-step synthesis.

The preparation of the target molecule is efficiently achieved via a two-step sequence:

• Step 1: N-Arylation. Formation of the precursor, 4-(4-hydroxyphenyl)-4H-1,2,4-triazole, from 4-aminophenol.

• Step 2: Williamson Ether Synthesis. O-alkylation of the phenolic precursor with 1,2-dibromoethane to yield the final product.

This guide is structured to address common questions, provide detailed experimental procedures, and help you navigate potential challenges encountered during the synthesis.

Overall Reaction Scheme

Caption: Mechanism of the Williamson ether synthesis step.

Q3: Why is a mild base like potassium carbonate (K₂CO₃) preferred over a strong base like sodium hydride (NaH)?

A: The choice of base is critical for selectivity and avoiding side reactions.

• Acidity: Phenols are significantly more acidic (pKa ≈ 10) than aliphatic alcohols. Therefore, a very strong base like NaH is not necessary for complete deprotonation. A moderately strong base like potassium carbonate is sufficient to generate the required phenoxide nucleophile. [1]* Safety and Handling: Potassium carbonate is a non-flammable, easy-to-handle solid, whereas NaH is a highly flammable solid that reacts violently with water and requires handling under an inert atmosphere.

• Side Reactions: Strong bases can promote competing elimination (E2) reactions, although this is less of a risk with a primary halide like 1,2-dibromoethane. [2][1]More importantly, using an unnecessarily strong base can increase the risk of undesired side reactions, such as alkylation on the triazole ring itself, should any impurities be present.

Q4: What is the role of the solvent? Why are polar aprotic solvents like DMF or Acetone recommended?

A: The solvent plays a crucial role in the SN2 reaction rate.

• Polarity: A polar solvent is needed to dissolve the ionic intermediates (the phenoxide salt).

• Aprotic Nature: Polar aprotic solvents (e.g., DMF, DMSO, acetonitrile, acetone) are ideal for SN2 reactions. [1]They possess strong dipoles that can solvate the counter-ion of the nucleophile (e.g., K⁺ from K₂CO₃), but they lack acidic protons (like those in water or ethanol). This means they do not form a tight "solvent cage" around the negatively charged phenoxide nucleophile through hydrogen bonding. This "naked" and highly reactive nucleophile leads to a significantly faster reaction rate.

Solvent Type	SN2 Rate	Rationale
Polar Aprotic (DMF, Acetone)	Fast	Solvates cation, but leaves nucleophile highly reactive.
Polar Protic (Ethanol, Water)	Slow	Solvates and stabilizes the nucleophile via H-bonding, reducing its reactivity.
Nonpolar (Toluene, Hexane)	Very Slow	Fails to dissolve the ionic phenoxide salt, preventing the reaction.

Q5: Is there a risk of alkylating the nitrogen atoms on the triazole ring instead of the hydroxyl group?

A: Under the specified conditions for the Williamson ether synthesis, the risk is very low. The key is the vast difference in acidity. The phenolic proton is the most acidic proton in the precursor molecule by several orders of magnitude. The base will selectively deprotonate the hydroxyl group to form the phenoxide. The triazole ring in the precursor, being a 4-substituted-4H-1,2,4-triazole, does not have an acidic N-H proton, thus preventing competitive deprotonation and subsequent N-alkylation.

Part II: Experimental Protocols

Safety Precaution: Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves. All manipulations should be performed in a well-ventilated fume hood. 1,2-dibromoethane is a suspected carcinogen and should be handled with extreme care.

Protocol 1: Synthesis of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole (Precursor)

This protocol is a representative method for the formation of the 4-aryl-triazole ring system. [3][4]

• Reagents & Materials:

  • 4-Aminophenol (1.0 eq)

  • 98% Formic acid (3.0 eq)

  • Hydrazine hydrate (80% solution, 1.2 eq)

  • Round-bottom flask with reflux condenser

  • Heating mantle with magnetic stirrer

  • Beaker, Buchner funnel, filter paper

• Procedure:

  • To a round-bottom flask, add 4-aminophenol (1.0 eq) and formic acid (3.0 eq).

  • Slowly add hydrazine hydrate (1.2 eq) to the mixture while stirring. The reaction may be exothermic.

  • Fit the flask with a reflux condenser and heat the reaction mixture to 120-130 °C for 4-6 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., Mobile Phase: 10% Methanol in Dichloromethane).

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully pour the cooled reaction mixture into a beaker of ice-cold water (approx. 10 volumes).

  • A precipitate should form. Stir for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the solid with copious amounts of cold water to remove any residual acid.

  • Dry the product under vacuum to yield 4-(4-hydroxyphenyl)-4H-1,2,4-triazole. Characterize by ¹H NMR and melting point before proceeding.

Protocol 2: Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

This protocol is based on the Williamson ether synthesis. [5]

• Reagents & Materials:

  • 4-(4-hydroxyphenyl)-4H-1,2,4-triazole (1.0 eq)

  • 1,2-Dibromoethane (3.0 eq, used in excess to minimize dialkylation)

  • Anhydrous Potassium Carbonate (K₂CO₃) (3.0 eq)

  • N,N-Dimethylformamide (DMF) or Acetone (anhydrous)

  • Round-bottom flask with reflux condenser

  • Heating mantle with magnetic stirrer

• Procedure:

  • To a dry round-bottom flask under a nitrogen atmosphere, add 4-(4-hydroxyphenyl)-4H-1,2,4-triazole (1.0 eq) and anhydrous potassium carbonate (3.0 eq).

  • Add anhydrous DMF or acetone (approx. 10 mL per gram of starting material).

  • Stir the suspension vigorously for 15-20 minutes at room temperature.

  • Add 1,2-dibromoethane (3.0 eq) to the reaction mixture.

  • Heat the mixture to reflux (for acetone, ~56 °C; for DMF, a temperature of 60-70 °C is sufficient) and maintain for 12-24 hours.

  • Monitor the reaction progress by TLC. The product spot should be less polar than the starting material.

  • After the reaction is complete (disappearance of starting material), cool the mixture to room temperature.

  • Filter off the potassium carbonate and other inorganic salts. Wash the filter cake with a small amount of the reaction solvent.

  • Evaporate the solvent from the filtrate under reduced pressure.

  • The resulting crude residue will likely contain the product and excess 1,2-dibromoethane. Add water to the residue and extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel (e.g., eluting with a gradient of ethyl acetate in hexanes) to obtain the pure title compound.

Part III: Troubleshooting Guide

Q1: My reaction yield is very low in the Williamson ether synthesis step. What went wrong?

A: Low yield can stem from several factors. Systematically check the following:

• Incomplete Deprotonation: Was your potassium carbonate anhydrous? The presence of water will consume the base and prevent efficient formation of the phenoxide. Ensure all reagents and glassware are dry.

• Insufficient Reaction Time/Temperature: SN2 reactions can be slow. Confirm the disappearance of your starting material by TLC before working up the reaction. If the reaction has stalled, you may need to increase the temperature slightly (e.g., from 60 °C to 80 °C in DMF) or extend the reaction time.

• Poor Quality Reagents: Verify the purity of your 4-(4-hydroxyphenyl)-4H-1,2,4-triazole precursor and the 1,2-dibromoethane.

• Inefficient Stirring: The reaction is heterogeneous (solid K₂CO₃ in a liquid). Vigorous stirring is essential to ensure proper mixing and facilitate the reaction at the solid-liquid interface.

Q2: I am observing a significant amount of a higher molecular weight byproduct, likely from dialkylation. How do I prevent this?

A: Dialkylation, forming Ar-O-CH₂-CH₂-O-Ar, is a common side reaction when using a difunctional electrophile like 1,2-dibromoethane.

• Use Excess Electrophile: The most effective strategy is to use a significant molar excess of 1,2-dibromoethane (e.g., 3 to 5 equivalents). [5]This ensures that the phenoxide is more likely to encounter a molecule of 1,2-dibromoethane than the already mono-alkylated product.

• Slow Addition: While less common for this specific reaction, in some cases, slow addition of the phenoxide solution to the solution of the electrophile can favor mono-alkylation. However, using an excess of the electrophile is generally more practical.

Q3: My TLC plate shows multiple new spots, and purification is difficult. What are the likely impurities?

A: Besides the dialkylated product, other impurities can form.

• Elimination Product: At excessively high temperatures, 1,2-dibromoethane can undergo elimination to form vinyl bromide, which can then react to form other byproducts. Maintain a moderate reaction temperature.

• C-Alkylated Product: While O-alkylation is favored in polar aprotic solvents, a small amount of C-alkylation on the phenyl ring is possible, especially if reaction conditions are not optimal. [1]* Unreacted Starting Material: If the reaction is incomplete.

• Hydrolysis: If water is present during workup, some 2-bromoethoxy product could potentially hydrolyze to 2-hydroxyethoxy product, although this is less likely under standard workup conditions.

Troubleshooting Workflow

Caption: A workflow for troubleshooting common synthesis issues.

Part IV: References

• BenchChem. (2025). Common side reactions in the Williamson synthesis of ethers.

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

• Organic Synthesis. (n.d.). Mono-Alkylation of a Phenol with 1,2-Dibromoethane via Williamson Ether Synthesis. [Link] (Note: While the provided link is a general procedure, the principles are directly applicable.)

• Dermer, O. C. (1934). The Williamson Synthesis of Ethers. Chemical Reviews, 14(3), 385-427. (Note: A foundational review, principles cited in modern resources like [6]from the search.)

• University of Wisconsin-Madison. (n.d.). Experiment 06 Williamson Ether Synthesis.

• Wikipedia. (n.d.). Einhorn–Brunner reaction. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• SciSpace. (2021). A review on methods of synthesis of 1,2,4-triazole derivatives. [Link]

• Wikipedia. (n.d.). Pellizzari reaction. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Amino-3-(4-hydroxyphenyl)-1H-1,2,4-triazol-5(4H)-one. [Link]

• BenchChem. (2025). The Einhorn-Brunner Reaction: A Technical Guide to the Synthesis of 1,2,4-Triazoles for Pharmaceutical Research.

• Lingappa, M., et al. (2021). Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. Current Chemistry Letters, 10, 39-48. [Link]

• Castanedo, G. M., et al. (2011). A General, One-Pot, Two-Step Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles from Carboxylic Acids, Amidines, and Hydrazines. Organic Letters, 13(20), 5484–5487. (Note: Principle cited in [7]from search results.)

• Google Patents. (n.d.). Process for the synthesis of 4-amino-1,2,4-(4h)triazole derivatives.

• National Center for Biotechnology Information. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. Molecules, 27(4), 1332. [Link]

• Google Patents. (n.d.). Process for the preparation of 1,2,4-triazole.

• European Patent Office. (1988). Improved hydrogenation process for preparing 4-aminophenol. [Link]

• CORE. (1979). Method for Direct Preparation for 1,2,4-Triazole from Hydrazine and Formamide. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Einhorn–Brunner reaction - Wikipedia [en.wikipedia.org]
• 3. US4490539A - Process for the preparation of 1,2,4-triazole - Google Patents [patents.google.com]
• 4. scispace.com [scispace.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Einhorn-Brunner Reaction [drugfuture.com]
• 7. isres.org [isres.org]

Technical Support Center: Catalyst Selection for Reactions Involving 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. This document provides in-depth guidance, troubleshooting, and frequently asked questions (FAQs) regarding catalyst selection for reactions involving this versatile intermediate. The primary reactive site for synthetic transformations is the primary alkyl bromide of the 2-bromoethoxy group, which readily participates in nucleophilic substitution (SN2) reactions. This guide is designed to help you navigate the complexities of catalyst and condition selection to optimize your synthetic outcomes.

Section 1: Core Concepts & General Catalyst Selection

The bromoethoxy group is an excellent electrophile for SN2 reactions.[1] The key to a successful transformation is activating the nucleophile and ensuring it can efficiently react with the substrate, which may have limited solubility in common organic solvents. Catalysts play a crucial role in overcoming these hurdles.

Q1: What is the primary role of a catalyst in reactions with 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole?

Answer: The primary role of a catalyst in this context is to facilitate the interaction between the nucleophile (e.g., a phenoxide, amine, or thiolate) and the alkyl bromide substrate. Many common nucleophiles are salts (e.g., sodium phenoxide) and are soluble in aqueous or highly polar phases, while the substrate is soluble in an organic phase. A catalyst is required to bridge this phase gap.

The most common and effective catalysts for this purpose are Phase-Transfer Catalysts (PTCs) .[2][3] A PTC, typically a quaternary ammonium or phosphonium salt, forms an ion pair with the nucleophilic anion.[3] The lipophilic (hydrocarbon-like) alkyl groups on the PTC cation allow this ion pair to migrate from the aqueous or solid phase into the organic phase, where it can react with the substrate.[3][4]

Q2: What types of catalysts are most effective for nucleophilic substitution on this molecule?

Answer: Quaternary ammonium salts are the most widely used and effective PTCs for this type of SN2 reaction.

• Tetrabutylammonium bromide (TBAB) is an excellent starting point for most applications. It is cost-effective, stable, and highly effective in transferring a wide range of nucleophiles.[5][6][7]

• Tetrabutylammonium iodide (TBAI) can be used as a co-catalyst, particularly when the starting material is a less reactive alkyl chloride. In this case, with an alkyl bromide, its main advantage is not as pronounced but can still be beneficial.

• Crown ethers (e.g., 18-crown-6) are also powerful PTCs, especially for activating alkali metal cations (like K⁺), thereby liberating a more "naked" and reactive anion.[2][8] However, they are generally more expensive and toxic than quaternary ammonium salts.

Q3: How do I choose between a phase-transfer catalyst and a base-only system in a polar aprotic solvent?

Answer: The choice depends on the scale, cost, and nature of your nucleophile.

• Phase-Transfer Catalysis (PTC): This is often the most robust, scalable, and environmentally friendly approach.[9] It allows the use of inexpensive inorganic bases like NaOH or K₂CO₃ and less hazardous solvents like toluene, avoiding the need for expensive, high-boiling, and difficult-to-remove polar aprotic solvents like DMF or DMSO.[8][9] PTC is ideal when your nucleophile is generated from a salt or used in an aqueous solution.[3][10]

• Base-Only System (in Polar Aprotic Solvents): This is a classic approach where a strong base (e.g., NaH, K₂CO₃) is used to deprotonate the nucleophile (like a phenol or thiol) in an anhydrous polar aprotic solvent (e.g., DMF, acetonitrile).[10][11] These solvents are effective because they solvate the cation but leave the anionic nucleophile highly reactive.[8][11] This method is often used in small-scale laboratory syntheses but can be problematic for scale-up due to solvent cost, toxicity, and purification challenges.[8]

Recommendation: For robustness and scalability, always start by screening PTC conditions.

Section 2: Specific Reaction Scenarios & Troubleshooting

This section addresses common synthetic transformations and the issues that may arise.

Scenario A: Etherification (O-Alkylation) - Williamson Ether Synthesis

This reaction involves coupling the title compound with an alcohol or phenol to form an ether linkage. This is a classic Williamson Ether Synthesis.[1][12][13][14]

Q4: I am reacting 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole with a phenol. What catalyst and base should I use?

Answer: A solid-liquid or liquid-liquid PTC system is highly recommended.

Recommended Starting Conditions:

• Substrate: 1.0 equivalent of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

• Nucleophile: 1.1 - 1.2 equivalents of the desired phenol

• Base: 2.0 - 3.0 equivalents of powdered K₂CO₃ or KOH

• Catalyst: 5-10 mol% of Tetrabutylammonium Bromide (TBAB)

• Solvent: Acetonitrile or Toluene

• Temperature: 60-80 °C

• Time: 4-12 hours, monitor by TLC or LC-MS

Causality: The base (K₂CO₃) deprotonates the phenol to form the potassium phenoxide salt. The TBAB catalyst then shuttles the phenoxide anion into the organic phase to react with the alkyl bromide.[3][10] Acetonitrile is a good solvent choice as it promotes SN2 reactions.[10]

Q5: Troubleshooting: My O-alkylation reaction is slow or the yield is low. What are the likely causes and solutions?

Answer: Low yield in Williamson ether synthesis is a common issue that can be traced to several factors.[15][16]

Potential Cause	Explanation & Solution
Insufficient Base / Incomplete Deprotonation	The phenolic proton must be fully removed to generate the nucleophilic phenoxide. Ensure the base is anhydrous and of good quality. K₂CO₃ should be finely powdered. Using a stronger base like KOH or even NaH in an anhydrous solvent like DMF can be an alternative, but PTC with KOH is often sufficient.[10][15]
Presence of Water	Moisture can hydrolyze the substrate and deactivate strong bases.[15] Ensure all reagents and solvents are dry, especially if using a non-PTC system with NaH. PTC systems are generally more tolerant of water.
Poor Catalyst Activity	Ensure the PTC is pure. If the reaction is still slow, consider increasing the catalyst loading to 10 mol% or adding a small amount of KI as a co-catalyst to generate the more reactive alkyl iodide in situ.[17]
Low Temperature	While higher temperatures can promote side reactions, SN2 reactions often require sufficient thermal energy.[11] If the reaction is clean but slow at 60 °C, try increasing the temperature to 80-100 °C while monitoring for byproduct formation.[10][15]
Side Reaction (Elimination)	The bromoethoxy group is a primary halide, making the competing E2 elimination reaction less likely than with secondary or tertiary halides.[1][11] However, if very strong, sterically hindered bases are used at high temperatures, some elimination to form a vinyl ether could occur. This is generally not a major concern here.

Scenario B: Amination (N-Alkylation)

Reacting the title compound with a primary or secondary amine yields a more complex amine structure.

Q6: What are the best conditions for reacting the title compound with a primary or secondary amine?

Answer: Direct alkylation of amines is feasible, but requires careful control to avoid over-alkylation.[18][19][20]

Recommended Starting Conditions:

• Substrate: 1.0 equivalent of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

• Nucleophile: 2.0 - 3.0 equivalents of the desired amine

• Base: 2.0 equivalents of a non-nucleophilic base like K₂CO₃ or DIPEA

• Solvent: Acetonitrile or DMF

• Temperature: Room Temperature to 60 °C

Causality: The reaction generates HBr as a byproduct, which will protonate the basic amine nucleophile, rendering it inactive.[18] Therefore, an excess of the reactant amine or an added inorganic base is required to neutralize the acid.[18][21] Catalysis is often not strictly necessary as amines are potent nucleophiles, but a PTC can be used if solubility is an issue.

Q7: Troubleshooting: I am seeing di-alkylation or quaternization of my amine nucleophile. How can I prevent this?

Answer: This is the most common challenge in amine alkylation.[19][20] The product of the first alkylation (a secondary amine from a primary amine) is often more nucleophilic than the starting amine, leading to a second alkylation.[22]

Potential Cause	Explanation & Solution
Product Reactivity	The newly formed secondary or tertiary amine can react again with the alkyl bromide.
Solution 1: Use Excess Amine	Using a large excess (3-5 equivalents) of the starting amine statistically favors the mono-alkylation reaction. This is most practical if the amine is inexpensive and readily available.[18]
Solution 2: Controlled Addition	Add the alkyl bromide slowly to a solution of the amine and base. This keeps the concentration of the electrophile low, minimizing the chance of the product reacting a second time.
Solution 3: Use a Cesium Base	Cesium bases, such as cesium hydroxide or cesium carbonate, have been shown to promote selective mono-N-alkylation of primary amines with alkyl halides under mild conditions.[23]

Scenario C: Thiolation (S-Alkylation)

This reaction involves forming a thioether (sulfide) linkage by reacting the title compound with a thiol.

Q8: I need to form a thioether linkage. What catalytic system is recommended?

Answer: Thiolates are excellent nucleophiles, and their reactions are analogous to the Williamson ether synthesis.[24] A PTC system is highly effective.[5][6]

Recommended Starting Conditions:

• Substrate: 1.0 equivalent of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

• Nucleophile: 1.1 equivalents of the desired thiol

• Base: 1.5 equivalents of K₂CO₃ or NaOH

• Catalyst: 5 mol% of Tetrabutylammonium Bromide (TBAB)

• Solvent: Toluene or Acetonitrile

• Temperature: Room Temperature to 50 °C

Causality: Thiols are more acidic than alcohols, so deprotonation is easier. The resulting thiolate is a very soft and potent nucleophile, and the reaction is typically fast and high-yielding, often proceeding at room temperature.[24] PTC efficiently brings the thiolate into the organic phase for a rapid SN2 reaction.[5][6]

Q9: Troubleshooting: My thiol is being oxidized, leading to disulfide byproducts. How can I mitigate this?

Answer: Thiolates can be sensitive to atmospheric oxygen, which can oxidize them to form disulfide (R-S-S-R) bonds, consuming the nucleophile.

Potential Cause	Explanation & Solution
Oxidation by Air	The thiolate anion is susceptible to oxidation, especially at elevated temperatures or during long reaction times.
Solution 1: Degas Solvents	Before starting the reaction, bubble an inert gas (Nitrogen or Argon) through the solvent for 15-30 minutes to remove dissolved oxygen.
Solution 2: Maintain Inert Atmosphere	Run the reaction under a positive pressure of Nitrogen or Argon to prevent air from entering the reaction vessel.
Solution 3: Use Milder Conditions	S-alkylation is often very fast. Try running the reaction at room temperature or even 0 °C to minimize the rate of oxidation relative to the desired substitution. Monitor the reaction closely; it may be complete in just 1-2 hours.

Section 3: Advanced Topics

Q10: Are there any metal-based catalysts that can be used for reactions involving this molecule?

Answer: While the primary reactivity is at the alkyl bromide via SN2, which does not typically require metal catalysis, the triazole and phenyl rings could participate in other reactions. For instance, if the phenyl ring were functionalized with a halide (e.g., a bromo or iodo group), Suzuki or Buchwald-Hartwig cross-coupling reactions could be performed using Palladium catalysts to form C-C or C-N bonds, respectively.[21][25] However, for the title compound as given, metal catalysis is not standard for reactions at the bromoethoxy tail.

Q11: How does the triazole ring influence reactivity and catalyst selection?

Answer: The 1,2,4-triazole ring is an electron-rich heterocyclic system.[26][27] Its primary influence is electronic and as a potential coordinating group.

• Electronic Effects: The triazole ring is generally considered electron-withdrawing, which can slightly activate the benzylic position, but its effect on the terminal bromide of the ethoxy chain is minimal.

• Coordinating Effects: The nitrogen atoms of the triazole ring have lone pairs and can act as ligands, potentially coordinating to metal catalysts or sequestering cations. In the context of PTC, this effect is usually negligible compared to the action of the PTC itself. It does not generally interfere with the desired SN2 reaction at the bromoethoxy group.

Section 4: Experimental Protocols & Data Summary

Protocol: Synthesis of 4-(4-(2-(4-methoxyphenoxy)ethoxy)phenyl)-4H-1,2,4-triazole via PTC

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole (2.82 g, 10 mmol), 4-methoxyphenol (1.37 g, 11 mmol), potassium carbonate (K₂CO₃, 2.76 g, 20 mmol), and tetrabutylammonium bromide (TBAB, 0.16 g, 0.5 mmol, 5 mol%).

• Add 40 mL of acetonitrile to the flask.

• Heat the reaction mixture to 70 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate and hexanes). The reaction is typically complete within 6 hours.

• Once the starting material is consumed, cool the mixture to room temperature.

• Filter the solid K₂CO₃ and salts and wash the solid with a small amount of acetonitrile.

• Evaporate the solvent from the filtrate under reduced pressure.

• Redissolve the crude residue in dichloromethane (50 mL) and wash with 5% aqueous NaOH (2 x 20 mL) to remove excess phenol, followed by water (1 x 20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be further purified by recrystallization or column chromatography.

Table: Summary of Recommended Catalytic Systems

Nucleophile Type	Reaction	Recommended Catalyst	Typical Base	Solvent	Key Considerations
Phenol / Alcohol	O-Alkylation	TBAB (5-10 mol%)	K₂CO₃, KOH	Acetonitrile, Toluene	Anhydrous conditions improve yield.[15]
Primary/Secondary Amine	N-Alkylation	None or TBAB	K₂CO₃, DIPEA, or excess amine	Acetonitrile, DMF	Use excess amine or slow addition of alkyl bromide to avoid over-alkylation.[18][19]
Thiol	S-Alkylation	TBAB (5 mol%)	K₂CO₃, NaOH	Toluene, Acetonitrile	Run under an inert atmosphere to prevent disulfide formation.

Section 5: Visualization Diagrams

General Reaction Workflow

Caption: General workflow for PTC-mediated nucleophilic substitution.

Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low reaction yields.

References

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• PHARMD GURU. (n.d.). MECHANISM AND KINETICS OF SN2 REACTIONS. PharmD GURU.
• BenchChem Technical Support Team. (2025). Troubleshooting low yields in the Williamson ether synthesis of 3-(2-Chloroethoxy)prop-1-ene. Benchchem.
• Das, S., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications.
• Unknown Author. (2025). Tetra Butyl Ammonium Bromide Catalyzed Synthesis of Thiols and Thioethers.
• Unknown Author. (2024). Tetra Butyl Ammonium Bromide Catalyzed Synthesis of Thiols and Thioethers. Journal of Advanced Scientific Research.
• BenchChem Technical Support Team. (2025). troubleshooting Williamson ether synthesis side reactions. Benchchem.
• Unknown Author. (n.d.).
• Reich, H. J. (2015). Thiols And Thioethers. Master Organic Chemistry.
• Little Flower College Guruvayoor. (n.d.).
• Unknown Author. (2023). Significance of triazole-derivatives: Their chemistry, synthesis, and clinical applications.
• St. Paul's Cathedral Mission College. (n.d.). NUCLEOPHILIC SUBSTITUTION REACTION.
• LibreTexts. (2025). Reactions of Amines. Chemistry LibreTexts.

• Pliego, J. R. (2024). Modeling the alkylation of amines with alkyl bromides: explaining the low selectivity due to multiple alkylation. PubMed. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis.
• Unknown Author. (2020).
• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry.
• OC-Pro. (2020). Alkylation of Amines, Part 1: with Alkyl Halides. YouTube.
• Wikipedia. (n.d.).
• Unknown Author. (2025). Etherification of halo-ester by phase-transfer catalysis in solid–liquid system.
• Chegg. (2020). Solved Answer: Given Reaction is williamson ether Synthesis.
• Halpern, M. (n.d.). PTC Etherification of Tertiary Alcohol. PTC Organics, Inc.
• Unknown Author. (n.d.).
• Fisher Scientific. (n.d.).
• Czylkowska, A., et al. (2019). Synthesis of 4-Alkyl-4H-1,2,4-triazole Derivatives by Suzuki Cross-Coupling Reactions and Their Luminescence Properties. PubMed Central.
• ACS GCI Pharmaceutical Roundtable. (2026).
• Wang, S., et al. (2018). Efficient synthesis of secondary amines by selective alkylation of primary amines.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Bromoalkoxy Reagents: A Comparative Analysis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and drug development, the strategic installation of alkoxy linkers is a cornerstone of molecular design. These moieties play a pivotal role in modulating physicochemical properties, enabling conjugation to biomolecules, and forming the critical bridge in bifunctional molecules such as Proteolysis Targeting Chimeras (PROTACs). The choice of the bromoalkoxy reagent for these transformations is far from trivial, with implications for reaction efficiency, target specificity, and the ultimate biological activity of the synthesized compound.

This guide provides an in-depth comparative analysis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole , a functionalized bromoalkoxy reagent, against simpler, more conventional bromoalkoxy alternatives. As a Senior Application Scientist, my goal is to move beyond a mere listing of reagents and delve into the causality behind experimental choices, empowering you to select the optimal tool for your synthetic challenge.

The Contenders: A Tale of Two Reagents

At the heart of this comparison are two structurally distinct bromoalkoxy reagents:

• Reagent A: 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole - A bifunctional reagent featuring a reactive bromoethoxy group appended to a phenyl-1,2,4-triazole scaffold.

• Reagent B: 1-Bromo-2-ethoxyethane - A simple, linear bromoalkoxy reagent.

The fundamental difference lies in the presence of the aromatic and heteroaromatic moieties in Reagent A, which bestows upon it a unique set of properties and potential applications not accessible with the simpler Reagent B.

Comparative Analysis: Reactivity, Properties, and Applications

The decision to employ a functionalized reagent like 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole over a basic bromoalkoxy chain is driven by the desire for more than just simple alkylation. The phenyl-triazole scaffold introduces a layer of functionality that can be leveraged for a variety of strategic advantages in drug discovery.

Physicochemical Properties: A Game of Polarity and Rigidity

The introduction of the phenyl and triazole rings significantly alters the physicochemical profile of the bromoalkoxy reagent.

Property	4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole	1-Bromo-2-ethoxyethane	Rationale & Implications
Molecular Weight	282.12 g/mol	153.02 g/mol	The higher molecular weight of Reagent A is a consideration in the context of overall drug-like properties (e.g., Lipinski's Rule of Five).
Polarity	Higher	Lower	The nitrogen-rich triazole ring increases polarity, which can enhance aqueous solubility of the final conjugate, a crucial factor for bioavailability.[1]
Rigidity	Higher	Lower (Flexible)	The aromatic and heteroaromatic rings introduce conformational rigidity. This can be advantageous in PROTAC design, where a defined spatial orientation of the linked moieties is often crucial for effective ternary complex formation.[]
Hydrogen Bonding	Acceptor	Acceptor (ether oxygen)	The triazole moiety provides additional hydrogen bond acceptors, potentially influencing interactions with biological targets.[3]

Reactivity in Alkylation Reactions: An Electronic Tug-of-War

The primary function of both reagents is to act as an electrophile in SN2 reactions, enabling the alkylation of nucleophiles such as amines, phenols, and thiols. However, the electronic nature of the attached scaffold influences the reactivity of the bromoethoxy group.

Expected Reactivity Trend: The reactivity of the bromoethoxy group in both reagents is expected to be broadly similar in standard alkylation reactions. The primary determinant of reaction success will likely be the nucleophilicity of the substrate and the reaction conditions (base, solvent, temperature).

The true value of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole lies not in a dramatically different intrinsic reactivity of the bromoethoxy group, but in the additional functionality it carries.

The Strategic Advantage: Beyond Simple Alkylation

The phenyl-1,2,4-triazole scaffold of Reagent A opens up a realm of possibilities that are inaccessible with a simple aliphatic chain.

• Vectorial Elaboration: The triazole and phenyl rings provide multiple sites for further functionalization. This allows for the sequential or orthogonal introduction of other chemical entities, a key strategy in the construction of complex molecules like Antibody-Drug Conjugates (ADCs) and PROTACs.[4][5]

• "Click" Chemistry Handle: The triazole moiety is a well-established and highly valuable participant in copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry.[3][6][7] This allows for the efficient and specific conjugation of the alkylated molecule to other molecules bearing an azide or alkyne functionality.

• Pharmacophoric Contribution: The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, found in numerous approved drugs.[8][9] Its inclusion can contribute to the overall pharmacological profile of the final molecule, potentially enhancing binding affinity or modulating metabolic stability.

Experimental Protocols: A Practical Comparison

While a direct head-to-head comparative study with quantitative data is not available, presenting representative experimental protocols for the use of both types of reagents can provide valuable insight into their practical application.

Protocol 1: N-Alkylation of a Primary Amine

Objective: To compare the general procedure for the N-alkylation of a primary amine using both reagents.

Workflow Diagram:

Methodology for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole (Reagent A):

• Reactant Preparation: In a round-bottom flask, dissolve the primary amine (1.0 eq.) and a suitable base (e.g., K₂CO₃, 1.5 eq.) in a polar aprotic solvent such as DMF or acetonitrile.

• Addition of Alkylating Reagent: To the stirred solution, add 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole (1.1 eq.).

• Reaction: Stir the reaction mixture at room temperature or heat to 50-80 °C. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and pour into water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Methodology for 1-Bromo-2-ethoxyethane (Reagent B): [10]

• Reactant Preparation: In a round-bottom flask, dissolve the primary amine (1.0 eq.) and a base (e.g., K₂CO₃ or Et₃N, 1.5 eq.) in a suitable solvent (e.g., acetonitrile, DMF, or THF).[10]

• Addition of Alkylating Reagent: Add 1-bromo-2-ethoxyethane (1.1 eq.) to the stirred mixture.[10]

• Reaction: Stir the reaction at room temperature or with gentle heating. Monitor the reaction by TLC or LC-MS.

• Work-up: After completion, filter off any inorganic salts. If a water-miscible solvent is used, it can be removed under reduced pressure. The residue can then be taken up in an organic solvent and washed with water.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify by column chromatography.

Causality Behind Experimental Choices:

• Solvent: Polar aprotic solvents like DMF and acetonitrile are commonly used for SN2 reactions as they solvate the cation of the base while leaving the anion (the nucleophile) more reactive.

• Base: An inorganic base like K₂CO₃ is often preferred for its low cost and ease of removal. An organic base like triethylamine can also be used, particularly if the reaction is sensitive to stronger bases.

• Temperature: The reaction temperature is optimized to achieve a reasonable reaction rate without promoting side reactions. For less reactive nucleophiles, heating is often necessary.

Protocol 2: O-Alkylation of a Phenol (Williamson Ether Synthesis)

Objective: To compare the general procedure for the O-alkylation of a phenol using both reagents.

Methodology for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole (Reagent A):

• Phenoxide Formation: In a round-bottom flask, dissolve the phenol (1.0 eq.) in a suitable solvent (e.g., DMF or acetone). Add a base such as K₂CO₃ or Cs₂CO₃ (1.5 eq.) and stir for 30 minutes at room temperature to form the phenoxide.

• Addition of Alkylating Reagent: Add 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole (1.1 eq.) to the reaction mixture.

• Reaction: Stir the reaction at room temperature or heat to 60-80 °C. Monitor the reaction by TLC or LC-MS.

• Work-up: Upon completion, pour the reaction mixture into water and extract with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry, concentrate, and purify by chromatography.

Methodology for 1-Bromo-2-ethoxyethane (Reagent B): [11]

• Phenoxide Formation: Dissolve the phenol (1.0 eq.) and a base (e.g., NaOH or K₂CO₃, 1.2 eq.) in a solvent such as ethanol or DMF.[11]

• Addition of Alkylating Reagent: Add 1-bromo-2-ethoxyethane (1.1 eq.).[11]

• Reaction: Heat the reaction mixture to reflux. Monitor the reaction by TLC.

• Work-up: After the reaction is complete, cool the mixture, remove the solvent under reduced pressure, and partition the residue between water and an organic solvent.

• Purification: Separate the organic layer, dry, concentrate, and purify the product.

Causality Behind Experimental Choices:

• Base Strength: Phenols are more acidic than amines, so a stronger base may not be necessary. However, the choice of base can influence the reaction rate. Cs₂CO₃ is often used for challenging O-alkylations due to the "caesium effect," which enhances the nucleophilicity of the phenoxide.

• Solvent Choice: The choice of solvent can affect the solubility of the phenoxide salt and the rate of the SN2 reaction.

Conclusion: Choosing the Right Tool for the Job

The selection between a functionalized bromoalkoxy reagent like 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole and a simple alkylating agent such as 1-bromo-2-ethoxyethane is a strategic decision that should be guided by the ultimate goal of the synthesis.

• For straightforward incorporation of a bromoethoxy group where no further modification is intended, 1-bromo-2-ethoxyethane is the more atom-economical and cost-effective choice.

• However, when the synthetic strategy involves subsequent conjugation, the construction of complex bifunctional molecules, or the desire to leverage the inherent properties of a heteroaromatic scaffold, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole offers a significant advantage. Its pre-installed functionality provides a versatile platform for advanced molecular engineering in drug discovery.

As Senior Application Scientists, we recognize that the "best" reagent is context-dependent. By understanding the underlying chemical principles and the strategic advantages of each option, researchers can make informed decisions that accelerate their path to novel and impactful therapeutics.

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A Comparative Analysis of the Biological Activity of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole Derivatives

A Senior Application Scientist's Guide to Structure-Activity Relationships and Therapeutic Potential

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous therapeutic agents with a broad spectrum of pharmacological activities.[1][2][3] This guide delves into a comparative analysis of the biological activities of derivatives based on the "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" framework. While direct comparative studies on this specific parent compound are not extensively documented, by examining structurally related analogs, we can elucidate key structure-activity relationships (SAR) that inform the design of novel and more potent therapeutic agents. This analysis will focus on antimicrobial and anticancer activities, two of the most promising areas of investigation for 1,2,4-triazole derivatives.[4][5][6]

The Versatile 1,2,4-Triazole Scaffold: A Foundation for Drug Discovery

The five-membered heterocyclic 1,2,4-triazole ring, with its three nitrogen atoms, possesses unique physicochemical properties that make it a privileged structure in drug design.[3] Its ability to participate in hydrogen bonding, its metabolic stability, and its capacity to serve as a rigid linker contribute to its frequent appearance in clinically successful drugs.[7] Modifications to the substituents on the triazole ring and any associated phenyl groups can dramatically influence the biological activity, allowing for the fine-tuning of potency and selectivity.[8][9]

Comparative Analysis of Biological Activities

This section will explore the antimicrobial and anticancer activities of various 1,2,4-triazole derivatives, drawing comparisons to infer the potential of "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" analogs.

Antimicrobial Activity

1,2,4-triazole derivatives have demonstrated significant potential as antibacterial and antifungal agents.[10][11][12] The mechanism of action often involves the inhibition of essential microbial enzymes.

A key structural feature influencing antimicrobial activity is the presence of a thiol group on the triazole ring, often in the form of a 3-thiol or 3-thione.[13][14][15] The introduction of various substituents at the N-4 and C-5 positions of the triazole ring, as well as on the phenyl ring, has been extensively studied to optimize antimicrobial potency.

Table 1: Comparative Antimicrobial Activity of 1,2,4-Triazole Derivatives

Compound/Derivative Class	Modification	Target Organisms	Activity Metric (e.g., MIC, Zone of Inhibition)	Reference
4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives	Schiff bases and thiazolidinones	Staphylococcus aureus, Pseudomonas aeruginosa, Candida albicans	Zone of inhibition: 6-15 mm	[13]
Schiff bases of 4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol	Varied substitutions on the benzylidene ring	Microsporum gypseum, Staphylococcus aureus	MIC values comparable or superior to ketoconazole and streptomycin	[10]
4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-ones	Varied substituents at N-4 and C-5	Escherichia coli, Klebsiella pneumoniae	Moderate activity	[11]

Structure-Activity Relationship Insights:

• Thiol/Thione Group: The presence of a sulfur atom at the C-3 position is a recurring feature in many active antimicrobial triazoles.[10][13]

• N-4 Substituent: The nature of the substituent at the N-4 position of the triazole ring significantly impacts activity. Aromatic and heterocyclic moieties can enhance potency.

• C-5 Phenyl Ring Substituents: Electron-withdrawing or donating groups on the C-5 phenyl ring can modulate the antimicrobial spectrum and potency. For instance, chloro and fluoro substitutions have shown promising results in some series.[10]

Based on these observations, derivatives of "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" could be synthesized with a thiol group at the 3-position and further modified at the N-4 position to explore their antimicrobial potential. The bromoethoxy group itself might contribute to activity through increased lipophilicity or by acting as a leaving group in interactions with biological targets.

Anticancer Activity

The development of novel anticancer agents is a critical area of research, and 1,2,4-triazole derivatives have emerged as a promising class of compounds.[4][5][6][7] Their mechanisms of action are diverse and can include enzyme inhibition, disruption of signaling pathways, and induction of apoptosis.

Table 2: Comparative Anticancer Activity of 1,2,4-Triazole Derivatives

Compound/Derivative Class	Cell Lines	Activity Metric (IC50)	Reference
1,3-diphenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-ones	MCF-7, HeLa, A549	6.43 - 21.1 µM	[4]
1,4-diphenyl-2-(1H-1,2,4-triazol-1-yl) butane-1,4-diones	MCF-7, HeLa, A549	9.8 - 16.5 µM	[4]
Fused/hybrid 1,2,4-triazoles (e.g., with pyrimidine, quinazoline)	Various cancer cell lines	Potent cytotoxic activity	[6]

Structure-Activity Relationship Insights:

• Substitution on the Phenyl Ring: The substitution pattern on the phenyl rings attached to the triazole core is crucial for anticancer activity. Halogen substitutions (Br, Cl) have been shown to enhance cytotoxicity in some series.[4]

• Hybrid Molecules: Fusing the 1,2,4-triazole ring with other heterocyclic systems, such as quinazoline, can lead to highly potent anticancer agents.[6][16] This strategy of molecular hybridization is a powerful tool in drug design.

• Linker between Phenyl and Triazole Rings: The nature and length of the linker connecting the phenyl and triazole moieties can influence the compound's ability to interact with its biological target.

The "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" scaffold provides a flexible platform for developing anticancer agents. The bromoethoxy group could be a key pharmacophoric feature, and modifications to the triazole ring, such as the introduction of other aromatic or heterocyclic groups, could lead to potent and selective anticancer compounds.

Experimental Protocols

To facilitate further research, this section provides generalized, step-by-step methodologies for the synthesis and biological evaluation of 1,2,4-triazole derivatives.

General Synthetic Protocol for 4-Aryl-4H-1,2,4-triazole Derivatives

The synthesis of 4-substituted-4H-1,2,4-triazoles often involves the cyclization of thiosemicarbazides or the reaction of an amine with a triazole precursor. The following is a representative synthetic scheme.

Caption: General synthetic workflow for 4-aryl-4H-1,2,4-triazole derivatives.

Step-by-Step Methodology:

• Synthesis of the Intermediate Formamidine: A substituted aniline (e.g., 4-(2-bromoethoxy)aniline) is reacted with N,N-dimethylformamide dimethyl acetal. This reaction is typically carried out in a suitable solvent like methanol and refluxed for several hours.

• Cyclization to the Triazole Ring: The resulting formamidine intermediate is then reacted with hydrazine hydrate in a solvent such as ethanol. The reaction mixture is refluxed to facilitate the cyclization and formation of the 4H-1,2,4-triazole ring.

• Purification: The crude product is purified by recrystallization from an appropriate solvent (e.g., ethanol, methanol) to yield the desired 4-aryl-4H-1,2,4-triazole derivative.

In Vitro Antimicrobial Activity Screening (Agar Well Diffusion Method)

This method provides a qualitative and semi-quantitative assessment of the antimicrobial activity of the synthesized compounds.

Caption: Workflow for the agar well diffusion antimicrobial assay.

Step-by-Step Methodology:

• Media Preparation: Prepare sterile nutrient agar plates for bacteria or Sabouraud dextrose agar plates for fungi.

• Inoculation: A standardized microbial suspension is uniformly spread over the surface of the agar plates.

• Well Creation: Sterile wells (typically 6 mm in diameter) are punched into the agar.

• Compound Application: A specific concentration of the synthesized compound dissolved in a suitable solvent (e.g., DMSO) is added to each well. A solvent control and a standard antibiotic/antifungal are also included.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria, 25-30°C for fungi) for 24-48 hours.

• Data Analysis: The diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) is measured in millimeters.

In Vitro Anticancer Activity Screening (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used to measure cell viability and proliferation.

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Cancer cells are seeded into a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the synthesized compounds. A vehicle control (e.g., DMSO) and a positive control (a known anticancer drug) are included.

• Incubation: The plates are incubated for a specified period (typically 48-72 hours) to allow the compounds to exert their effects.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: A solubilizing agent, such as DMSO, is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: The percentage of cell viability is calculated relative to the control, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.

Conclusion and Future Directions

The "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" scaffold represents a promising starting point for the development of novel therapeutic agents. By leveraging the extensive body of research on related 1,2,4-triazole derivatives, a rational design approach can be employed to synthesize new compounds with enhanced antimicrobial and anticancer activities.

Future research should focus on:

• Synthesis and Biological Evaluation: A focused library of derivatives of "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" should be synthesized and screened for a wide range of biological activities.

• Mechanism of Action Studies: For the most potent compounds, detailed mechanistic studies should be undertaken to identify their molecular targets and pathways of action.

• In Vivo Studies: Promising candidates should be advanced to in vivo animal models to evaluate their efficacy, pharmacokinetics, and toxicity profiles.

By systematically exploring the structure-activity relationships of this class of compounds, the scientific community can unlock their full therapeutic potential and contribute to the development of the next generation of antimicrobial and anticancer drugs.

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Comparative Efficacy of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole Against Resistant Fungal Strains: A Technical Guide

Executive Summary: The escalating threat of antimicrobial resistance necessitates the development of novel therapeutic agents. The 1,2,4-triazole scaffold is a cornerstone in antifungal drug design, with leading drugs like fluconazole and voriconazole featuring this core structure.[1][2] This guide provides a comparative analysis of a novel derivative, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, evaluating its potential efficacy against drug-resistant fungal pathogens. While direct experimental data for this specific compound is emerging, this guide synthesizes data from structurally related analogs to project its therapeutic potential and outlines the standardized methodologies required for its rigorous evaluation. The primary mechanism of action for antifungal triazoles is the inhibition of lanosterol 14α-demethylase (CYP51), a critical enzyme in the fungal ergosterol biosynthesis pathway.[2][3][4]

Introduction: The Challenge of Fungal Resistance and the Promise of Novel Triazoles

Invasive fungal infections are a significant cause of morbidity and mortality, a problem exacerbated by the rise of drug-resistant strains such as fluconazole-resistant Candida albicans and multidrug-resistant Candida auris.[1] The 1,2,4-triazole class of antifungals has been a mainstay of treatment, but its efficacy is threatened.[1] This has spurred research into new derivatives that can overcome existing resistance mechanisms. The molecule 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole incorporates several features of interest: the proven 1,2,4-triazole core, a phenyl linker common in potent azoles, and a bromoethoxy substituent. Halogenation, particularly with bromine and chlorine, has been shown in various studies to enhance the antifungal potency of triazole derivatives.[1][2]

Postulated Mechanism of Action: Inhibition of Ergosterol Biosynthesis

The established mechanism for triazole antifungals involves the targeted inhibition of the cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[2][3] This enzyme is essential for the conversion of lanosterol to ergosterol, a vital component of the fungal cell membrane that maintains its integrity and fluidity.[3][5] The N4 nitrogen of the triazole ring coordinates with the heme iron atom in the active site of CYP51, effectively blocking the substrate-binding site.[3] This disruption of ergosterol synthesis leads to the accumulation of toxic sterol precursors, increased membrane permeability, and ultimately, fungal cell death.

Caption: Postulated mechanism of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole via CYP51 inhibition.

Comparative Efficacy Analysis

Direct minimum inhibitory concentration (MIC) data for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole against resistant strains is not yet widely published. However, by examining structurally similar compounds from recent literature, we can infer its potential potency. Structure-activity relationship (SAR) studies consistently show that halogenated phenyl rings and other specific substitutions can significantly enhance antifungal activity, often surpassing that of fluconazole.[1][2] For instance, triazole derivatives with dichloro or bromo substitutions have demonstrated potent activity, with some analogs showing MIC values significantly lower than fluconazole against resistant C. albicans.[1][2]

Compound / Drug	Organism	Resistance Profile	Reported MIC Range (µg/mL)
Fluconazole (Reference)	Candida albicans	Susceptible	0.25 - 2
Fluconazole (Reference)	Candida albicans	Resistant	>64
Voriconazole (Reference)	Cryptococcus neoformans	Susceptible	0.015 - 0.25
Triazole Analog 7a (R1=Br)	Various Fungal Strains	Not Specified	0.0313 - 1[2]
Dichlorobenzyl Analog 18b	Various Fungi	Not Specified	0.5[1]
Substituted Triazole 7	Cryptococcus neoformans	Not Specified	0.0156 (Comparable to Voriconazole)[6]
Substituted Triazole 5a	Candida albicans	Not Specified	0.0313[1]

Note: The data for analogs is sourced from broad studies on novel triazole derivatives. MIC values are highly dependent on the specific strain and testing conditions.

Experimental Protocol: Antifungal Susceptibility Testing via Broth Microdilution

To rigorously assess the efficacy of novel compounds like 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, standardized methods are crucial. The broth microdilution method, as detailed by the Clinical and Laboratory Standards Institute (CLSI) in documents M27 and M60, is the gold standard for antifungal susceptibility testing of yeasts.[7][8][9]

Rationale for Method Selection

The CLSI broth microdilution method is selected for its high reproducibility, standardization across laboratories, and its ability to provide a quantitative MIC value, which is essential for comparing the potency of different compounds.

Step-by-Step Methodology

• Preparation of Compound Stock:

  • Accurately weigh the synthesized 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

  • Dissolve in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 1600 µg/mL).

• Inoculum Preparation:

  • Subculture the fungal isolate (e.g., fluconazole-resistant C. albicans) on an appropriate agar plate (e.g., Sabouraud Dextrose Agar) and incubate for 24-48 hours to ensure purity and viability.

  • Harvest colonies and suspend them in sterile saline.

  • Adjust the suspension turbidity to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10⁶ CFU/mL.

  • Dilute this suspension in RPMI-1640 medium (buffered with MOPS) to achieve the final target inoculum density of 0.5-2.5 x 10³ CFU/mL.[9]

• Preparation of Microdilution Plates:

  • Use sterile 96-well U-bottom microtiter plates.

  • Dispense 100 µL of RPMI-1640 medium into wells 2 through 12.

  • Create a serial dilution of the drug. Add 200 µL of the drug stock (at twice the highest desired final concentration) to well 1. Then, transfer 100 µL from well 1 to well 2, mix, transfer 100 µL from well 2 to well 3, and so on, down to well 10. Discard 100 µL from well 10.

  • This creates a 2-fold serial dilution of the compound. Wells 11 (drug-free) and 12 (inoculum-free) serve as positive growth and sterility controls, respectively.

• Inoculation and Incubation:

  • Add 100 µL of the prepared fungal inoculum to wells 1 through 11. The final volume in each well will be 200 µL.

  • Seal the plates or place them in a humidified container to prevent evaporation.

  • Incubate at 35°C for 24-48 hours.

• Reading and Interpreting Results:

  • The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition (typically ≥50%) of growth compared to the positive control well.

  • Results can be read visually or with a spectrophotometric plate reader.

Caption: Workflow for Broth Microdilution Antifungal Susceptibility Testing.

Discussion and Future Directions

The structural characteristics of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, particularly the halogenated ethoxy-phenyl moiety, position it as a promising candidate for activity against resistant fungal strains. Based on SAR data from related compounds, it is hypothesized to exhibit potent inhibition of CYP51, potentially with an MIC profile superior to first-generation triazoles like fluconazole.

The critical next step is the empirical validation of this hypothesis through rigorous in vitro testing, as outlined in the protocol above, against a panel of clinically relevant resistant isolates (C. albicans, C. auris, C. glabrata, Aspergillus fumigatus). Subsequent research should focus on cytotoxicity assays to determine its therapeutic index, in vivo efficacy studies in animal models of infection, and mechanistic studies to confirm CYP51 as the primary target and to investigate potential off-target effects.

References

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• Clinical and Laboratory Standards Institute. (2020). M60: Performance Standards for Antifungal Susceptibility Testing of Yeasts, 2nd Edition. CLSI. [Link]

• Clinical and Laboratory Standards Institute. (2022). M27M44S: Performance Standards for Antifungal Susceptibility Testing of Yeasts. CLSI. [Link]

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In vitro testing of compounds synthesized from "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole"

A Senior Application Scientist's Guide to Screening Compounds Synthesized from 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Introduction: The Rationale for Derivatizing the 1,2,4-Triazole Scaffold

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically significant drugs with a vast spectrum of biological activities, including antifungal, anticancer, antiviral, and anticonvulsant properties.[1][2][3] The inherent properties of the triazole ring, such as its ability to engage in hydrogen bonding and coordinate with metallic ions in enzyme active sites, make it an attractive starting point for drug discovery.[3][4]

The parent compound, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole , serves as an excellent precursor for generating a diverse chemical library. The terminal bromine on the ethoxy chain is a highly reactive leaving group, amenable to nucleophilic substitution. This allows for the systematic introduction of various functional groups, enabling a targeted exploration of the structure-activity relationship (SAR) to optimize for potency and selectivity against specific biological targets. This guide provides a framework for the comparative in vitro evaluation of such a synthesized library, focusing on two primary therapeutic areas: oncology and infectious diseases.

Caption: High-level workflow from synthesis to hit identification.

Part 1: Anticancer Activity Evaluation

A significant number of triazole derivatives have demonstrated potent anticancer activity.[5][6][7] The initial phase of screening involves assessing the general cytotoxicity of the synthesized compounds against a panel of relevant human cancer cell lines. This approach helps identify compounds with broad-spectrum activity or selective toxicity towards a specific cancer type.

Primary Cytotoxicity Screening: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational, colorimetric method for assessing cell metabolic activity.[8] Viable cells with active mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding an insoluble purple formazan product.[9][10] The amount of formazan produced is directly proportional to the number of living cells.

Rationale: This protocol is designed to determine the half-maximal inhibitory concentration (IC50), a standard measure of a compound's potency in inhibiting cell growth.[11] The use of a panel of cell lines provides initial insights into the compound's spectrum of activity.

• Cell Culture & Seeding:

  • Maintain human cancer cell lines (e.g., MCF-7 for breast, A549 for lung, HCT-116 for colon) in their recommended culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, in a humidified incubator at 37°C with 5% CO2.[11]

  • Harvest cells at 80-90% confluency using trypsin.

  • Seed 5,000-10,000 cells per well in a 96-well flat-bottom plate and allow them to adhere for 24 hours. Scientist's Note: Consistent cell seeding density is critical for assay reproducibility.

• Compound Preparation & Treatment:

  • Prepare a 10 mM stock solution of each synthesized derivative and a positive control (e.g., Doxorubicin) in DMSO.

  • Perform serial dilutions in culture medium to create a range of final concentrations (e.g., 0.1 µM to 100 µM). The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include "cells only" (negative control) and "medium only" (blank) wells.

  • Incubate the plate for 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C. Scientist's Note: During this incubation, purple formazan crystals will form in viable cells.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control cells.

  • Plot the percentage viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Compound ID	Parent Compound	Derivative A (Amine)	Derivative B (Thiol)	Derivative C (Azide)	Doxorubicin (Control)
IC50 (µM) vs. MCF-7	>100	15.2	25.8	8.9	0.9
IC50 (µM) vs. A549	>100	22.5	31.4	12.1	1.5
IC50 (µM) vs. HCT-116	>100	18.9	28.1	10.4	1.2

Note: Data are hypothetical and for illustrative purposes.

Secondary Mechanistic Assay: LDH Release

While the MTT assay measures metabolic activity, the Lactate Dehydrogenase (LDH) assay assesses cell membrane integrity.[10][12] LDH is a stable cytosolic enzyme that is released into the culture medium upon cell lysis or membrane damage.[12] Comparing MTT and LDH results can help differentiate between cytostatic (growth-inhibiting) and cytotoxic (cell-killing) effects. A compound that is highly active in the MTT assay but shows low LDH release may be primarily cytostatic.

Caption: Principle of the LDH cytotoxicity assay.

Part 2: Antimicrobial & Antifungal Activity Evaluation

The triazole scaffold is famously present in leading antifungal drugs like Fluconazole and Voriconazole, which act by inhibiting fungal cytochrome P450 enzymes.[3][4] Therefore, screening new derivatives for antimicrobial and antifungal activity is a logical and promising direction.

Primary Screening: Minimum Inhibitory Concentration (MIC) Determination

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a defined incubation period.[13][14][15] It is the gold standard for assessing the potency of new antimicrobial compounds.[16] The broth microdilution method is a standardized and widely used technique for determining MIC values.[17][18]

Rationale: This protocol determines the potency of the synthesized compounds against a panel of clinically relevant bacterial and fungal strains. Comparing the MIC values against Gram-positive, Gram-negative, and fungal species reveals the compound's spectrum of activity.

• Microorganism Preparation:

  • Select a panel of test organisms, including Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli, Pseudomonas aeruginosa), and yeast (e.g., Candida albicans).

  • From a fresh agar plate, inoculate 3-5 colonies into a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for yeast).[16][19]

  • Incubate the culture at 37°C (for bacteria) or 30°C (for yeast) with shaking until the turbidity matches a 0.5 McFarland standard (approx. 1-2 x 10⁸ CFU/mL).

  • Dilute this inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[16]

• Compound Dilution:

  • In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds and positive controls (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) in the appropriate broth.

• Inoculation and Incubation:

  • Add the standardized microbial inoculum to each well.

  • Include a "growth control" well (microbes, no compound) and a "sterility control" well (broth only).

  • Seal the plates and incubate for 18-24 hours at the appropriate temperature.

• Reading and Interpretation:

  • The MIC is the lowest concentration of the compound at which there is no visible turbidity (i.e., no microbial growth). This can be assessed visually or by using a microplate reader to measure absorbance at 600 nm.

Compound ID	Derivative A	Derivative B	Derivative C	Ciprofloxacin	Fluconazole
MIC (µg/mL) vs. S. aureus	16	8	32	0.5	-
MIC (µg/mL) vs. E. coli	>64	32	>64	0.015	-
MIC (µg/mL) vs. C. albicans	8	4	16	-	1

Note: Data are hypothetical and for illustrative purposes. A lower MIC value indicates higher potency.[13]

Conclusion and Forward Path

This guide outlines a systematic, two-pronged in vitro screening approach for evaluating novel compounds derived from 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. By employing standardized assays such as MTT for cytotoxicity and broth microdilution for MIC, researchers can efficiently identify promising "hit" compounds for further investigation.

Compounds demonstrating high potency (low IC50 or MIC values) and selectivity should be advanced to secondary assays to elucidate their mechanism of action. For anticancer agents, this could involve apoptosis induction assays or specific kinase inhibition panels.[20] For antimicrobial agents, time-kill assays can determine if a compound is bactericidal or bacteriostatic.[21] This structured evaluation process ensures that resources are focused on derivatives with the highest therapeutic potential, paving the way for lead optimization and eventual in vivo testing.

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The Fulcrum of Efficacy: A Comparative Guide to "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" and PEG Linkers in Bioconjugate Development

For Researchers, Scientists, and Drug Development Professionals

In the intricate design of targeted therapeutics such as antibody-drug conjugates (ADCs), the linker connecting the targeting moiety to the potent payload is a critical determinant of success. Its chemical architecture dictates the stability, solubility, pharmacokinetics, and ultimately, the therapeutic index of the entire construct. This guide provides an in-depth, objective comparison of a rigid, aromatic linker, "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole," and the widely utilized flexible, hydrophilic polyethylene glycol (PEG) linkers. Supported by experimental data and detailed methodologies, this document will empower you to make informed decisions in your bioconjugate design.

At a Glance: Key Performance Characteristics

Parameter	"4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" Linker	PEG Linkers
Structure & Flexibility	Rigid, planar aromatic structure	Flexible, linear or branched polymer
Hydrophilicity	Inherently hydrophobic	Highly hydrophilic
Solubility Enhancement	Limited; may contribute to aggregation with hydrophobic payloads	Excellent; significantly improves solubility of the conjugate[1][2][3][][]
Plasma Stability	High (Triazole ring is metabolically stable)	High (PEG backbone is generally stable)
Pharmacokinetics	Shorter half-life and faster clearance due to hydrophobicity[6][7]	Prolonged half-life and reduced clearance[2][3][8]
Drug-to-Antibody Ratio (DAR)	May be limited by aggregation at higher DARs with hydrophobic payloads	Can support higher DARs without inducing aggregation[3]
"Bystander" Killing Effect	Potentially enhanced due to the release of a more lipophilic payload-linker remnant	Can be modulated by the cleavable moiety and payload properties

Delving Deeper: A Tale of Two Linkers

The choice between a rigid aromatic linker and a flexible PEG linker represents a fundamental decision in bioconjugate design, with each offering a distinct set of advantages and disadvantages.

The Case for "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole": Rigidity and Defined Spacing

The "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" linker belongs to a class of aromatic, rigid linkers. The central 1,2,4-triazole ring provides a stable, planar scaffold.[9] This rigidity can offer precise control over the distance between the antibody and the payload, which may be advantageous in certain applications where a specific spatial orientation is desired for optimal target engagement or payload release.

However, the aromatic nature of this linker inherently imparts hydrophobicity.[6][7] This can be a significant drawback, particularly when conjugated with equally hydrophobic payloads. Increased hydrophobicity of an ADC is strongly correlated with accelerated plasma clearance, leading to reduced exposure and potentially lower in vivo efficacy.[6][7] Furthermore, hydrophobic ADCs are more prone to aggregation, which can lead to immunogenicity and altered pharmacokinetic profiles.[3][][10]

The Power of PEG: Flexibility and Hydrophilicity

Polyethylene glycol (PEG) linkers are long-chain, flexible polymers that have become a mainstay in bioconjugate development. Their primary advantage is their exceptional hydrophilicity.[1][2][3][][] The incorporation of a PEG linker can effectively create a "hydrophilic shield" around a hydrophobic payload, mitigating the issues of aggregation and rapid clearance.[2] This allows for the use of higher drug-to-antibody ratios (DARs) without compromising the biophysical properties of the ADC.[3]

Studies have consistently shown that PEGylation of ADCs leads to improved pharmacokinetic profiles, including a longer circulation half-life and increased plasma exposure.[2][3][8] This prolonged circulation increases the probability of the ADC reaching its target tumor cells. The flexible nature of the PEG chain can also provide steric hindrance, potentially protecting the payload from premature degradation.

Experimental Workflows: From Synthesis to Evaluation

To provide a practical framework for comparing these linker technologies, we present the following experimental workflows.

Diagram: General Workflow for ADC Synthesis and Evaluation

Caption: A generalized workflow for the synthesis, characterization, and evaluation of Antibody-Drug Conjugates (ADCs).

Experimental Protocols

Protocol 1: Synthesis of an ADC with "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" Linker

This protocol describes a conceptual pathway for the conjugation of a thiol-containing payload to an antibody via the bromoethoxy-functionalized triazole linker.

1. Antibody Preparation: a. Prepare the antibody in a suitable buffer (e.g., PBS, pH 7.4). b. If conjugating to native cysteines, partially reduce the interchain disulfide bonds using a reducing agent like TCEP (tris(2-carboxyethyl)phosphine). The molar ratio of TCEP to antibody needs to be optimized to achieve the desired DAR. c. Remove excess TCEP using a desalting column.

2. Linker-Payload Synthesis: a. Synthesize the "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" linker. A potential synthetic route involves the reaction of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole with 1,2-dibromoethane under basic conditions. b. Conjugate the thiol-containing payload to a suitable reactive group on the payload itself, if necessary, to prepare it for linking.

3. Conjugation Reaction: a. React the reduced antibody with a molar excess of the "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" linker in a conjugation buffer (e.g., PBS with an organic co-solvent like DMSO to aid linker solubility, pH ~7.5-8.5). The bromoethoxy group will react with the free thiols on the antibody via nucleophilic substitution. b. The payload can be introduced either pre-conjugated to the linker or in a subsequent step, depending on the overall synthetic strategy. c. Allow the reaction to proceed for a defined period (e.g., 1-4 hours) at a controlled temperature (e.g., room temperature or 4°C).

4. Purification and Characterization: a. Purify the resulting ADC using size-exclusion chromatography (SEC) to remove unreacted linker and payload. b. Characterize the ADC for drug-to-antibody ratio (DAR) using hydrophobic interaction chromatography (HIC-HPLC)[11][][13][14][15] and for aggregation using SEC.

Protocol 2: Synthesis of an ADC with a PEG Linker (e.g., Maleimide-PEG-NHS Ester)

This protocol outlines the conjugation of a payload to an antibody using a common heterobifunctional PEG linker.

1. Antibody and Payload Preparation: a. Prepare the antibody in an amine-free buffer (e.g., PBS, pH 7.4). b. Prepare the payload with a free thiol group.

2. Conjugation Reaction (Two-Step): a. Step 1: Antibody-Linker Conjugation: React the antibody with the NHS ester end of the Maleimide-PEG-NHS ester linker. The NHS ester will react with primary amines (e.g., lysine residues) on the antibody surface. The reaction is typically carried out at a slightly basic pH (8.0-8.5). b. Purify the antibody-linker intermediate using a desalting column to remove excess linker. c. Step 2: Linker-Payload Conjugation: React the maleimide-functionalized antibody with the thiol-containing payload. The maleimide group will specifically react with the thiol to form a stable thioether bond. This reaction is most efficient at a pH of 6.5-7.5.

3. Purification and Characterization: a. Purify the final ADC using SEC. b. Characterize the ADC for DAR (HIC-HPLC)[11][][13][14][15] and aggregation (SEC).

Comparative Evaluation Methodologies

Diagram: Key In Vitro Assays for ADC Comparison

Caption: Core in vitro assays for the comparative evaluation of ADCs with different linkers.

Protocol 3: In Vitro Plasma Stability Assay

• Incubate the ADCs (with triazole and PEG linkers) in plasma from the relevant species (e.g., mouse, rat, human) at 37°C.

• Collect aliquots at various time points (e.g., 0, 24, 48, 72, 168 hours).

• Analyze the samples by HIC-HPLC to determine the change in the drug-to-antibody ratio (DAR) over time. A stable linker will show minimal change in DAR.[16]

Protocol 4: In Vitro Cytotoxicity Assay

• Seed target antigen-positive cancer cells in a 96-well plate.

• Treat the cells with serial dilutions of the ADCs (with triazole and PEG linkers).

• Incubate for a period that allows for cell division and the cytotoxic effect to manifest (e.g., 72-120 hours).

• Assess cell viability using a suitable assay (e.g., MTT, CellTiter-Glo).

• Calculate the half-maximal inhibitory concentration (IC50) for each ADC.

Protocol 5: In Vitro Bystander Effect Assay (Co-Culture Method)[17][18][19][20][21]

• Co-culture antigen-positive (Ag+) and antigen-negative (Ag-) cells. The Ag- cells are typically labeled with a fluorescent marker (e.g., GFP) for easy identification.

• Treat the co-culture with the ADCs.

• After a suitable incubation period, assess the viability of both the Ag+ and Ag- cell populations, for example, by flow cytometry or high-content imaging.

• A significant reduction in the viability of the Ag- cells in the presence of the ADC indicates a bystander effect.

Concluding Remarks: A Strategic Choice

The selection of a linker is not a one-size-fits-all decision but a strategic choice that must be tailored to the specific antibody, payload, and therapeutic indication.

The "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" linker, representative of rigid aromatic linkers, offers the potential for precise spatial control. However, its inherent hydrophobicity presents a significant challenge that can negatively impact the pharmacokinetic properties and stability of the resulting ADC. This type of linker may be more suitable for payloads that are not excessively hydrophobic or in applications where a shorter circulation time is desired.

In contrast, PEG linkers provide a powerful tool to overcome the limitations of hydrophobic payloads. Their ability to enhance solubility, prolong circulation half-life, and potentially enable higher drug loading makes them a versatile and often preferred choice in modern ADC development.[1][2][3][][] The flexibility in PEG chain length and architecture (linear vs. branched) allows for fine-tuning of the ADC's properties.[17]

Ultimately, the optimal linker choice will be determined by a thorough experimental evaluation of ADCs constructed with each linker type. The protocols and comparative framework provided in this guide offer a robust starting point for these critical investigations, paving the way for the development of safer and more effective targeted therapies.

References

• Agilent. (n.d.). In vitro real-time evaluation of bystander effects of antibody-drug conjugates. Retrieved from [Link]

• MolecularCloud. (2025). Monodispersed PEG Linkers Enhance Antibody–Drug Conjugates (ADCs). Retrieved from [Link]

• IPHASE Biosciences. (2025). ADC Drugs: Concepts of Linker Cleavage and Payload Release. Retrieved from [Link]

• AACR Publications. (2025). Abstract 5476: In vitro real-time evaluation of bystander effects of antibody-drug conjugates. Retrieved from [Link]

• AxisPharm. (2024). An Introduction to Linkers in Antibody-Drug Conjugates (ADCs). Retrieved from [Link]

• ICE Bioscience. (n.d.). In Vitro Bystander Effect Assays. Retrieved from [Link]

• MDPI. (2022). What Are ADC Linkers: Antibody–Drug Conjugates—A Tutorial Review. Retrieved from [Link]

• ADC Review. (n.d.). PEG Linkers. Retrieved from [Link]

• Biocytogen. (2025). AACR 2025: Animal models for evaluating the efficacy of anti-human HER2 ADC alone or in combination with IO therapy. Retrieved from [Link]

• AACR Journals. (2014). Abstract 4470: Elucidating the role of drug-linker hydrophobicity in the disposition of antibody-drug conjugates. Retrieved from [Link]

• Waters. (n.d.). Automating the Determination of Drug-to-Antibody Ratio (DAR) of Antibody Drug Conjugates (ADCs) Based on Separation by Hydrophobic Interaction Chromatography (HIC). Retrieved from [Link]

• AACR Publications. (2025). Abstract 5476: In vitro real-time evaluation of bystander effects of antibody-drug conjugates. Retrieved from [Link]

• ResearchGate. (2015). Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index. Retrieved from [Link]

• IOVS. (2025). Animal Models of Antibody-Drug Conjugate (ADC) Corneal Toxicity. Retrieved from [Link]

• AACR Journals. (2025). Abstract 2937: Animal models for evaluating the efficacy of anti-human HER2 ADC alone or in combination with IO therapy. Retrieved from [Link]

• NIH. (2021). Considerations for the Nonclinical Safety Evaluation of Antibody–Drug Conjugates. Retrieved from [Link]

• Semantic Scholar. (2015). Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index. Retrieved from [Link]

• AACR Journals. (2023). Abstract 3242: Efficacy evaluation by novel humanized mouse models for preclinical study of ADCs combined with immunotherapy. Retrieved from [Link]

• Frontiers. (2022). Incorporation of Hydrophilic Macrocycles Into Drug-Linker Reagents Produces Antibody-Drug Conjugates With Enhanced in vivo Performance. Retrieved from [Link]

• NIH. (2022). Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs with excellent in vivo PK profile. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Drug-to-Antibody Ratio (DAR) and Drug Load Distribution by Hydrophobic Interaction Chromatography and Reversed Phase High-Performance Liquid Chromatography. Retrieved from [Link]

• ResearchGate. (2017). Drug-to-Antibody Ratio (DAR) and Drug Load Distribution by Hydrophobic Interaction Chromatography and Reversed Phase High-Performance Liquid Chromatography. Retrieved from [Link]

• YMC Europe. (n.d.). HPLC Analysis of Drug-to-Antibody Ratio (DAR) Using BioPro HIC BF. Retrieved from [Link]

• ACS Publications. (2026). Valine-Alanine-Based Peptidomimetic Linker for Antibody-Drug Conjugates. Retrieved from [Link]

• MDPI. (2021). PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates. Retrieved from [Link]

• Sterling Pharma Solutions. (2025). Stability of ADC linker payloads in sub-cellular fractions. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of each drug-linkers. Retrieved from [Link]

• NIH. (2021). Antibody–drug conjugates: Recent advances in linker chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Balancing ADC stability and payload release via linker design and.... Retrieved from [Link]

• NIH. (2019). Synthesis of 4-Alkyl-4H-1,2,4-triazole Derivatives by Suzuki Cross-Coupling Reactions and Their Luminescence Properties. Retrieved from [Link]

• NIH. (2021). Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay. Retrieved from [Link]

• Chemical Methodologies. (2022). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Retrieved from [Link]

• Google Patents. (n.d.). Process for the synthesis of 4-amino-1,2,4-(4h)triazole derivatives.

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A Spectroscopic Guide to Distinguishing Isomers of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

In the landscape of drug discovery and materials science, the precise structural elucidation of synthesized compounds is paramount. The isomeric purity of a molecule can profoundly influence its biological activity, pharmacokinetic properties, and material characteristics. This guide provides a comprehensive spectroscopic comparison of the potential isomers of "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole," a heterocyclic compound with potential applications in medicinal chemistry.

The primary isomeric ambiguity in the synthesis of monosubstituted 1,2,4-triazoles is the formation of the 1-substituted (1H) versus the 4-substituted (4H) isomer. This guide will focus on the key spectroscopic differences between 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole (Isomer A) and its regioisomer, 1-(4-(2-bromoethoxy)phenyl)-1H-1,2,4-triazole (Isomer B) . Understanding these differences is crucial for researchers to confirm the regioselectivity of their synthetic routes and to ensure the integrity of their subsequent studies.

The Structural Isomers

The two principal isomers that can arise from the synthesis are depicted below. The key distinction lies in the point of attachment of the substituted phenyl ring to the 1,2,4-triazole core.

Figure 1: Chemical structures of the two primary isomers.

Spectroscopic Comparison: A Multi-faceted Approach

A combination of spectroscopic techniques is essential for the unambiguous differentiation of these isomers. This guide will detail the expected variations in Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR), and Ultraviolet-Visible (UV-Vis) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy is arguably the most powerful technique for distinguishing between the 1- and 4-substituted 1,2,4-triazole isomers. The differences in the electronic environment of the triazole ring protons and carbons lead to distinct chemical shifts and coupling constants.

The key diagnostic signals in the ¹H NMR spectrum are the protons of the triazole ring.

• Isomer A (4H-1,2,4-triazole): Due to the C₂ symmetry of the 4-substituted triazole ring, the two protons at the C3 and C5 positions are chemically equivalent. This results in a single, sharp singlet in the aromatic region, typically observed at a downfield chemical shift.

• Isomer B (1H-1,2,4-triazole): In the 1-substituted isomer, the protons at the C3 and C5 positions are in different chemical environments. Consequently, they will appear as two distinct singlets . The proton at C5 is generally more deshielded (appears at a higher chemical shift) than the proton at C3.

The protons of the bromoethoxy and phenyl groups will also exhibit characteristic signals, but the triazole proton signals are the most definitive for isomer identification.

Similar to ¹H NMR, the ¹³C NMR spectrum provides clear evidence for the isomeric form.

• Isomer A (4H-1,2,4-triazole): The symmetry of the 4-substituted ring leads to the chemical equivalence of the C3 and C5 carbons, resulting in a single signal for these two carbons in the ¹³C NMR spectrum.

• Isomer B (1H-1,2,4-triazole): The lack of symmetry in the 1-substituted ring means that the C3 and C5 carbons are non-equivalent and will show two separate signals .

Table 1: Expected NMR Chemical Shift Ranges for Key Nuclei

Nucleus	Isomer A (4H-1,2,4-triazole)	Isomer B (1H-1,2,4-triazole)	Rationale for Difference
¹H NMR
Triazole H3/H5	Singlet, ~8.5-9.0 ppm	Two singlets, ~8.0-8.2 ppm (H3) and ~8.6-8.8 ppm (H5)	The C₂ symmetry in the 4H-isomer makes the protons equivalent. The asymmetry in the 1H-isomer leads to distinct chemical environments.[1]
¹³C NMR
Triazole C3/C5	Single signal, ~145-150 ppm	Two signals, ~145-148 ppm (C3) and ~150-155 ppm (C5)	The equivalence of C3 and C5 in the 4H-isomer results in a single peak, while they are non-equivalent in the 1H-isomer.[1]

Mass Spectrometry (MS)

While both isomers will exhibit the same molecular ion peak, their fragmentation patterns upon ionization can differ, providing supplementary evidence for their identification. The fragmentation of 1,2,4-triazoles is known to be complex and highly dependent on the nature and position of the substituents.

• Expected Fragmentation: Common fragmentation pathways for substituted 1,2,4-triazoles involve cleavage of the triazole ring. The specific fragmentation pattern will be influenced by the stability of the resulting fragment ions. For the title compounds, fragmentation may involve the loss of the bromoethoxy group, cleavage of the ether linkage, and fragmentation of the triazole ring itself. Subtle differences in the relative abundances of fragment ions can be expected between the two isomers due to the different points of attachment of the phenyl ring, which influences the stability of the resulting radical cations and fragment ions.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is useful for identifying the functional groups present in the molecule. While it may not be the primary technique for distinguishing between the 1- and 4-isomers, subtle differences in the fingerprint region can be observed.

• Characteristic Vibrations: Both isomers will show characteristic absorption bands for the C-H stretching of the aromatic and aliphatic groups, C=N and N-N stretching of the triazole ring, C-O stretching of the ether, and C-Br stretching.

• Isomeric Differences: The symmetry differences between the two isomers can lead to slight variations in the positions and intensities of the ring stretching and bending vibrations in the fingerprint region (below 1500 cm⁻¹). For instance, the C-N stretching and ring breathing modes of the triazole core may appear at slightly different wavenumbers.

Table 2: Key FT-IR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)	Notes
Aromatic C-H Stretch	3100 - 3000	Present in both isomers.
Aliphatic C-H Stretch	3000 - 2850	Present in both isomers, corresponding to the ethoxy group.
C=N and N=N Stretch (Triazole)	1600 - 1450	The exact positions and number of bands may differ slightly between the isomers due to symmetry.[2]
C-O Stretch (Ether)	1250 - 1050	A strong band characteristic of the aryl-alkyl ether.
C-Br Stretch	690 - 550	A weaker absorption in the lower frequency region.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule. The position of the absorption maximum (λmax) is sensitive to the extent of conjugation and the electronic nature of the chromophore.

• Expected Spectra: Both isomers are expected to exhibit absorption bands in the UV region due to π → π* transitions of the phenyl ring and the triazole system.

• Isomeric Differences: The electronic communication between the phenyl ring and the triazole ring will differ between the two isomers. This can lead to a slight shift in the λmax and differences in the molar absorptivity (ε). Generally, the isomer with more effective conjugation will show a red shift (shift to a longer wavelength) in its λmax.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible data, the following experimental protocols are recommended.

Figure 2: General experimental workflow for spectroscopic analysis.

Detailed Methodologies

1. NMR Spectroscopy

• Sample Preparation: Accurately weigh 10-20 mg of the sample and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. Ensure the sample is fully dissolved.

• Instrument Parameters (¹H NMR):

  • Spectrometer: 400 MHz or higher field strength.

  • Pulse Program: Standard single-pulse experiment.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16.

• Instrument Parameters (¹³C NMR):

  • Spectrometer: 400 MHz or higher field strength.

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more, depending on sample concentration.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID) to obtain the frequency-domain spectrum. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

2. Mass Spectrometry

• Sample Preparation: Prepare a stock solution of the sample at a concentration of approximately 1 mg/mL in a suitable volatile solvent such as methanol or acetonitrile. Further dilute this solution to the low µg/mL or ng/mL range for analysis.

• Instrumentation (Electrospray Ionization - ESI):

  • Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire the mass spectrum in positive ion mode.

  • Optimize source parameters (e.g., capillary voltage, cone voltage, source temperature) to maximize the signal of the molecular ion.

  • Perform tandem MS (MS/MS) on the molecular ion to obtain the fragmentation pattern.

• Instrumentation (Electron Ionization - EI):

  • Introduce the sample via a direct insertion probe or gas chromatography inlet.

  • Use a standard electron energy of 70 eV.

  • Acquire the mass spectrum over a suitable mass range.

3. FT-IR Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR): Place a small amount of the solid sample directly onto the ATR crystal. Ensure good contact between the sample and the crystal by applying pressure.

• Sample Preparation (KBr Pellet): Grind a small amount of the sample (1-2 mg) with approximately 100 mg of dry KBr powder. Press the mixture into a transparent pellet using a hydraulic press.

• Data Acquisition:

  • Collect a background spectrum of the empty sample compartment (or the clean ATR crystal).

  • Collect the sample spectrum.

  • The final spectrum is the ratio of the sample spectrum to the background spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

4. UV-Vis Spectroscopy

• Sample Preparation: Prepare a stock solution of the sample of known concentration in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile). Prepare a series of dilutions to find a concentration that gives a maximum absorbance between 0.5 and 1.5.

• Data Acquisition:

  • Use a matched pair of quartz cuvettes.

  • Record a baseline spectrum with the cuvette filled with the solvent.

  • Record the sample spectrum over the desired wavelength range (e.g., 200-400 nm).

• Data Analysis: Determine the wavelength of maximum absorbance (λmax). Calculate the molar absorptivity (ε) using the Beer-Lambert law (A = εbc), where A is the absorbance, b is the path length of the cuvette (usually 1 cm), and c is the molar concentration of the sample.

Conclusion

The differentiation of the 1- and 4-substituted isomers of "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole" is readily achievable through a systematic application of standard spectroscopic techniques. ¹H and ¹³C NMR spectroscopy stand out as the most definitive methods due to the clear differences in the number and chemical shifts of the triazole ring signals. Mass spectrometry, FT-IR, and UV-Vis spectroscopy provide valuable complementary data to support the structural assignment. By following the detailed experimental protocols outlined in this guide, researchers can confidently and accurately characterize their synthesized compounds, ensuring the reliability and validity of their scientific findings.

References

• Magnetic Resonance in Chemistry, 1H and 13C NMR study of novel fused 1,2,4‐triazole heterocycles, [Link]

• International Journal of Science and Research (IJSR), Chemistry of 1, 2, 4-Triazole: A Review Article, [Link]

• MDPI, Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties, [Link]

• Iowa State University, NMR Sample Preparation, [Link]

• National Center for Biotechnology Information, Mass Spectrometer, [Link]

• Scientific.Net, Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles, [Link]

• Master Organic Chemistry, What is UV-Vis Spectroscopy? And How Does It Apply To Conjugation?, [Link]

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A Comparative Guide to the Performance of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole in Diverse Solvent Systems

For researchers and professionals in the vanguard of drug discovery and chemical synthesis, the selection of reagents and the solvent systems in which they are deployed is a critical determinant of experimental success. This guide provides an in-depth technical comparison of the performance of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole , a versatile building block, across a range of common laboratory solvents. We will delve into its synthesis, solubility, stability, and offer a framework for its comparative evaluation against viable alternatives, supported by detailed experimental protocols.

Introduction: The Utility of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

The 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole moiety is a valuable synthetic intermediate. The 1,2,4-triazole core is a well-established pharmacophore found in numerous therapeutic agents, exhibiting a wide spectrum of biological activities including antifungal, antiviral, and anticancer properties.[1][2] The bromoethoxy tail provides a reactive handle for further functionalization through nucleophilic substitution, making it an ideal candidate for constructing more complex molecules, such as those used in "click chemistry" or for the development of novel pharmaceutical leads.[3]

The performance of this reagent is intrinsically linked to the solvent system in which it is used. Solvent polarity, proticity, and coordinating ability can profoundly influence its solubility, the stability of the bromoethoxy group, and the kinetics of subsequent reactions. This guide aims to provide a comprehensive understanding of these interactions to enable rational solvent selection and experimental design.

Synthesis of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Step 1: Synthesis of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole

This step involves the formation of the triazole ring. A common method is the reaction of a hydrazine derivative with a suitable cyclizing agent. For instance, 4-aminophenol can be converted to the corresponding hydrazine, which is then reacted with a formic acid equivalent or a derivative to yield the triazole ring.

Step 2: Etherification with 1,2-dibromoethane

The phenolic hydroxyl group of 4-(4-hydroxyphenyl)-4H-1,2,4-triazole can be alkylated using an excess of 1,2-dibromoethane under basic conditions. The use of a phase-transfer catalyst can be beneficial in this step to improve the reaction rate and yield.

Caption: Proposed synthetic workflow for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

Solubility Profile: A Comparative Analysis

The solubility of a reagent is a critical parameter that dictates its utility in various applications. Based on the structure of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, which contains both a polar triazole ring and a less polar phenyl and bromoethoxy group, its solubility is expected to vary significantly across different solvent systems. The following table provides an estimated solubility profile based on the general solubility of functionalized phenyl-triazoles and bromoalkoxy-phenyl derivatives.[6][7]

Solvent System	Polarity Index	Predicted Solubility (at 25 °C)	Rationale for Performance
Non-Polar
Hexane	0.1	Very Low	The high polarity of the triazole ring will limit solubility in non-polar aliphatic solvents.
Toluene	2.4	Low to Moderate	The aromatic nature of toluene can interact with the phenyl ring, but the polar triazole will still hinder high solubility.
Polar Aprotic
Dichloromethane (DCM)	3.1	Moderate to High	DCM offers a good balance of polarity to dissolve both the polar and non-polar regions of the molecule.
Tetrahydrofuran (THF)	4.0	High	THF's ability to act as a hydrogen bond acceptor will facilitate the dissolution of the triazole moiety.
Acetonitrile (ACN)	5.8	High	The high polarity of acetonitrile will effectively solvate the polar triazole ring.
Dimethylformamide (DMF)	6.4	Very High	DMF is a powerful polar aprotic solvent capable of dissolving a wide range of organic compounds.
Dimethyl sulfoxide (DMSO)	7.2	Very High	Similar to DMF, DMSO is a highly polar solvent that should readily dissolve the target compound.
Polar Protic
Ethanol	4.3	Moderate	The hydroxyl group of ethanol can hydrogen bond with the triazole nitrogen atoms, aiding solubility.
Methanol	5.1	Moderate to High	Methanol, being more polar than ethanol, is expected to be a slightly better solvent.
Water	10.2	Very Low	Despite the polar triazole, the large non-polar phenyl and bromoethoxy groups will significantly limit aqueous solubility.

Stability Assessment in Different Solvent Systems

The stability of the C-Br bond in the bromoethoxy group is a key consideration, as its cleavage would lead to undesired byproducts and loss of reactivity. The stability is expected to be influenced by the solvent's nucleophilicity and its ability to stabilize charged intermediates.

Solvent System	Potential Stability Issues	Rationale
Non-Polar & Polar Aprotic	Generally Stable	Solvents like Hexane, Toluene, DCM, THF, and ACN are not highly nucleophilic and are less likely to promote the degradation of the bromoethoxy group.
Polar Protic	Potential for Solvolysis	Protic solvents like methanol and ethanol, especially in the presence of a base or at elevated temperatures, can act as nucleophiles, leading to the formation of the corresponding methoxy or ethoxy ether. Water can lead to hydrolysis to the corresponding alcohol.
Highly Polar Aprotic	Potential for Degradation with Impurities	Solvents like DMF and DMSO, if not anhydrous, can contain water which can lead to hydrolysis. DMF can also decompose at elevated temperatures to produce dimethylamine, a nucleophile that can displace the bromide.

Comparative Performance Evaluation: A Framework

To provide a comprehensive comparison, we will outline a framework for evaluating the performance of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole against a plausible alternative, 4-(4-(2-azidoethoxy)phenyl)-4H-1,2,4-triazole , in the context of a copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction. The azide-functionalized analog represents a common alternative for bioconjugation and material science applications.

Alternative Reagent:

• 4-(4-(2-azidoethoxy)phenyl)-4H-1,2,4-triazole: This compound can be synthesized from the title compound via nucleophilic substitution of the bromide with sodium azide. It participates directly in CuAAC reactions.

Performance Metrics:

• Reaction Yield: The isolated yield of the desired triazole product.

• Reaction Time: The time required for the reaction to reach completion.

• Purity of the Crude Product: Assessed by techniques like HPLC or NMR to determine the level of side products.

• Ease of Work-up and Purification: The simplicity of the post-reaction procedures.

The following table outlines a hypothetical comparative study in different solvent systems.

Solvent System	4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole + Sodium Azide (in situ azide formation)	4-(4-(2-azidoethoxy)phenyl)-4H-1,2,4-triazole (pre-formed azide)	Expected Outcome & Rationale
DMF	One-pot reaction	Two-step synthesis	The in-situ approach in a polar aprotic solvent like DMF is expected to be efficient. The pre-formed azide might give a cleaner reaction profile but requires an additional synthetic step.
THF/Water (1:1)	Potential for side reactions	Good for CuAAC	The presence of water in the in-situ reaction could lead to hydrolysis of the bromoethoxy group. The pre-formed azide is generally well-suited for aqueous CuAAC conditions.
t-BuOH/Water (1:1)	Slower reaction rate	Good for CuAAC	A less polar protic co-solvent might slow down the initial azide formation. The pre-formed azide should perform well in this commonly used "click" chemistry solvent mixture.

Experimental Protocols

To empower researchers to conduct their own evaluations, we provide detailed, self-validating experimental protocols for key performance assessments.

Protocol for Determining Equilibrium Solubility

This protocol uses the shake-flask method, a reliable technique for determining thermodynamic solubility.

Caption: Experimental workflow for determining equilibrium solubility.

Protocol for Stability Analysis using HPLC

This protocol outlines a stability-indicating HPLC method to assess the degradation of the compound over time.[8][9][10]

Caption: Workflow for assessing compound stability in different solvents.

Conclusion and Recommendations

4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is a promising synthetic intermediate with broad potential. Its performance is highly dependent on the choice of solvent. For reactions requiring high solubility, polar aprotic solvents such as DMF, DMSO, and acetonitrile are recommended. For applications where stability of the C-Br bond is paramount, less nucleophilic solvents like DCM and THF are preferable. When considering its use in "click" chemistry, a two-step approach involving the pre-synthesis of the corresponding azide is likely to provide cleaner reaction profiles and higher yields compared to an in-situ generation, especially in protic or aqueous solvent systems.

The experimental protocols provided in this guide offer a robust framework for researchers to quantitatively assess the performance of this reagent and its alternatives in their specific applications. By making informed decisions on solvent selection, scientists can optimize reaction conditions, improve yields, and accelerate the pace of their research and development endeavors.

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A Head-to-Head Comparison of Triazole Synthesis Methods: A Guide for Researchers and Drug Development Professionals

The 1,2,3-triazole moiety is a cornerstone in modern medicinal chemistry, materials science, and bioconjugation strategies. Its remarkable stability to metabolic degradation, acidic and basic hydrolysis, and redox conditions makes it an ideal linker and a valuable pharmacophore.[1][2] The development of efficient and regioselective methods for the synthesis of this heterocyclic core has been a significant focus of chemical research. This guide provides an in-depth, head-to-head comparison of the most prominent triazole synthesis methodologies, offering field-proven insights and supporting experimental data to aid researchers in selecting the optimal strategy for their specific application.

The Landscape of Triazole Synthesis: An Overview

The synthesis of 1,2,3-triazoles is dominated by the [3+2] cycloaddition of an azide and an alkyne. While the classical thermal Huisgen cycloaddition laid the groundwork, the advent of metal-catalyzed and metal-free approaches has revolutionized the field, offering unprecedented control over regioselectivity and reaction conditions. This guide will dissect and compare the following key methods:

• The Huisgen 1,3-Dipolar Cycloaddition: The foundational, uncatalyzed reaction.

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): The quintessential "click" reaction.

• Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC): The complementary regioselective approach.

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): The leading metal-free, bioorthogonal strategy.

The Huisgen 1,3-Dipolar Cycloaddition: The Classic Approach

First described by Rolf Huisgen, this reaction involves the thermal cycloaddition of an azide and an alkyne.[3][4] It is a concerted, pericyclic reaction that proceeds through a six-membered transition state.[4]

Mechanism and Regioselectivity: The thermal Huisgen cycloaddition typically requires elevated temperatures (often above 100°C) and can lead to a mixture of 1,4- and 1,5-disubstituted 1,2,3-triazole regioisomers.[3][5] The lack of regioselectivity is a significant drawback for applications requiring a single, well-defined isomer.

Advantages:

• Metal-free.

• Simple reaction setup.

Disadvantages:

• Harsh reaction conditions (high temperatures).[6]

• Poor regioselectivity, leading to isomeric mixtures.[7]

• Often slow reaction rates.[3]

• Limited substrate scope, particularly for thermally sensitive molecules.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): The "Cream of the Crop" of Click Chemistry

The development of the copper(I)-catalyzed azide-alkyne cycloaddition by Morten Meldal and K. Barry Sharpless independently in 2002 marked a paradigm shift in chemical synthesis.[3] This reaction is the cornerstone of "click chemistry," a concept that emphasizes reactions that are modular, wide in scope, high-yielding, and generate only inoffensive byproducts.[7][8]

Mechanism and Regioselectivity: CuAAC proceeds through a stepwise mechanism involving the formation of a copper(I) acetylide intermediate.[3][9] This intermediate then reacts with the azide to form a six-membered metallacycle, which subsequently rearranges and, upon protonolysis, yields the 1,4-disubstituted 1,2,3-triazole as the exclusive regioisomer.[9][] The reaction is remarkably efficient and can be carried out at room temperature in a variety of solvents, including water.[7][9]

Advantages:

• Excellent regioselectivity (exclusively 1,4-isomer).[3][5]

• Mild reaction conditions (room temperature, aqueous media).[9]

• High reaction rates (rate accelerations of 10^7 to 10^8 compared to the uncatalyzed reaction).[9]

• Broad substrate scope and functional group tolerance.[7][9]

• Simple product isolation.[9]

Disadvantages:

• Requires a copper catalyst, which can be cytotoxic, limiting its use in living systems without the use of specialized ligands.[11][12]

• Primarily effective for terminal alkynes.[3]

Experimental Workflow: CuAAC

Caption: A typical experimental workflow for the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC): Accessing the 1,5-Regioisomer

As a complementary method to CuAAC, the ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) provides access to the 1,5-disubstituted 1,2,3-triazole regioisomer.[3][9] This method significantly expands the synthetic toolbox for creating structurally diverse triazoles.

Mechanism and Regioselectivity: The mechanism of RuAAC is distinct from CuAAC and is proposed to involve the oxidative coupling of the azide and alkyne to a ruthenium center, forming a six-membered ruthenacycle intermediate.[9][13] Reductive elimination then yields the 1,5-disubstituted triazole.[13] A key advantage of RuAAC is its ability to utilize both terminal and internal alkynes, allowing for the synthesis of fully substituted 1,2,3-triazoles.[9][13][14]

Advantages:

• Excellent regioselectivity (exclusively 1,5-isomer).[3][15]

• Reacts with both terminal and internal alkynes.[13][16]

• Tolerates a wide range of functional groups.[7]

Disadvantages:

• Requires a more expensive and less common ruthenium catalyst.

• The reaction can be more sensitive to solvents and steric hindrance of the azide substituents compared to CuAAC.[7]

Reaction Mechanism: CuAAC vs. RuAAC

Caption: Contrasting mechanisms leading to distinct regioselectivity in CuAAC and RuAAC.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): The Bioorthogonal Solution

For applications in biological systems, the presence of a metal catalyst can be a significant hurdle due to cytotoxicity. Strain-promoted azide-alkyne cycloaddition (SPAAC) emerged as a powerful metal-free alternative.[11] This reaction relies on the high ring strain of a cyclooctyne to accelerate the cycloaddition with an azide.[11][17]

Mechanism and Regioselectivity: SPAAC is a bioorthogonal reaction, meaning it proceeds in complex biological media without interfering with native biochemical processes.[18] The driving force is the release of ring strain in the cyclooctyne upon forming the more stable triazole ring.[17] The reaction is a concerted 1,3-dipolar cycloaddition and, like the thermal Huisgen reaction, can produce a mixture of regioisomers, although the ratio can be influenced by the cyclooctyne design.[11]

Advantages:

• Metal-free, making it ideal for in vivo and live-cell applications.[11][17]

• Bioorthogonal, with high selectivity in complex biological environments.[18]

• Proceeds at physiological temperature and pH.[11]

Disadvantages:

• Requires the synthesis of strained cyclooctynes, which can be complex and costly.

• Reaction kinetics are generally slower than CuAAC.[12]

• Can produce a mixture of regioisomers.

Head-to-Head Performance Comparison

Feature	Huisgen Cycloaddition	CuAAC (Click Chemistry)	RuAAC	SPAAC (Metal-Free)
Catalyst	None (Thermal)	Copper(I)	Ruthenium(II)	None (Strain-Promoted)
Regioselectivity	Mixture of 1,4 and 1,5 isomers[3][5]	Exclusively 1,4-isomer[3][5]	Exclusively 1,5-isomer[3][15]	Mixture of regioisomers (can be biased by design)
Reaction Conditions	High Temperature (>100°C)[6]	Room Temperature, Aqueous Solvents[9]	Ambient to elevated temperatures[14]	Physiological Temperature (e.g., 37°C)[11]
Reaction Rate	Slow	Very Fast	Fast	Moderate to Fast
Alkyne Substrate	Terminal & Internal	Terminal[3]	Terminal & Internal[13]	Strained Cycloalkynes
Biocompatibility	Low (due to high temp)	Moderate (cytotoxicity of Cu)[11]	Moderate (Ru toxicity concerns)	High (metal-free)[11]
Key Application	Foundational organic synthesis	Bioconjugation, Drug Discovery, Materials Science[8][19]	Medicinal Chemistry, Materials Science[15]	Live-cell imaging, In-vivo chemistry[20]

Detailed Experimental Protocols

General Protocol for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is a general guideline for a small-scale CuAAC reaction. Optimization may be required for specific substrates.

Materials:

• Azide-containing compound (1.0 eq)

• Terminal alkyne-containing compound (1.0-1.2 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.01-0.1 eq)

• Sodium ascorbate (0.1-0.5 eq)

• Solvent: e.g., 1:1 mixture of tert-butanol and water

Procedure:

• Dissolve the azide (1.0 eq) and alkyne (1.1 eq) in the chosen solvent system (e.g., t-BuOH/H₂O) in a reaction vessel.

• In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (e.g., 1 M).

• In another separate vial, prepare an aqueous solution of CuSO₄·5H₂O (e.g., 0.1 M).

• To the stirring solution of azide and alkyne, add the sodium ascorbate solution followed by the CuSO₄ solution. A color change to yellow or orange is often observed.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or LC-MS. Reactions are often complete within 1-24 hours.

• Upon completion, dilute the reaction mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure 1,4-disubstituted 1,2,3-triazole.[21]

Conclusion and Future Outlook

The synthesis of 1,2,3-triazoles has evolved from a thermal reaction with limited control to a suite of highly sophisticated and predictable methodologies. For the majority of applications in drug discovery and materials science where a 1,4-disubstituted triazole is desired, CuAAC remains the gold standard due to its simplicity, efficiency, and exceptional regioselectivity. When the 1,5-regioisomer is required, or when internal alkynes are employed, RuAAC is the clear method of choice . For applications within living systems where metal toxicity is a concern, SPAAC provides a powerful, albeit more synthetically demanding, bioorthogonal solution .

The continued development of new catalysts, ligands to mitigate copper toxicity, and more reactive and accessible strained alkynes will undoubtedly further expand the capabilities of these remarkable reactions. As researchers and drug development professionals, a thorough understanding of the strengths and limitations of each method is paramount to harnessing the full potential of the triazole core in creating next-generation therapeutics and advanced materials.

References

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• Li, Y., Zhang, J., Wang, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 99 synthesis methods of 1,2,3-/1,2,4-triazoles: A review.
• Li, Y., Zhang, J., Wang, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. PMC, 10, 99.

• Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Organic Chemistry Portal. Retrieved January 21, 2026, from [Link]

• Kumar, R., & Sharma, P. (2021). New Methods for Synthesis of 1,2,3-Triazoles: A Review.
• Garia, M., G. R., & Singh, S. (2021). Recent Progress in Catalytic Synthesis of 1,2,3-Triazoles. Molecules, 26(23), 7298.
• Jalani, H. B., Karagöz, A. Ç., & Tsogoeva, S. B. (2021). Synthesis of Substituted 1,2,3-Triazoles via Metal-Free Click Cycloaddition Reactions and Alternative Cyclization Methods. ChemistryOpen, 10(1), 14-29.
• Amblard, F., Cho, J. H., & Schinazi, R. F. (2009). The Cu(I)-catalyzed Huisgen azide-alkyne 1,3-dipolar cycloaddition reaction in nucleoside, nucleotide and oligonucleotide chemistry. Chemical Reviews, 109(9), 4207–4220.
• Recent Developments Towards the Synthesis of Triazole Deriv
• Ahmed, M., Razaq, H., Faisal, M., Siyal, A. N., & Haider, A. (2017). Metal Free and Azide Free Synthesis of 1,2,3-Triazoles Derivatives.

• Azide-alkyne Huisgen cycloaddition - Grokipedia. (n.d.). Retrieved January 21, 2026, from [Link]

• Kumar, R., & Sharma, P. (2021). New Methods for Synthesis of 1,2,3-Triazoles: A Review.
• Advance synthetic approaches to 1,2,3-triazole derived compounds: State of art 2004-2020. (2021).

• Azide alkyne Huisgen cycloaddition. (n.d.). chemeurope.com. Retrieved January 21, 2026, from [Link]

• Boren, B. C., Narayan, S., Rasmussen, L. K., et al. (2008). Ruthenium-Catalyzed Azide–Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society, 130(28), 8923–8930.
• Rasmussen, L. K., Boren, B. C., & Fokin, V. V. (2016). Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications. Chemical Reviews, 116(23), 13454-13532.
• Jiang, Y., & Kuang, C. (2013). Recent advances in the synthesis of 1-monosubstituted 1,2,3-triazoles. Mini-reviews in medicinal chemistry, 13(5), 713–719.
• Progress in Strain Promoted Azide‐Alkyne Cycloaddition (SPAAC) Reaction and Their Applications. (2021).
• Versatile Synthetic Platform for 1,2,3-Triazole Chemistry. (2022). ACS Omega.
• Amblard, F., Cho, J. H., & Schinazi, R. F. (2009). Cu(I)-Catalyzed Huisgen Azide−Alkyne 1,3-Dipolar Cycloaddition Reaction in Nucleoside, Nucleotide, and Oligonucleotide Chemistry. Chemical Reviews, 109(9), 4207-4220.
• Ahmed, M., Razaq, H., Faisal, M., Siyal, A. N., & Haider, A. (2017). Metal-free and azide-free synthesis of 1,2,3-triazoles derivatives.
• Biological importance and synthesis of 1,2,3-triazole derivatives: a review. (2023). Taylor & Francis Online.
• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A stepwise Huisgen cycloaddition process: copper(I)-catalyzed regioselective “ligation” of azides and terminal alkynes.
• Sletten, E. M., & Bertozzi, C. R. (2011). Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides. Accounts of chemical research, 44(9), 666–676.
• van der Vliet, K. R., & van Delft, F. L. (2010). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. ChemBioChem, 11(10), 1334-1337.
• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-catalyzed azide-alkyne click chemistry for bioconjugation. Current protocols in chemical biology, 3, 153–162.
• Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. (2016). PMC.
• Overall comparison of the CuAAC and the RuAAC. (n.d.).

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Safety & Regulatory Compliance

Navigating the Safe Disposal of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists engaged in the dynamic field of drug development, the synthesis and handling of novel chemical entities are daily realities. With this innovation comes the critical responsibility of ensuring safety and environmental stewardship through the proper management and disposal of chemical waste. This guide provides a detailed, step-by-step protocol for the safe disposal of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole, a halogenated triazole derivative. By understanding the inherent hazards and adhering to best practices, laboratories can maintain a secure working environment and comply with regulatory standards.

Hazard Assessment and Chemical Profile

Structural Analogue Analysis:

• 1,2,4-Triazole Core: The parent compound, 1,2,4-triazole, is known to be harmful if swallowed and causes serious eye irritation.[1][2] It is also suspected of damaging fertility or the unborn child and is harmful to aquatic life.[1][3] As a combustible solid, it can form explosive dust-air mixtures.[3] Upon heating, it may decompose to produce toxic fumes, including nitrogen oxides.[3]

• Halogenated Organic Moiety: The presence of the bromoethoxy group classifies this compound as a halogenated organic substance.[4][5] Halogenated compounds require specific disposal procedures due to their potential to form persistent and toxic byproducts upon improper incineration. They should never be disposed of down the drain.[4][6]

• Aromatic Phenyl Group: The phenyl ring suggests that the compound may share toxicological properties with other aromatic compounds, which can include skin and eye irritation.

Based on this analysis, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole should be treated as a hazardous substance with potential for acute toxicity, reproductive toxicity, and environmental harm.

Summary of Potential Hazards:

Hazard Category	Description	Primary Mitigation Strategy
Acute Toxicity (Oral)	Harmful if swallowed.[1][2]	Avoid ingestion. Do not eat, drink, or smoke when handling.[3]
Eye Irritation	Causes serious eye irritation.[1][2]	Wear safety goggles or a face shield.[3]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.[1][3]	Handle with appropriate containment and personal protective equipment.
Aquatic Toxicity	Harmful to aquatic life.[3]	Prevent release to the environment. Do not dispose of down the drain.[3][4]
Combustibility	Combustible solid; dust may form explosive mixtures with air.[3]	Avoid dust generation and sources of ignition.
Halogenated Compound	Requires specific disposal protocols.[4][5]	Segregate as halogenated organic waste.

Personal Protective Equipment (PPE) and Safe Handling

Prior to handling 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole in any capacity, including for disposal, appropriate personal protective equipment must be worn.

• Hand Protection: Nitrile gloves are recommended to prevent skin contact.[4]

• Eye Protection: Chemical safety goggles are mandatory to protect against dust particles and potential splashes.[3]

• Respiratory Protection: If there is a risk of inhaling dust, a particulate filter respirator appropriate for the airborne concentration of the substance should be used.[3] All handling of the solid should ideally be performed in a certified chemical fume hood to minimize inhalation exposure.[4]

• Protective Clothing: A laboratory coat should be worn to protect street clothing and skin from contamination.[4]

Safe Handling Practices:

• Avoid all personal contact, including inhalation of dust.[7]

• Use in a well-ventilated area, preferably a chemical fume hood.[4][7]

• Avoid dust formation.[1]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3]

• Wash hands thoroughly after handling.[1]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access to the spill area.

• Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the correct personal protective equipment as outlined in the section above.

• Contain the Spill: For a solid spill, carefully sweep the material into a designated, labeled waste container.[3] To minimize dust generation, you may moisten the material slightly with a suitable solvent (e.g., isopropanol) if it is safe to do so and will not cause a reaction.

• Decontaminate the Area: Once the bulk of the material has been collected, decontaminate the spill area with a suitable solvent and absorbent pads.

• Dispose of Cleanup Materials: All materials used for cleanup, including contaminated gloves, absorbent pads, and any broken glassware, must be placed in the designated hazardous waste container for halogenated organic waste.

• Report the Spill: Report the incident to your laboratory supervisor or environmental health and safety officer in accordance with your institution's policies.

Step-by-Step Disposal Procedure

The disposal of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole must be handled in a manner that is safe, environmentally responsible, and compliant with all local, state, and federal regulations.[8][9][10][11] As a halogenated organic compound, it requires specific segregation.[4][5]

Workflow for Proper Disposal:

Caption: Workflow for the disposal of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole.

Detailed Protocol:

• Don Personal Protective Equipment (PPE): Before beginning the disposal process, put on all required PPE as described in Section 2.

• Prepare the Waste Container:

  • Select a container that is compatible with the chemical waste. A high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid is generally suitable.

  • The container must be clearly labeled for "Halogenated Organic Waste".[4][5] Your institution may provide pre-labeled containers.

• Transfer the Waste:

  • Perform the transfer of the solid waste into the designated container inside a certified chemical fume hood to minimize the risk of inhalation.[4]

  • Use a dedicated scoop or spatula for the transfer. Avoid generating dust.

  • If disposing of a solution containing the compound, carefully pour the liquid into the waste container.

• Seal the Container: Securely close the lid of the waste container immediately after adding the waste to prevent the release of vapors.[12]

• Label the Container:

  • Ensure the waste container is accurately labeled with the words "Hazardous Waste" and the full chemical name: "4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole".[12]

  • Indicate the approximate quantity of the waste in the container.

  • Include the date the waste was first added to the container.

• Store the Waste Container:

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) until it is collected by your institution's environmental health and safety department.[13]

  • Ensure the container is stored away from incompatible materials, such as strong oxidizing agents and strong acids.[3]

• Arrange for Disposal Pickup: Follow your institution's specific procedures for requesting a hazardous waste pickup. Do not attempt to dispose of the waste through general trash or by pouring it down the drain.[4][6]

Regulatory Framework

The management of hazardous waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10] This "cradle-to-grave" system holds the generator of the waste responsible for its safe management from generation to final disposal.[9][11] It is imperative that all laboratory personnel are familiar with and adhere to both federal regulations and their institution's specific waste management policies.

Conclusion

The responsible disposal of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is a critical aspect of laboratory safety and environmental protection. By conducting a thorough hazard assessment, utilizing appropriate personal protective equipment, and adhering to the detailed disposal protocol outlined in this guide, researchers can mitigate risks and ensure compliance with regulatory standards. A commitment to these principles is fundamental to the advancement of science in a safe and sustainable manner.

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A Senior Application Scientist's Guide to Safe Handling of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole

Editorial Note: This guide is founded on a comprehensive analysis of the constituent functional groups of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole. As no specific Safety Data Sheet (SDS) is publicly available for this compound, this document synthesizes data from structurally analogous compounds, namely bromoalkyl ethers and substituted triazoles, to provide a robust framework for safe laboratory operations. This approach, known as hazard assessment by analogy, is a cornerstone of proactive laboratory safety for research chemicals. Every protocol herein is designed to be a self-validating system, ensuring that safety is an integral component of the experimental design.

Hazard Assessment: A Synthesis of Structural Analogues

The toxicological profile of 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole is inferred from its primary structural components: a 1,2,4-triazole ring, a phenyl group, and a bromoethyl ether chain. Each component contributes to the overall hazard profile.

• 1,2,4-Triazole Moiety: The core triazole ring is a known structural motif in compounds with significant biological activity. Data on related triazoles, such as 1H-1,2,4-triazole, indicate potential hazards including reproductive toxicity and serious eye irritation.[1][2][3] Many triazole derivatives are investigated for pharmacological effects, underscoring the need to prevent systemic exposure.[4][5][6][7]

• Bromoalkyl Ether Moiety: The 2-bromoethoxy group is structurally similar to reactive bromoalkyl ethers. Compounds like 2-bromoethyl ethyl ether are classified as flammable liquids that cause skin, eye, and respiratory irritation.[8][9][10] This functional group is an alkylating agent, meaning it can react with biological nucleophiles, necessitating stringent measures to prevent skin and eye contact.

Based on this composite analysis, a tiered hazard summary is presented below.

Hazard Category	Anticipated Risk for 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole	Rationale based on Structural Analogs
Acute Toxicity (Oral)	Harmful if swallowed.	1,2,4-triazole is classified as harmful if swallowed.[1]
Skin Corrosion/Irritation	Causes skin irritation.	Bromoalkyl ethers are known skin irritants.[8][10][11]
Eye Damage/Irritation	Causes serious eye irritation.	Both triazoles and bromoalkyl ethers are known to cause serious eye irritation.[1][8][11]
Respiratory Irritation	May cause respiratory irritation.	Bromoalkyl ethers may cause respiratory irritation.[8][11] If the compound is a powder, dust inhalation is a primary concern.
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.	1H-1,2,4-triazole is a suspected reproductive toxin.[2]
Reactivity	Reactive. May react with strong oxidizing agents and strong acids.	Triazoles are incompatible with strong acids and oxidizers.[1] Bromoalkanes can undergo elimination or substitution reactions.

Personal Protective Equipment (PPE): Your Primary Barrier

A multi-layered PPE strategy is essential. The selection of PPE is not merely a checklist but a dynamic risk mitigation process based on the specific procedures being performed.

Protection Type	Specific Equipment	Standard/Rationale
Eye/Face Protection	Safety goggles with side-shields or a full-face shield.	Must conform to EN166 (EU) or ANSI Z87.1 (US) standards. Protects against splashes and airborne particles.[12] A face shield is recommended when handling larger quantities (>1g).
Skin Protection	Gloves: Nitrile or Neoprene gloves (double-gloving recommended). Body: Chemical-resistant lab coat.	Inspect gloves for any defects before use.[2] Follow proper glove removal technique to prevent cross-contamination. A fully fastened lab coat prevents contact with personal clothing.
Respiratory Protection	NIOSH-approved N95 respirator (for solids) or an organic vapor respirator (if aerosols are generated or working outside a fume hood).	Required if handling the solid outside of a chemical fume hood or if there is a risk of aerosolization.[9] Use must be in accordance with a formal respiratory protection program.

Operational Plan: From Benchtop to Disposal

This section provides a procedural workflow designed to minimize exposure and mitigate risk at every stage of handling.

Pre-Handling Preparations

• Designated Area: All work with this compound must be conducted in a designated area within a certified chemical fume hood.[1]

• Emergency Equipment: Confirm the location and functionality of the nearest safety shower and eyewash station.

• Spill Kit: Ensure a chemical spill kit is readily available. The kit should contain absorbent material and a neutralizing agent for bromo-compounds, such as a 5-10% solution of sodium thiosulfate.

Step-by-Step Handling Protocol

• Don PPE: Before entering the designated area, don all required PPE as specified in the table above.

• Grounding: If transferring the compound, especially in a non-polar solvent, ground all equipment to prevent static discharge.[9][10][13]

• Aliquotting Solid: If the compound is a solid, handle it carefully to avoid generating dust. Use tools that minimize dust formation (e.g., a micro-spatula).

• Solution Preparation: Add the solid to the solvent slowly. If heating is required, use a controlled heating mantle and a condenser to prevent vapor release.

• Post-Handling Decontamination: Thoroughly wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol) followed by water. Decontaminate all equipment used.

• Doff PPE: Remove PPE in the correct order (gloves first), avoiding contact with the contaminated exterior. Wash hands thoroughly with soap and water after work.[8]

Emergency Response and Disposal Workflow

The following diagram outlines the critical decision points and actions for managing exposures and spills.

Caption: Workflow for Emergency Response and Disposal.

Disposal Plan

As a halogenated organic compound, 4-(4-(2-bromoethoxy)phenyl)-4H-1,2,4-triazole and any materials contaminated with it must be disposed of as hazardous waste.

• Segregation: Collect all waste containing this compound in a clearly labeled, sealed container designated for "Halogenated Organic Waste."

• Compatibility: Do not mix this waste stream with non-halogenated organic waste, acids, or bases.

• Collection: Follow your institution's guidelines for hazardous waste pickup and disposal. Ensure the waste container is stored in a cool, well-ventilated area and within secondary containment.

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